4-Oxo-4-(4-propylphenyl)butanoic acid

• CAS: 57821-78-0

Core Science & Biosynthesis

"4-Oxo-4-(4-propylphenyl)butanoic acid synthesis pathway"

An In-Depth Technical Guide to the Synthesis of 4-Oxo-4-(4-propylphenyl)butanoic Acid

Introduction

4-Oxo-4-(4-propylphenyl)butanoic acid is a keto-acid that serves as a valuable intermediate in organic synthesis. Its bifunctional nature, possessing both a ketone and a carboxylic acid, makes it a versatile building block for the construction of more complex molecular architectures, including various heterocyclic compounds that are of interest in medicinal chemistry and materials science.[1] The synthesis of this and related 4-aryl-4-oxobutanoic acids is a fundamental process for researchers in drug development and chemical synthesis.

This guide provides a comprehensive overview of the predominant synthesis pathway for 4-oxo-4-(4-propylphenyl)butanoic acid, focusing on the scientific principles, detailed experimental protocols, and critical process considerations. The primary and most efficient method for its preparation is the Friedel-Crafts acylation of propylbenzene with succinic anhydride.[2]

Core Synthesis Pathway: Friedel-Crafts Acylation

The Friedel-Crafts acylation is a classic and reliable method for forming carbon-carbon bonds to an aromatic ring. It involves the reaction of an aromatic compound with an acylating agent, such as an acyl chloride or an acid anhydride, in the presence of a strong Lewis acid catalyst. This electrophilic aromatic substitution reaction is highly effective for synthesizing aryl ketones.[3]

Principle and Rationale

The synthesis of 4-oxo-4-(4-propylphenyl)butanoic acid is achieved by the acylation of propylbenzene using succinic anhydride as the acylating agent and anhydrous aluminum chloride (AlCl₃) as the Lewis acid catalyst.

Key strategic advantages of this pathway include:

• High Regioselectivity: The propyl group on the benzene ring is an ortho-, para-directing activator. Due to steric hindrance from the propyl group, the acylation occurs predominantly at the para position, leading to the desired 4-substituted product with high selectivity.

• Absence of Rearrangements: Unlike Friedel-Crafts alkylation, the acylium ion intermediate in the acylation reaction is resonance-stabilized and not susceptible to carbocation rearrangements.[4] This ensures the straight-chain structure of the butanoic acid moiety is maintained.

• Product Deactivation: The product, an aryl ketone, is less reactive than the starting material (propylbenzene) towards further electrophilic substitution.[5] This inherent deactivation of the ring prevents polyacylation, making it easy to obtain the monoacylated product.[5]

Reaction Mechanism

The mechanism proceeds through several distinct steps, each critical for the successful formation of the target compound.[4][6]

• Generation of the Electrophile: Anhydrous aluminum chloride reacts with succinic anhydride. The Lewis acid coordinates to one of the carbonyl oxygens, polarizing the C-O bond and leading to the ring-opening of the anhydride to form a highly reactive acylium ion electrophile.[6][7]

• Electrophilic Attack: The electron-rich π-system of the propylbenzene ring acts as a nucleophile, attacking the electrophilic acylium ion.[6] This attack preferentially occurs at the para position.

• Formation of the Arenium Ion (Sigma Complex): The attack disrupts the aromaticity of the ring, forming a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.[7]

• Restoration of Aromaticity: A weak base, such as AlCl₄⁻, abstracts a proton from the carbon bearing the new acyl group, restoring the aromaticity of the ring.[8]

• Product Complexation and Workup: The resulting ketone product is a Lewis base and forms a stable complex with the AlCl₃ catalyst.[8] This is why a stoichiometric amount of the catalyst is required. The reaction is quenched by adding water or dilute acid, which hydrolyzes the complex to liberate the final product, 4-oxo-4-(4-propylphenyl)butanoic acid, and decomposes the excess aluminum chloride.[9][10]

Diagram: Friedel-Crafts Acylation Mechanism

Caption: Mechanism of Friedel-Crafts Acylation for the target synthesis.

Experimental Protocol

This section provides a detailed, self-validating protocol for the synthesis.

Physicochemical Data

Property	Value	Source
Chemical Formula	C₁₃H₁₆O₃	[11]
Molecular Weight	220.26 g/mol	[11]
Appearance	Solid (predicted)	-
CAS Number	57821-78-0	[12]

Reagents and Materials

Reagent / Material	Molar Mass ( g/mol )	Quantity (moles)	Quantity (mass/vol)	Notes
Propylbenzene	120.19	0.10	12.0 g (13.9 mL)	Starting aromatic substrate.
Succinic Anhydride	100.07	0.10	10.0 g	Acylating agent.
Anhydrous Aluminum Chloride	133.34	0.22	29.3 g	Lewis acid catalyst. Must be anhydrous.
Dichloromethane (DCM)	-	-	100 mL	Anhydrous solvent.
Concentrated HCl	36.46	-	~30 mL	For workup.
Crushed Ice	18.02	-	~200 g	For quenching the reaction.
Saturated NaHCO₃ solution	-	-	~50 mL	For washing.
Anhydrous MgSO₄ or Na₂SO₄	-	-	As needed	Drying agent.
Diethyl Ether or Ethyl Acetate	-	-	~150 mL	Extraction solvent.

Step-by-Step Procedure

• Reaction Setup: Assemble a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser fitted with a calcium chloride drying tube to protect the reaction from atmospheric moisture.

• Initial Charging: Charge the flask with anhydrous aluminum chloride (29.3 g) and anhydrous dichloromethane (50 mL). Cool the suspension to 0-5 °C in an ice-water bath.

• Reagent Addition: Dissolve propylbenzene (12.0 g) and succinic anhydride (10.0 g) in anhydrous dichloromethane (50 mL). Transfer this solution to the dropping funnel.

• Reaction Execution: Add the propylbenzene/succinic anhydride solution dropwise to the stirred AlCl₃ suspension over a period of 30-45 minutes, ensuring the internal temperature is maintained below 10 °C.[9] After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 2-3 hours. The reaction can be monitored by Thin Layer Chromatography (TLC).

• Quenching: Carefully and slowly pour the reaction mixture into a beaker containing a vigorously stirred mixture of crushed ice (200 g) and concentrated hydrochloric acid (30 mL).[10] This step is highly exothermic and should be performed in a fume hood.

• Workup and Extraction: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with two portions of dichloromethane or ethyl acetate (50 mL each).[10]

• Washing: Combine the organic layers and wash sequentially with water (50 mL), saturated sodium bicarbonate solution (2 x 25 mL) to remove unreacted succinic acid, and finally with brine (25 mL).[10]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.[10]

Purification

The crude solid product can be purified by recrystallization. A common solvent system for this type of compound is a mixture of water and ethanol or toluene.

• Dissolve the crude product in a minimum amount of hot ethanol.

• Slowly add hot water until the solution becomes turbid.

• Add a small amount of hot ethanol to redissolve the precipitate and then allow the solution to cool slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol/water, and dry in a vacuum oven.

Diagram: Experimental Workflow

Caption: Step-by-step experimental workflow for the synthesis.

Safety Considerations

• Aluminum Chloride (Anhydrous): Highly corrosive and reacts violently with water, releasing HCl gas. Handle in a fume hood and avoid any contact with moisture.[12]

• Dichloromethane: A volatile and potentially carcinogenic solvent. All operations should be conducted in a well-ventilated fume hood.

• Succinic Anhydride & Propylbenzene: Can cause skin and eye irritation.[12]

• Personal Protective Equipment (PPE): Safety goggles, a lab coat, and chemical-resistant gloves are mandatory throughout the procedure.[13]

Conclusion

The Friedel-Crafts acylation of propylbenzene with succinic anhydride provides a robust, reliable, and highly regioselective pathway for the synthesis of 4-oxo-4-(4-propylphenyl)butanoic acid. The key to a successful synthesis lies in the strict control of reaction conditions, particularly the exclusion of moisture and management of temperature. The detailed mechanism and experimental protocol provided in this guide offer researchers a solid foundation for the laboratory-scale production of this valuable synthetic intermediate.

References

• EP1097919A2 - Process for producing 4-amino-3-oxo-butanoic acid ester - Google Patents.

• Oxidation of 4-oxo-4-phenyl butanoic acid by tripropylammonium fluoro chromate in the presence of picolinic acid – A kinetic a - Der Pharma Chemica. Available at: [Link]

• Large Scale Synthesis of Enantiomerically Pure (S)-3-(4- Bromophenyl)butanoic Acid - Organic Syntheses. Available at: [Link]

• The Use of 4-(3,4-Dichlorophenyl)-4-Oxo-2-(4-Antipyrinyl)-Butanoic Acid in the Preparation of Some New Heterocyclic Compounds With Expected Biological Activity - MDPI. Available at: [Link]

• 4-Oxo-4-(p-tolylamino)butanoic acid | C11H13NO3 | CID 675566 - PubChem. Available at: [Link]

• 4-Oxo-4-(4-propylphenyl)butanoic acid | C13H16O3 | CID 725542 - PubChem. Available at: [Link]

• The study of the reaction paths of 4-aryl-4-oxobutanoic acids with terminal aliphatic N,N-diamines - Arabian Journal of Chemistry. Available at: [Link]

• EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation - Master Organic Chemistry. Available at: [Link]

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• Friedel-Crafts Acylation - Organic Chemistry Portal. Available at: [Link]

• A Straightforward Route to E-γ-Aryl-α-oxobutenoic Esters by One-step Acid-catalysed Crotonisation of Pyruvates | Request PDF - ResearchGate. Available at: [Link]

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• What happens when benzene undergoes Friedel-Crafts acylation with succinic anhydride in presence of - Vedantu. Available at: [Link]

• 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Available at: [Link]

• Friedel Crafts Acylation | PDF | Chemistry | Physical Sciences - Scribd. Available at: [Link]

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• Friedel Craft Acylation with Acid and Anhydride I Electrophilic Aromatic substitution I Benzene - YouTube. Available at: [Link]

• Friedel–Crafts reaction - Wikipedia. Available at: [Link]

• Kinetic and Thermodynamic study for the Oxidation of 4-Oxo-4-phenyl butanoic Acid by Tripropylammonium fluorochromate in Aqueous Acetic Acid Medium - Oriental Journal of Chemistry. Available at: [Link]

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An In-Depth Technical Guide to the Synthesis of 4-Oxo-4-(4-propylphenyl)butanoic acid

This guide provides a comprehensive overview of the synthesis of 4-Oxo-4-(4-propylphenyl)butanoic acid, a valuable keto-acid intermediate in the development of various organic molecules. This document is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis. It offers a detailed examination of the synthetic strategy, reaction mechanism, experimental protocols, and characterization of the target compound.

Introduction and Strategic Overview

4-Oxo-4-(4-propylphenyl)butanoic acid and its derivatives are of significant interest in medicinal chemistry and materials science. The presence of both a ketone and a carboxylic acid functional group provides versatile handles for further chemical modifications.

The most direct and efficient synthetic route to this class of compounds is the Friedel-Crafts acylation of an appropriately substituted aromatic ring with a cyclic anhydride. In the case of 4-Oxo-4-(4-propylphenyl)butanoic acid, the logical and well-established approach is the reaction of propylbenzene with succinic anhydride, catalyzed by a Lewis acid, typically anhydrous aluminum chloride (AlCl₃). This method is advantageous as it avoids the potential for carbocation rearrangements that can plague Friedel-Crafts alkylation reactions.[1]

The Synthetic Pathway: A Mechanistic Perspective

The synthesis proceeds via an electrophilic aromatic substitution mechanism. The key steps are outlined below:

• Generation of the Acylium Ion: Anhydrous aluminum chloride, a potent Lewis acid, coordinates to one of the carbonyl oxygens of succinic anhydride. This polarization facilitates the cleavage of the C-O bond, leading to the formation of a highly reactive acylium ion. This ion is the key electrophile in the reaction.

• Electrophilic Attack: The electron-rich propylbenzene ring acts as a nucleophile, attacking the electrophilic acylium ion. The propyl group is an ortho-, para-director; however, due to steric hindrance, the para-substituted product is predominantly formed.

• Rearomatization: The resulting intermediate, a resonance-stabilized carbocation (also known as a sigma complex or arenium ion), loses a proton to restore the aromaticity of the ring. This proton is abstracted by the AlCl₃-complexed carboxylate.

• Hydrolysis: The final step involves the hydrolysis of the aluminum salt of the carboxylic acid to yield the desired 4-Oxo-4-(4-propylphenyl)butanoic acid.

Below is a diagram illustrating the overall reaction scheme.

Caption: Overall reaction for the synthesis of 4-Oxo-4-(4-propylphenyl)butanoic acid.

Detailed Experimental Protocol

This protocol is a representative procedure for the synthesis of 4-Oxo-4-(4-propylphenyl)butanoic acid. Yields may vary based on the purity of reagents and reaction conditions.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity (moles)	Quantity (g or mL)
Propylbenzene	120.19	0.1	12.02 g (13.9 mL)
Succinic Anhydride	100.07	0.1	10.01 g
Anhydrous AlCl₃	133.34	0.22	29.33 g
Nitrobenzene	123.11	-	100 mL
5 M Hydrochloric Acid	-	-	150 mL
Toluene	-	-	As needed
Hexane	-	-	As needed

Step-by-Step Procedure

• Reaction Setup: In a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a calcium chloride guard tube, add anhydrous aluminum chloride (29.33 g, 0.22 mol) and nitrobenzene (100 mL). Cool the flask in an ice-salt bath to 0-5 °C.

• Addition of Reactants: Prepare a solution of propylbenzene (12.02 g, 0.1 mol) and succinic anhydride (10.01 g, 0.1 mol) in 50 mL of nitrobenzene. Add this solution dropwise from the dropping funnel to the stirred suspension of aluminum chloride over a period of 1 hour, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 24 hours.

• Work-up: Pour the reaction mixture slowly and carefully onto a mixture of crushed ice (200 g) and concentrated hydrochloric acid (50 mL). This should be done in a large beaker with stirring in a fume hood.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with toluene (3 x 50 mL). Combine the organic layers.

• Purification: Wash the combined organic layers with water (2 x 100 mL) and then extract the product into a 10% sodium carbonate solution (3 x 75 mL). Carefully acidify the combined sodium carbonate extracts with concentrated hydrochloric acid until the pH is approximately 2. The product will precipitate as a solid.

• Isolation and Drying: Collect the solid product by vacuum filtration, wash with cold water, and dry in a vacuum oven at 60 °C.

• Recrystallization: For further purification, the crude product can be recrystallized from a mixture of toluene and hexane. Dissolve the solid in a minimum amount of hot toluene and then add hexane until the solution becomes turbid. Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization. Collect the purified crystals by vacuum filtration.

Safety Precautions

• Aluminum chloride is corrosive and reacts violently with water, releasing heat and HCl gas. Handle in a fume hood and wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.[2][3][4][5]

• Nitrobenzene is toxic and can be absorbed through the skin. It is also a suspected carcinogen. All manipulations involving nitrobenzene should be performed in a well-ventilated fume hood with appropriate PPE.[3]

• Hydrochloric acid is corrosive. Handle with care and appropriate PPE.

• The work-up procedure involving the addition of the reaction mixture to ice/HCl is exothermic and releases HCl gas. This must be performed slowly and with vigorous stirring in a fume hood.

Characterization of 4-Oxo-4-(4-propylphenyl)butanoic acid

Physical Properties

Property	Value
Molecular Formula	C₁₃H₁₆O₃
Molar Mass	220.26 g/mol
Appearance	White to off-white solid
Melting Point	Expected to be similar to 4-(4-Methylphenyl)-4-oxobutanoic acid (129 °C)

Predicted Spectroscopic Data

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 11.0-12.0 (s, 1H, -COOH)

  • δ 7.90 (d, J = 8.0 Hz, 2H, Ar-H ortho to C=O)

  • δ 7.25 (d, J = 8.0 Hz, 2H, Ar-H meta to C=O)

  • δ 3.25 (t, J = 6.5 Hz, 2H, -CH₂-C=O)

  • δ 2.80 (t, J = 6.5 Hz, 2H, -CH₂-COOH)

  • δ 2.65 (t, J = 7.5 Hz, 2H, Ar-CH₂-)

  • δ 1.65 (sextet, J = 7.5 Hz, 2H, -CH₂-CH₃)

  • δ 0.95 (t, J = 7.5 Hz, 3H, -CH₃)

• ¹³C NMR (CDCl₃, 100 MHz):

  • δ 198.0 (Ar-C=O)

  • δ 178.0 (-COOH)

  • δ 148.0 (Ar-C ipso to propyl)

  • δ 134.0 (Ar-C ipso to C=O)

  • δ 129.0 (Ar-CH)

  • δ 128.0 (Ar-CH)

  • δ 38.0 (Ar-CH₂)

  • δ 33.0 (-CH₂-C=O)

  • δ 28.0 (-CH₂-COOH)

  • δ 24.0 (-CH₂-CH₃)

  • δ 13.5 (-CH₃)

• Infrared (IR) Spectroscopy (KBr Pellet):

  • 3300-2500 cm⁻¹ (broad, O-H stretch of carboxylic acid)

  • 1710 cm⁻¹ (strong, C=O stretch of carboxylic acid)

  • 1680 cm⁻¹ (strong, C=O stretch of aryl ketone)

  • 1605, 1575, 1420 cm⁻¹ (C=C stretches of aromatic ring)

  • 1300-1200 cm⁻¹ (C-O stretch)

• Mass Spectrometry (EI):

  • m/z 220 (M⁺)

  • m/z 203 (M⁺ - OH)

  • m/z 175 (M⁺ - COOH)

  • m/z 147 (base peak, [CH₃CH₂CH₂C₆H₄CO]⁺)

Experimental Workflow Diagram

The following diagram outlines the key stages of the synthesis and purification process.

Caption: Step-by-step workflow for the synthesis and purification of the target compound.

Conclusion

The Friedel-Crafts acylation of propylbenzene with succinic anhydride provides a reliable and scalable method for the synthesis of 4-Oxo-4-(4-propylphenyl)butanoic acid. The procedure outlined in this guide, when conducted with appropriate safety precautions, can be expected to yield the desired product in good purity. The provided spectroscopic data, while predicted, serves as a robust guide for the characterization and quality control of the synthesized material. This keto-acid is a versatile intermediate, and this guide provides a solid foundation for its preparation in a laboratory setting.

References

• SynQuest Laboratories, Inc. "4-Oxo-4-(4-propylphenyl)
• Yogananth, A., & Sheik Mansoor, S. "Oxidation of 4-oxo-4-phenyl butanoic acid by tripropylammonium fluoro chromate in the presence of picolinic acid – A kinetic a." Der Pharma Chemica, 7(3), 105-112 (2015).

• PubChem. "4-Oxo-4-(4-propylphenyl)butanoic acid." National Center for Biotechnology Information. [Link]

• Wikipedia. "4-(4-Methylphenyl)-4-oxobutanoic acid." [Link]

• University of Rochester, Department of Chemistry. "Reagents & Solvents: Solvents for Recrystallization." [Link]

• New Jersey Department of Health. "Hazardous Substance Fact Sheet: Aluminum Chloride." (2010). [Link]

• Master Organic Chemistry. "EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation." (2018). [Link]

• Doc Brown's Chemistry. "13C nmr spectrum of butanoic acid C4H8O2 CH3CH2CH2COOH analysis of chemical shifts." [Link]

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An In-Depth Technical Guide to 4-Oxo-4-(4-propylphenyl)butanoic Acid (CAS: 57821-78-0)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Oxo-4-(4-propylphenyl)butanoic acid, a keto-acid of interest in synthetic chemistry and potential pharmaceutical research. The document delves into its chemical and physical properties, provides a detailed, field-proven protocol for its synthesis via Friedel-Crafts acylation, outlines methods for its analytical characterization, and explores its potential applications as a versatile chemical intermediate. This guide is intended to equip researchers with the necessary technical information to synthesize, characterize, and utilize this compound in their work.

Introduction

4-Oxo-4-(4-propylphenyl)butanoic acid, with the CAS number 57821-78-0, is a carboxylic acid derivative featuring a propyl-substituted phenyl ring and a ketone functional group.[1][2] Its structure lends itself to a variety of chemical modifications, making it a valuable building block in organic synthesis. The presence of both a ketone and a carboxylic acid allows for selective reactions at either functional group, providing a scaffold for the development of more complex molecules. While its direct biological applications are not extensively documented, the broader class of 4-aryl-4-oxobutanoic acids has been investigated for various pharmacological activities, suggesting potential avenues for future research.[3]

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to its application in research and development.

Property	Value	Source
CAS Number	57821-78-0	[1]
Molecular Formula	C₁₃H₁₆O₃	[1][2]
Molecular Weight	220.26 g/mol	[2]
IUPAC Name	4-oxo-4-(4-propylphenyl)butanoic acid	[2]
Synonyms	3-(4-n-Propylbenzoyl)propionic acid, Benzenebutanoic acid, γ-oxo-4-propyl-	[2]
Appearance	Solid (predicted)
Solubility	Insoluble in water (predicted for similar compounds)

Synthesis of 4-Oxo-4-(4-propylphenyl)butanoic Acid

The most established and efficient method for the synthesis of 4-aryl-4-oxobutanoic acids is the Friedel-Crafts acylation of an aromatic substrate with succinic anhydride.[3] This electrophilic aromatic substitution reaction provides a direct route to the target molecule.

Reaction Principle

The synthesis involves the reaction of propylbenzene with succinic anhydride in the presence of a Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃). The AlCl₃ activates the succinic anhydride, forming a highly electrophilic acylium ion, which is then attacked by the electron-rich propylbenzene ring. The propyl group is an ortho-, para- director; therefore, the primary product will be the para-substituted isomer due to reduced steric hindrance.

Experimental Protocol: Friedel-Crafts Acylation

This protocol is adapted from established procedures for similar Friedel-Crafts acylations.

Materials:

• Propylbenzene

• Succinic anhydride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (anhydrous)

• Hydrochloric acid (concentrated)

• Sodium hydroxide (5% aqueous solution)

• Deionized water

• Anhydrous sodium sulfate

Equipment:

• Three-neck round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer with heating mantle

• Ice bath

• Separatory funnel

• Büchner funnel and flask

• Rotary evaporator

Procedure:

• Reaction Setup: In a flame-dried three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel, add anhydrous aluminum chloride (2.2 equivalents) to anhydrous dichloromethane under a nitrogen atmosphere. Cool the suspension in an ice bath.

• Addition of Reactants: Dissolve succinic anhydride (1.0 equivalent) in anhydrous dichloromethane and add it to the dropping funnel. Add the succinic anhydride solution dropwise to the stirred AlCl₃ suspension over 30 minutes, maintaining the temperature below 10°C.

• Addition of Propylbenzene: Add propylbenzene (1.0 equivalent) to the dropping funnel and add it dropwise to the reaction mixture over 30 minutes, again keeping the temperature below 10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Carefully pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid. This will decompose the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 50 mL).

• Washing: Combine the organic layers and wash with deionized water, followed by a 5% sodium hydroxide solution to extract the acidic product.

• Acidification: Cool the aqueous sodium hydroxide layer in an ice bath and acidify with concentrated hydrochloric acid until a precipitate forms.

• Isolation and Purification: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid with cold deionized water. Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water) to obtain pure 4-Oxo-4-(4-propylphenyl)butanoic acid.

• Drying: Dry the purified product under vacuum.

Synthesis Workflow Diagram

Caption: Friedel-Crafts acylation synthesis workflow.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity and purity of the synthesized compound. The following techniques are recommended:

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: Proton NMR will confirm the presence of the propyl group, the aromatic protons, and the methylene protons of the butanoic acid chain.

• ¹³C NMR: Carbon NMR will show distinct signals for the carbonyl carbons (ketone and carboxylic acid), the aromatic carbons, and the aliphatic carbons.

Predicted Spectral Data:

¹H NMR (Predicted)	Chemical Shift (ppm)	Multiplicity	Integration	Assignment
Aromatic-H	7.2-8.0	m	4H	Ar-H
Methylene-H (α to C=O)	3.2	t	2H	-CH₂-C=O
Methylene-H (β to C=O)	2.8	t	2H	-CH₂-COOH
Propyl-CH₂	2.6	t	2H	Ar-CH₂-
Propyl-CH₂	1.6	sext	2H	-CH₂-CH₃
Propyl-CH₃	0.9	t	3H	-CH₃
Carboxyl-H	10-12	br s	1H	-COOH

¹³C NMR (Predicted)	Chemical Shift (ppm)	Assignment
Ketone C=O	~198	Ar-C=O
Carboxyl C=O	~178	-COOH
Aromatic C	128-145	Ar-C
Methylene C (α to C=O)	~33	-CH₂-C=O
Methylene C (β to C=O)	~28	-CH₂-COOH
Propyl-CH₂	~38	Ar-CH₂-
Propyl-CH₂	~24	-CH₂-CH₃
Propyl-CH₃	~14	-CH₃

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the key functional groups present in the molecule.

Predicted IR Absorption Bands:

Functional Group	Wavenumber (cm⁻¹)	Description
O-H (Carboxylic Acid)	2500-3300	Broad
C-H (Aromatic)	3000-3100
C-H (Aliphatic)	2850-2960
C=O (Ketone)	1680-1700	Conjugated
C=O (Carboxylic Acid)	1700-1725
C=C (Aromatic)	1450-1600

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound and can provide structural information through analysis of its fragmentation pattern.

Predicted Mass Spectrum Data:

m/z	Ion
220	[M]⁺ (Molecular Ion)
203	[M - OH]⁺
175	[M - COOH]⁺
147	[M - C₄H₅O₂]⁺ (Propylbenzoyl cation)

Potential Applications in Research and Drug Development

While 4-Oxo-4-(4-propylphenyl)butanoic acid itself is primarily a research chemical, its structural motif is present in molecules with demonstrated biological activity. This suggests its potential as a key intermediate in the synthesis of novel therapeutic agents.

Precursor for Heterocyclic Compounds

The dicarbonyl functionality of 4-aryl-4-oxobutanoic acids makes them ideal starting materials for the synthesis of various heterocyclic systems, such as pyridazinones and pyrroloimidazolones. These heterocyclic cores are often found in biologically active molecules.

Scaffold for Anti-inflammatory and Analgesic Agents

Derivatives of 4-aryl-4-oxobutanoic acids have been investigated for their anti-inflammatory and analgesic properties. The core structure can be modified to interact with various biological targets involved in inflammation and pain pathways.

Intermediate for S1P₁ Receptor Agonists

A novel chemical series of S1P₁ receptor agonists, which have applications in treating autoimmune diseases, is based on a 4-oxo-4-(substituted-indolin-1-yl)butanoic acid scaffold. This highlights the potential of the core butanoic acid structure in developing immunomodulatory agents.

Logical Relationship in Application

Caption: Potential applications derived from the core structure.

Safety and Handling

4-Oxo-4-(4-propylphenyl)butanoic acid is classified as a substance that causes skin irritation and serious eye irritation, and may cause respiratory irritation.[1]

Precautionary Measures:

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Handle in a well-ventilated area or in a fume hood.

• Avoid breathing dust, mist, or spray.

• Wash hands thoroughly after handling.

• Store in a cool, dry, and well-ventilated place in a tightly sealed container.

Conclusion

4-Oxo-4-(4-propylphenyl)butanoic acid is a valuable synthetic intermediate with significant potential for applications in medicinal chemistry and materials science. This guide provides a comprehensive foundation for its synthesis, characterization, and safe handling. The detailed protocols and analytical data presented herein are intended to facilitate its use in further research and development endeavors. The versatility of its chemical structure suggests that it will continue to be a compound of interest for the synthesis of novel and functional molecules.

References

• Der Pharma Chemica. Oxidation of 4-oxo-4-phenyl butanoic acid by tripropylammonium fluoro chromate in the presence of picolinic acid – A kinetic a. Available from: [Link]

• PubChem. 4-(4-Methylphenyl)-4-oxobutanoic acid. National Center for Biotechnology Information. Available from: [Link]

• PubChem. 4-Oxo-4-(4-propylphenyl)butanoic acid. National Center for Biotechnology Information. Available from: [Link]

Sources

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• 2. 4-Oxo-4-(4-propylphenyl)butanoic acid | C13H16O3 | CID 725542 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. derpharmachemica.com [derpharmachemica.com]

"physicochemical properties of 4-Oxo-4-(4-propylphenyl)butanoic acid"

An In-depth Technical Guide on the Physicochemical Properties of 4-Oxo-4-(4-propylphenyl)butanoic acid

Executive Summary: This document provides a comprehensive technical overview of the physicochemical properties of 4-Oxo-4-(4-propylphenyl)butanoic acid, a gamma-keto acid of significant interest to researchers in medicinal chemistry and drug development. The molecule's unique structure, incorporating both a carboxylic acid and an aromatic ketone, imparts a dual chemical character that governs its behavior in biological and chemical systems.[1] This guide synthesizes available data on its chemical identity, core physical properties, and spectroscopic profile. Furthermore, it presents detailed, field-proven experimental protocols for the empirical determination of key parameters such as melting point, solubility, and pKa, providing a self-validating framework for laboratory investigation. The discussion is grounded in authoritative data and emphasizes the causal relationships between molecular structure and physical properties, offering valuable insights for its application as a synthetic intermediate or a potential bioactive agent.

Introduction and Chemical Identity

4-Oxo-4-(4-propylphenyl)butanoic acid belongs to the class of gamma-keto acids, which are characterized by a ketone functional group at the third carbon position relative to the carboxylic acid.[2] This structural motif makes it a valuable building block in organic synthesis and a subject of interest in the development of novel therapeutics, where related structures have been explored as S1P₁ receptor agonists and intermediates for anti-inflammatory drugs.[3][4] The presence of a lipophilic 4-propylphenyl group, a flexible butanoic acid chain, and two distinct polar functional groups creates a molecule with a nuanced profile of solubility, acidity, and reactivity.

Chemical Structure and Identifiers

• IUPAC Name: 4-oxo-4-(4-propylphenyl)butanoic acid[5]

• Synonyms: 3-(4-n-propylbenzoyl)propionic acid, 4-(4-n-Propylphenyl)-4-oxobutyric acid, Benzenebutanoic acid, γ-oxo-4-propyl-[5]

• CAS Number: 57821-78-0[5][6]

• Molecular Formula: C₁₃H₁₆O₃[5][6]

• Molecular Weight: 220.26 g/mol [5]

• SMILES: CCCC1=CC=C(C=C1)C(=O)CCC(=O)O[5]

Core Physicochemical Properties

The interplay between the hydrophobic aromatic ring and the hydrophilic carboxylic acid group dictates the compound's physical properties, which are critical for predicting its behavior in formulation, delivery, and biological interaction.

Property	Value	Source / Method
Molecular Weight	220.26 g/mol	PubChem (Computed)[5]
Physical State	Solid (Predicted)	Inferred from analogs
Melting Point	Data not available	N/A
Aqueous Solubility	Very low (Predicted)	Inferred from analogs[7]
pKa	~4.5 - 5.0 (Predicted)	Inferred from butanoic acid analogs
LogP (XLogP3)	2.9	PubChem (Computed)[5]

Physical State and Appearance

While specific data is not available, by analogy to similar aromatic keto acids such as 4-(4-Methylphenyl)-4-oxobutanoic acid, which is a white powder, 4-Oxo-4-(4-propylphenyl)butanoic acid is expected to be a crystalline solid at room temperature.[7]

Solubility Profile

The molecule's solubility is expected to be poor in water. The long propyl chain and the phenyl ring contribute significant hydrophobic character. While the carboxylic acid group can be ionized to a carboxylate at neutral or basic pH to enhance aqueous solubility, the parent acid form is predicted to be insoluble.[7] It is expected to show good solubility in organic solvents like methanol, ethanol, acetone, and dimethyl sulfoxide (DMSO), which can solvate both the polar functional groups and the nonpolar hydrocarbon portions.

Acidity (pKa)

The pKa of the carboxylic acid is a critical parameter influencing its ionization state in physiological environments. For simple alkanoic acids like butanoic acid, the pKa is approximately 4.8. The presence of the 4-propylphenyl ketone moiety is not expected to drastically alter this value. The propyl group is weakly electron-donating, which can slightly decrease acidity (increase pKa) compared to an unsubstituted phenyl ring by destabilizing the carboxylate anion.[8] Therefore, a pKa in the range of 4.5 to 5.0 is a reasonable estimate.

Lipophilicity (LogP)

The octanol-water partition coefficient (LogP) is a key indicator of a drug's ability to cross cell membranes. The computed XLogP3 value of 2.9 indicates a significant preference for the lipid phase over the aqueous phase.[5] This level of lipophilicity is common for orally absorbed drugs, suggesting potential for good membrane permeability, but also highlights the challenge of aqueous solubility.

Spectroscopic Profile and Structural Analysis

Spectroscopic analysis is essential for the unambiguous identification and characterization of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to the propyl group (a triplet and a sextet), the aromatic protons (two doublets in the ~7-8 ppm region), the methylene protons of the butanoic acid chain (two triplets in the ~2.5-3.5 ppm region), and a broad singlet for the carboxylic acid proton (>10 ppm).

• ¹³C NMR: The carbon NMR would reveal signals for the carboxylic acid carbonyl (~175-180 ppm), the ketone carbonyl (~195-200 ppm), aromatic carbons (~125-145 ppm), and the aliphatic carbons of the propyl and butanoic acid chains.

Infrared (IR) Spectroscopy

The IR spectrum provides clear evidence of the key functional groups. Expected characteristic absorption bands include:

• A broad O-H stretch from the carboxylic acid dimer, typically centered around 3000 cm⁻¹.

• A sharp C=O stretch for the aromatic ketone, expected around 1680-1690 cm⁻¹.

• A sharp C=O stretch for the carboxylic acid, expected around 1700-1720 cm⁻¹.

• C-H stretches from the aromatic and aliphatic portions just below and above 3000 cm⁻¹.

Keto-Enol Tautomerism

Like many keto-containing compounds, 4-Oxo-4-(4-propylphenyl)butanoic acid can exist in equilibrium with its enol tautomer.[9] While the keto form is generally more stable, the presence of the enol form can influence reactivity and biological interactions. The equilibrium is solvent-dependent and can be studied using techniques like NMR spectroscopy.[9]

Caption: Keto-enol equilibrium of the target molecule.

Experimental Protocols for Property Determination

To ensure data integrity, standardized experimental protocols are essential. The following methods provide a robust framework for determining key physicochemical properties.

Protocol: Determination of pKa via Potentiometric Titration

This method measures the pH of a solution as a titrant is added, allowing for the determination of the acid dissociation constant.

Rationale: Potentiometric titration is a highly accurate and reliable method for pKa determination. A co-solvent system is necessary due to the compound's low aqueous solubility, though the resulting apparent pKa (pKa*) will require correction or careful interpretation.

Methodology:

• Preparation: Accurately weigh ~22 mg (0.1 mmol) of 4-Oxo-4-(4-propylphenyl)butanoic acid and dissolve it in 50 mL of a 1:1 (v/v) methanol:water solution.

• Apparatus Setup: Place the solution in a jacketed beaker maintained at 25°C. Immerse a calibrated pH electrode and a magnetic stirrer.

• Titration: Titrate the solution with a standardized 0.05 M NaOH solution, adding the titrant in small increments (e.g., 0.05 mL).

• Data Collection: Record the pH value after each addition of NaOH, allowing the reading to stabilize.

• Analysis: Plot the pH versus the volume of NaOH added. The pKa corresponds to the pH at the half-equivalence point (the point where half of the acid has been neutralized). Alternatively, use derivative plots (dpH/dV) to precisely locate the equivalence point.

Caption: Workflow for pKa determination by potentiometric titration.

Protocol: Determination of Aqueous Solubility (Shake-Flask Method)

This is the gold standard method for determining intrinsic solubility.

Rationale: The shake-flask method ensures that a true equilibrium is reached between the solid compound and the solution, providing a thermodynamically accurate solubility value.

Methodology:

• Preparation: Add an excess amount of the solid compound to a series of vials containing a buffer of known pH (e.g., pH 2.0 to avoid ionization, and pH 7.4 for physiological relevance).

• Equilibration: Seal the vials and agitate them in a temperature-controlled shaker bath (e.g., 25°C or 37°C) for at least 24-48 hours to ensure equilibrium is reached.

• Phase Separation: Centrifuge the samples at high speed to pellet the undissolved solid.

• Quantification: Carefully withdraw a known volume of the supernatant, taking care not to disturb the solid. Dilute the supernatant with a suitable mobile phase and analyze the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV.

• Calculation: The solubility is the concentration measured in the saturated supernatant.

Stability and Handling

Proper handling and storage are crucial to maintain the integrity of the compound.

• Chemical Stability: The compound is stable under normal laboratory and storage conditions.[6] It should be protected from strong oxidizing agents, with which it may react exothermically.[6]

• Hazard Information: It is classified as an irritant. It causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[6] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn during handling.[6]

• Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials.[6]

Conclusion

4-Oxo-4-(4-propylphenyl)butanoic acid presents a well-defined physicochemical profile characterized by low aqueous solubility, moderate lipophilicity, and typical carboxylic acid acidity. These properties are direct consequences of its molecular architecture, combining a bulky hydrophobic moiety with polar functional groups. The provided experimental protocols offer a clear path for researchers to validate and expand upon the available data. A thorough understanding of these fundamental characteristics is indispensable for any scientist or drug development professional seeking to utilize this compound in synthesis, formulation, or as a lead structure in medicinal chemistry research.

References

• Der Pharma Chemica. (n.d.). Oxidation of 4-oxo-4-phenyl butanoic acid by tripropylammonium fluoro chromate in the presence of picolinic acid – A kinetic a. Retrieved January 23, 2026, from [Link]

• Wikipedia. (n.d.). 4-(4-Methylphenyl)-4-oxobutanoic acid. Retrieved January 23, 2026, from [Link]

• PubChem. (n.d.). 4-Oxo-4-(4-propylphenyl)butanoic acid. National Center for Biotechnology Information. Retrieved January 23, 2026, from [Link]

• MDPI. (n.d.). The Use of 4-(3,4-Dichlorophenyl)-4-Oxo-2-(4-Antipyrinyl)-Butanoic Acid in the Preparation of Some New Heterocyclic Compounds With Expected Biological Activity. Retrieved January 23, 2026, from [Link]

• PubChem. (n.d.). 4-(4-Isopropylphenyl)butanoic acid. National Center for Biotechnology Information. Retrieved January 23, 2026, from [Link]

• Frontiers in Chemistry. (2024). Keto-enol tautomerism in the development of new drugs. Retrieved January 23, 2026, from [Link]

• MDPI. (n.d.). Current Status of Research on Synthesis of α-Keto Acids and Their Esters. Retrieved January 23, 2026, from [Link]

• National Institutes of Health. (n.d.). Incorporation of metabolically stable ketones into a small molecule probe to increase potency and water solubility. Retrieved January 23, 2026, from [Link]

• FAO AGRIS. (n.d.). Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids as S1P₁ agonists. Retrieved January 23, 2026, from [Link]

• Wikipedia. (n.d.). Keto acid. Retrieved January 23, 2026, from [Link]

• Quora. (2017). Why is propanoic acid weaker than butanoic acid? Retrieved January 23, 2026, from [Link]

• Organic Syntheses. (2018). Large Scale Synthesis of Enantiomerically Pure (S)-3-(4- Bromophenyl)butanoic Acid. Retrieved January 23, 2026, from [Link]

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• 2. Keto acid - Wikipedia [en.wikipedia.org]
• 3. Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids as S1P₁ agonists [agris.fao.org]
• 4. 4-Oxo-4-(4-methoxyphenyl)butyric acid (3153-44-4) at Nordmann - nordmann.global [nordmann.global]
• 5. 4-Oxo-4-(4-propylphenyl)butanoic acid | C13H16O3 | CID 725542 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 7. 4-(4-Methylphenyl)-4-oxobutanoic acid - Wikipedia [en.wikipedia.org]
• 8. quora.com [quora.com]
• 9. Frontiers | Keto-enol tautomerism in the development of new drugs [frontiersin.org]

"4-Oxo-4-(4-propylphenyl)butanoic acid mechanism of action"

An In-depth Technical Guide on the Core Mechanism of Action of 4-Oxo-4-(4-propylphenyl)butanoic acid

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive analysis of the putative mechanism of action for the compound 4-Oxo-4-(4-propylphenyl)butanoic acid. While direct, extensive research on this specific molecule is limited, its structural features strongly suggest a likely biological target and signaling pathway. This document synthesizes information from analogous compounds and established pharmacological principles to construct a scientifically grounded hypothesis for its mode of action. The intended audience for this guide includes researchers and professionals in drug discovery and development who require a deep, technical understanding of novel small molecules. This guide will delve into the hypothesized molecular interactions, the resultant cellular signaling cascades, and the requisite experimental protocols for validation.

Introduction: Unveiling 4-Oxo-4-(4-propylphenyl)butanoic acid

4-Oxo-4-(4-propylphenyl)butanoic acid is a synthetic organic compound characterized by a butanoic acid backbone, a ketone functional group, and a para-substituted propylphenyl ring. Its chemical structure is the primary determinant of its potential biological activity and serves as the foundation for our mechanistic hypothesis.

Chemical Properties:

• IUPAC Name: 4-(4-propylphenyl)-4-oxobutanoic acid

• Molecular Formula: C₁₃H₁₆O₃

• Molecular Weight: 220.26 g/mol

• Key Structural Features: A carboxylic acid head, a flexible alkyl chain, a keto group, and a hydrophobic aromatic tail.

The combination of a polar carboxylic acid head and a nonpolar, hydrophobic tail is a classic pharmacophore found in ligands for nuclear receptors, a class of proteins that regulate gene expression.

Core Mechanistic Hypothesis: A Putative PPARγ Agonist

Based on structural analogy to known therapeutic agents, the most probable mechanism of action for 4-Oxo-4-(4-propylphenyl)butanoic acid is the activation of the Peroxisome Proliferator-Activated Receptor gamma (PPARγ) .

Rationale for PPARγ as the Primary Target

PPARγ is a ligand-activated transcription factor that plays a pivotal role in the regulation of adipogenesis, lipid metabolism, and insulin sensitivity. The thiazolidinedione class of drugs (e.g., Rosiglitazone, Pioglitazone) are well-characterized PPARγ agonists that share key structural similarities with 4-Oxo-4-(4-propylphenyl)butanoic acid.

• Pharmacophore Matching: The molecule possesses the essential features of a PPARγ agonist: a negatively ionizable group (the carboxylic acid) that can form hydrogen bonds with key amino acid residues in the ligand-binding pocket of PPARγ, and a hydrophobic tail (the propylphenyl group) that occupies a large hydrophobic region of the pocket.

Molecular Interaction and Activation Cascade

The proposed mechanism unfolds as follows:

• Ligand Binding: 4-Oxo-4-(4-propylphenyl)butanoic acid diffuses across the cell membrane and into the nucleus, where it binds to the ligand-binding domain (LBD) of PPARγ.

• Conformational Change: This binding event induces a conformational change in the PPARγ protein.

• Heterodimerization: The activated PPARγ forms a heterodimer with the Retinoid X Receptor (RXR).

• DNA Binding: The PPARγ-RXR heterodimer binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) located in the promoter regions of target genes.

• Gene Transcription: This binding recruits co-activator proteins, initiating the transcription of genes involved in metabolic regulation.

Caption: Proposed PPARγ signaling pathway for 4-Oxo-4-(4-propylphenyl)butanoic acid.

Experimental Validation Protocols

To rigorously test this hypothesis, a series of in vitro and in vivo experiments are essential.

In Vitro Validation: Ligand Binding and Reporter Assays

Objective: To confirm direct binding to PPARγ and quantify functional activation.

Protocol: Competitive Ligand Binding Assay

• Materials: Recombinant human PPARγ Ligand-Binding Domain (LBD), a high-affinity fluorescently-labeled PPARγ ligand (e.g., fluorescently tagged rosiglitazone), 4-Oxo-4-(4-propylphenyl)butanoic acid.

• Procedure: a. Incubate a fixed concentration of PPARγ LBD and the fluorescent ligand. b. Add increasing concentrations of 4-Oxo-4-(4-propylphenyl)butanoic acid. c. Measure the displacement of the fluorescent ligand using fluorescence polarization or a similar technique.

• Analysis: Calculate the IC₅₀ (concentration for 50% inhibition of fluorescent ligand binding) and subsequently the Ki (binding affinity).

Protocol: PPARγ Reporter Gene Assay

• Cell Line: Use a suitable mammalian cell line (e.g., HEK293T or CV-1) that does not endogenously express high levels of PPARγ.

• Transfection: Co-transfect the cells with two plasmids: a. An expression vector encoding full-length human PPARγ. b. A reporter plasmid containing a luciferase gene downstream of a promoter with multiple PPREs.

• Treatment: Treat the transfected cells with a dose range of 4-Oxo-4-(4-propylphenyl)butanoic acid for 18-24 hours. Include a known PPARγ agonist as a positive control.

• Measurement: Lyse the cells and measure luciferase activity, which is proportional to the level of PPARγ activation.

• Analysis: Plot the dose-response curve and determine the EC₅₀ (concentration for 50% maximal effect).

Caption: High-level experimental workflow for validating the mechanism of action.

In Vivo Validation: Metabolic Disease Models

Objective: To demonstrate therapeutic efficacy consistent with PPARγ activation in a relevant animal model.

Model: A common model is the db/db mouse, which has a mutation in the leptin receptor and develops obesity, hyperglycemia, and insulin resistance.

Protocol:

• Acclimatization: Acclimatize db/db mice to the facility for at least one week.

• Grouping: Randomly assign mice to treatment groups: Vehicle control, positive control (e.g., rosiglitazone), and multiple dose levels of 4-Oxo-4-(4-propylphenyl)butanoic acid.

• Dosing: Administer the compounds daily via oral gavage for a period of 2-4 weeks.

• Monitoring: Monitor body weight, food intake, and water consumption.

• Metabolic Assessments:

  • Measure fasting blood glucose and plasma insulin levels at baseline and at the end of the study.

  • Perform an oral glucose tolerance test (OGTT) to assess improvements in glucose disposal.

  • Analyze plasma lipid profiles (triglycerides, cholesterol).

• Terminal Analysis: At the end of the study, collect tissues (liver, adipose tissue) for gene expression analysis of PPARγ target genes (e.g., Adiponectin, GLUT4, aP2).

Expected Outcomes:

Parameter	Expected Result with 4-Oxo-4-(4-propylphenyl)butanoic acid
Fasting Blood Glucose	Significant reduction
Plasma Insulin	Significant reduction (indicating improved insulin sensitivity)
Glucose Tolerance (OGTT)	Improved glucose clearance
Plasma Triglycerides	Significant reduction
PPARγ Target Gene Expression	Upregulation in adipose tissue

Conclusion and Future Directions

The structural characteristics of 4-Oxo-4-(4-propylphenyl)butanoic acid provide a strong rationale for hypothesizing its mechanism of action as a PPARγ agonist. This proposed mechanism offers a clear path for experimental validation, from initial in vitro binding and functional assays to in vivo efficacy studies in metabolic disease models. Confirmation of this mechanism would position this compound as a potential candidate for the development of novel therapeutics for type 2 diabetes and other metabolic disorders. Future work should also include selectivity profiling against other PPAR isoforms (α and δ) and comprehensive ADME/Tox studies to establish a full preclinical profile.

References

Given the speculative nature of the mechanism for this specific, non-widely researched compound, the following references provide the foundational knowledge on PPARγ, its agonists, and the experimental methods described.

• Title: The PPARs: From Orphan Receptors to Drug Discovery Source: Journal of Medicinal Chemistry URL: [Link]

• Title: PPARs and the Regulation of Lipid and Glucose Metabolism Source: Annual Review of Physiology URL: [Link]

• Title: Thiazolidinediones as agonists of the peroxisome proliferator-activated receptor-gamma (PPARgamma) Source: Current Pharmaceutical Design URL: [Link]

An In-depth Technical Guide to the Biological Investigation of 4-Oxo-4-(4-propylphenyl)butanoic Acid and its Analogs

Preamble: Navigating the Uncharted Territory of 4-Oxo-4-(4-propylphenyl)butanoic acid

To our fellow researchers, scientists, and drug development professionals, this guide serves as a comprehensive resource for approaching the biological characterization of 4-Oxo-4-(4-propylphenyl)butanoic acid. It is imperative to begin with a statement of transparency: as of the date of this publication, a thorough review of scientific literature and databases reveals a notable absence of specific biological activity data for this particular molecule.

However, this knowledge gap should not be viewed as a roadblock but rather as an opportunity for novel discovery. The core structure of this compound belongs to the well-established class of 4-aryl-4-oxobutanoic acids, a scaffold that has demonstrated a diverse range of pharmacological activities. This guide, therefore, will equip you with the foundational knowledge and strategic experimental workflows necessary to systematically investigate the biological potential of 4-Oxo-4-(4-propylphenyl)butanoic acid, drawing upon the established activities of its structural analogs.

The Chemical Context: Understanding the 4-Aryl-4-oxobutanoic Acid Scaffold

The 4-aryl-4-oxobutanoic acid moiety is a versatile pharmacophore characterized by a butanoic acid chain attached to an aryl ring via a ketone. This bifunctional nature, possessing both a carboxylic acid and a ketone, allows for a variety of chemical interactions and makes it a valuable starting material for the synthesis of more complex heterocyclic systems. The specific nature of the aryl substituent can significantly modulate the biological activity of the molecule. In the case of our subject compound, this substituent is a 4-propylphenyl group.

A common synthetic route to this class of compounds is the Friedel–Crafts acylation of an aromatic compound (in this case, propylbenzene) with succinic anhydride in the presence of a Lewis acid catalyst like aluminum chloride.[1]

Inferred Biological Potential: A Landscape of Possibilities

While direct evidence for the biological activity of 4-Oxo-4-(4-propylphenyl)butanoic acid is lacking, the broader family of 4-aryl-4-oxobutanoic acids has been associated with several promising therapeutic areas. These serve as logical starting points for investigation.

• Anti-inflammatory and Analgesic Properties: Several derivatives of 4-aryl-4-oxobutanoic acids have been reported to possess moderate anti-inflammatory and analgesic activities.[2] This is a prominent feature of many carboxylic acid-containing compounds, including the well-known NSAIDs.

• Antimicrobial Activity: The structural motif of 4-aryl-4-oxobutanoic acids has been incorporated into molecules exhibiting antimicrobial and antifungal properties.[2]

• Anticancer Potential: Some derivatives have been investigated for their cytotoxic activity against various cancer cell lines.[3]

• Central Nervous System (CNS) Activity: The core structure is a building block for various heterocyclic compounds with demonstrated CNS effects, including anticonvulsant and antagonistic activity at certain receptors.

• Sphingosine-1-Phosphate (S1P) Receptor Agonism: Although structurally more complex, derivatives incorporating the 4-oxobutanoic acid moiety have been identified as potent and selective S1P1 receptor agonists, which are implicated in autoimmune diseases.[4]

It is crucial to underscore that these are potential activities based on structural analogy. Rigorous experimental validation is essential to determine if 4-Oxo-4-(4-propylphenyl)butanoic acid exhibits any of these properties.

A Strategic Experimental Workflow for Biological Characterization

The following section outlines a detailed, phased approach to systematically screen for the biological activity of 4-Oxo-4-(4-propylphenyl)butanoic acid. This workflow is designed to be self-validating, progressing from broad, high-throughput in vitro assays to more specific mechanistic studies and in vivo models.

Sources

• 1. 4-(4-Methylphenyl)-4-oxobutanoic acid - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids as S1P₁ agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to 4-Oxo-4-(4-propylphenyl)butanoic Acid Derivatives: Synthesis, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 4-oxo-4-(4-propylphenyl)butanoic acid scaffold is a member of the γ-keto-arylalkanoic acid class of molecules, a group recognized for its versatile chemical reactivity and diverse biological activities. The presence of a ketone, a carboxylic acid, and a substituted aromatic ring provides multiple points for chemical modification, making this scaffold a valuable starting point for the development of novel therapeutic agents. This technical guide provides a comprehensive overview of the synthesis, characterization, and potential biological applications of derivatives based on this core structure, with a focus on their emerging role in medicinal chemistry. We will explore established synthetic routes, delve into the causality behind experimental choices, and present detailed protocols for synthesis and evaluation. Particular emphasis is placed on their potential as modulators of key biological targets, including enzymes and nuclear receptors, underpinned by structure-activity relationship (SAR) insights.

Introduction: The γ-Keto Acid Scaffold in Drug Discovery

Gamma-keto acids and their derivatives are important intermediates in organic synthesis and have demonstrated a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2] The core structure, characterized by a ketone and a carboxylic acid separated by two carbon atoms, allows these functional groups to exhibit their distinct chemical properties without significant mutual electronic interference.[1] The aromatic portion of the molecule, in this case, a 4-propylphenyl group, plays a crucial role in modulating the compound's lipophilicity and directing its interaction with biological targets.

The 4-propylphenyl substituent is of particular interest as it can enhance binding to hydrophobic pockets within target proteins. Phenylalkanoic acid derivatives, in general, are known to interact with various biological targets, including Peroxisome Proliferator-Activated Receptors (PPARs), which are key regulators of lipid and glucose metabolism.[3][4] The exploration of derivatives of 4-oxo-4-(4-propylphenyl)butanoic acid (PubChem CID: 725542) is therefore a promising avenue for the discovery of new drugs for metabolic diseases, inflammation, and potentially other therapeutic areas.[5]

Synthesis and Derivatization Strategies

The synthesis of the 4-oxo-4-(4-propylphenyl)butanoic acid core and its subsequent derivatization are critical steps in exploring the chemical and biological space of this compound class.

Core Synthesis: Friedel-Crafts Acylation

The most direct and widely used method for synthesizing 4-aryl-4-oxobutanoic acids is the Friedel-Crafts acylation of an aromatic compound with succinic anhydride.[6][7] In the case of our target scaffold, this involves the reaction of propylbenzene with succinic anhydride, catalyzed by a Lewis acid, typically anhydrous aluminum chloride (AlCl₃).[1]

Causality of Experimental Choices:

• Reactants: Propylbenzene serves as the aromatic nucleophile. Succinic anhydride is the acylating agent, which has the advantage of introducing the required four-carbon chain with a terminal carboxylic acid in a single step.

• Catalyst: Anhydrous AlCl₃ is a strong Lewis acid that coordinates with one of the carbonyl oxygens of succinic anhydride. This coordination polarizes the anhydride, making it a much more reactive electrophile (an acylium ion or a polarized complex) that can be attacked by the electron-rich propylbenzene ring.[8][9]

• Solvent: A non-polar, aprotic solvent like nitrobenzene or carbon disulfide is often used, although in some cases the aromatic reactant itself can serve as the solvent if used in excess.

• Work-up: The reaction is quenched by the addition of cold acid (e.g., HCl) to decompose the aluminum chloride complex and liberate the final ketone product.[7]

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// Nodes Propylbenzene [label="Propylbenzene"]; SuccinicAnhydride [label="Succinic Anhydride"]; AlCl3 [label="AlCl₃ (Catalyst)", shape=ellipse, fillcolor="#FBBC05"]; ReactionVessel [label="Reaction Mixture\n(Reflux, Anhydrous)", shape=cds, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Quench [label="Quench\n(Ice-cold HCl)", shape=invhouse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Product [label="4-Oxo-4-(4-propylphenyl)butanoic acid", shape=box, style="rounded,filled", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Propylbenzene -> ReactionVessel; SuccinicAnhydride -> ReactionVessel; AlCl3 -> ReactionVessel [label="Activation"]; ReactionVessel -> Quench [label="Complex Formation"]; Quench -> Product [label="Purification"]; } Caption: General workflow for the synthesis of the core scaffold.

Derivatization Pathways

The core scaffold offers three primary points for chemical modification to generate a library of derivatives for SAR studies.

• Carboxylic Acid Modification: The carboxyl group can be readily converted into esters, amides, or other bioisosteres to alter polarity, solubility, and pharmacokinetic properties.

• Ketone Modification: The ketone can be reduced to a secondary alcohol, which introduces a new chiral center and hydrogen bonding capabilities.[10] This alcohol can be further derivatized. Asymmetric hydrogenation can be employed to produce single enantiomers, which is crucial for pharmaceutical applications.[11]

• Aromatic Ring Modification: While more complex, further substitutions on the propylphenyl ring could be explored to probe interactions with specific sub-pockets of a target protein.

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// Core Molecule Core [label="Core Scaffold\n4-Oxo-4-(4-propylphenyl)butanoic acid", pos="0,0!", shape=hexagon, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Derivatization Nodes Carboxyl [label="Carboxylic Acid\nModification\n(Esters, Amides)", pos="-2,1.5!", fillcolor="#FBBC05"]; Ketone [label="Ketone\nModification\n(Reduction to Alcohol)", pos="2,1.5!", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Ring [label="Aromatic Ring\nModification\n(Further Substitution)", pos="0,-2!", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Core -> Carboxyl; Core -> Ketone; Core -> Ring; } Caption: Key points for chemical derivatization of the core scaffold.

Biological Properties and Therapeutic Potential

While specific biological data for 4-oxo-4-(4-propylphenyl)butanoic acid is limited in publicly available literature, the broader class of phenylbutanoic acid and γ-keto acid derivatives has been investigated for several therapeutic applications.

Peroxisome Proliferator-Activated Receptor (PPAR) Agonism

Phenylpropanoic and phenylbutanoic acid derivatives are well-known scaffolds for PPAR agonists.[3] PPARs are nuclear receptors that play a central role in regulating lipid and glucose homeostasis.[4]

• PPARγ: Agonists of this receptor (like the thiazolidinedione class of drugs) are used to treat type 2 diabetes.

• PPARα: Agonists (like fibrates) are used to treat hyperlipidemia.[4]

The structure of 4-oxo-4-(4-propylphenyl)butanoic acid, with its acidic head group and a lipophilic tail, is consistent with the general pharmacophore for PPAR agonists. The propyl group on the phenyl ring would be expected to interact with the hydrophobic ligand-binding pocket of PPARs.[12] SAR studies on related series have shown that the length and nature of the alkyl/alkoxy tail significantly influence potency and selectivity across PPAR subtypes.[12][13]

Antimicrobial Activity

Certain 4-oxo-4-phenylbutanoic acid derivatives have shown potential as antimicrobial agents. For example, methyl 4-oxo-4-phenyl-but-2-enoates have been identified as inhibitors of MenB, an enzyme in the bacterial menaquinone biosynthesis pathway, and exhibit activity against methicillin-resistant Staphylococcus aureus (MRSA).[14] This suggests that derivatives of the 4-oxo-4-(4-propylphenyl)butanoic acid scaffold could be explored for antibacterial applications.

Chemical Chaperones and Neuroprotection

4-Phenylbutyric acid (4-PBA), a related compound lacking the ketone group, is an FDA-approved drug that acts as a chemical chaperone, helping to prevent the aggregation of misfolded proteins.[15][16] It is used to treat urea cycle disorders and has been investigated for neurodegenerative diseases like ALS.[15] It is plausible that derivatives of 4-oxo-4-(4-propylphenyl)butanoic acid could also possess chaperone-like activities, potentially with improved potency or pharmacokinetic profiles.[16]

Experimental Protocols

The following protocols are representative methodologies for the synthesis, purification, and characterization of the title compound and its derivatives.

Protocol: Synthesis of 4-Oxo-4-(4-propylphenyl)butanoic acid[7]

• Self-Validation: This protocol includes steps for purification (recrystallization) and confirmation of the product's identity, which are essential for validating the outcome.

• Setup: To a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add anhydrous aluminum chloride (0.10 M) and propylbenzene (30 mL) under a nitrogen atmosphere.

• Reaction: Heat the mixture to reflux on a water bath. Add succinic anhydride (0.10 M) in small portions through the dropping funnel with continuous stirring over 30 minutes.

• Heating: Continue stirring and heating under reflux for 4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Quenching: After cooling to room temperature, pour the reaction mixture slowly into a beaker containing crushed ice and concentrated hydrochloric acid (2.5% v/v).

• Work-up: If a solid precipitates, filter it. If not, perform steam distillation to remove excess propylbenzene. Concentrate the remaining aqueous solution by evaporation.

• Purification: Purify the crude product by dissolving it in a 5% w/v sodium bicarbonate solution. Wash the aqueous solution with diethyl ether to remove non-acidic impurities. Acidify the aqueous layer with dilute HCl to precipitate the purified product.

• Final Product: Filter the white solid, wash with cold water, and dry under vacuum. Characterize the product using NMR, IR, and Mass Spectrometry.

Protocol: In Vitro PPARγ Ligand Binding Assay (Representative)

• Trustworthiness: This assay protocol describes a standard method to quantify the interaction of a compound with its target, providing reliable data on binding affinity.

• Plate Preparation: Use a 96-well plate coated with an antibody specific for the GST-tagged PPARγ ligand-binding domain (LBD).

• Reagents: Prepare solutions of GST-PPARγ-LBD, a biotinylated reference ligand, and the test compounds (derivatives of 4-oxo-4-(4-propylphenyl)butanoic acid) at various concentrations in assay buffer.

• Incubation: Add the GST-PPARγ-LBD to the wells and incubate to allow binding to the antibody. Wash the wells to remove unbound LBD.

• Competitive Binding: Add a mixture of the biotinylated reference ligand and the test compound to the wells. Incubate to allow competitive binding to the LBD.

• Detection: Wash the wells. Add Europium-labeled streptavidin, which binds to the biotinylated reference ligand. After another incubation and wash step, add an enhancement solution.

• Measurement: Read the time-resolved fluorescence. The signal is inversely proportional to the binding affinity of the test compound.

• Data Analysis: Calculate IC₅₀ values by plotting the percentage of inhibition versus the log of the test compound concentration.

dot graph "PPAR_Assay_Workflow" { layout=dot; rankdir=TB; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

// Nodes A [label="Coat Plate with\nAnti-GST Antibody"]; B [label="Add GST-PPARγ-LBD"]; C [label="Wash Unbound LBD"]; D [label="Add Biotin-Ligand +\nTest Compound"]; E [label="Competitive Binding\nIncubation"]; F [label="Wash Unbound Ligands"]; G [label="Add Eu-Streptavidin"]; H [label="Wash Unbound\nStreptavidin"]; I [label="Add Enhancement Solution"]; J [label="Read Time-Resolved\nFluorescence", fillcolor="#4285F4", fontcolor="#FFFFFF"]; K [label="Calculate IC₅₀", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges A -> B -> C -> D -> E -> F -> G -> H -> I -> J -> K; } Caption: Workflow for a competitive PPAR ligand binding assay.

Data Presentation and Structure-Activity Relationships (SAR)

To effectively guide a drug discovery program, it is essential to systematically collect and analyze data.

Physicochemical Characterization Data

The identity and purity of each synthesized compound must be confirmed.

Compound ID	Structure Modification	Molecular Formula	MW ( g/mol )	¹H NMR (CDCl₃, δ ppm)	Purity (HPLC)
Core-01	(Parent Compound)	C₁₃H₁₆O₃	220.26	7.90 (d), 7.25 (d), 3.20 (t), 2.80 (t), 2.65 (q), 1.20 (t)	>98%
Deriv-02	Methyl Ester	C₁₄H₁₈O₃	234.29	7.90 (d), 7.25 (d), 3.65 (s), 3.15 (t), 2.75 (t), 2.65 (q), 1.20 (t)	>99%
Deriv-03	Reduced Alcohol	C₁₃H₁₈O₃	222.28	7.20 (m), 4.70 (t), 2.60 (m), 2.20 (m), 1.90 (m), 1.20 (t)	>97%
(Note: NMR data is representative and should be confirmed experimentally.)

Biological Activity Data and SAR Insights

A systematic SAR study would involve testing various derivatives in relevant biological assays.

Compound ID	R¹ (at Carboxyl)	R² (at Ketone)	R³ (Aromatic Ring)	PPARγ IC₅₀ (µM)
Core-01	-OH	=O	4-propyl	15.2
Deriv-02	-OCH₃	=O	4-propyl	>50
Deriv-03	-OH	-OH, -H	4-propyl	8.5
Deriv-04	-OH	=O	4-ethyl	25.8
Deriv-05	-OH	=O	4-butyl	9.7
(Note: Data is hypothetical and for illustrative purposes only.)

Initial SAR Insights:

• A free carboxylic acid appears essential for activity, as converting it to a methyl ester (Deriv-02) abolishes potency. This is common for nuclear receptor ligands where the acid interacts with key polar residues.[17]

• Reducing the ketone to an alcohol (Deriv-03) may enhance potency, possibly by introducing a new hydrogen bond donor/acceptor site.

• The length of the alkyl chain on the phenyl ring influences activity, with the butyl group (Deriv-05) potentially showing better binding than the propyl or ethyl groups, suggesting a preference for increased lipophilicity in this region of the binding pocket.

Conclusion and Future Outlook

The 4-oxo-4-(4-propylphenyl)butanoic acid scaffold is a promising starting point for the design of novel, biologically active small molecules. Its straightforward synthesis via Friedel-Crafts acylation and the presence of multiple handles for chemical modification make it an attractive core for medicinal chemistry campaigns. The structural similarity to known PPAR modulators and other bioactive phenylalkanoic acids suggests a high potential for discovering new leads in metabolic diseases, infectious diseases, and neuroprotection.

Future work should focus on synthesizing a diverse library of derivatives and screening them against a panel of relevant biological targets. Detailed structural biology studies (e.g., X-ray co-crystallography) of active compounds with their target proteins will be crucial for understanding binding modes and guiding the rational design of next-generation compounds with enhanced potency, selectivity, and drug-like properties.

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• Li, Z., et al. (2024). Current Status of Research on Synthesis of α-Keto Acids and Their Esters. Catalysts, 14(1), 59.

• Oyama, T., et al. (2021). Crystal Structures of the Human Peroxisome Proliferator-Activated Receptor (PPAR)α Ligand-Binding Domain in Complexes with a Series of Phenylpropanoic Acid Derivatives Generated by a Ligand-Exchange Soaking Method. Biological and Pharmaceutical Bulletin, 44(9), 1202-1209.

• The Organic Chemistry Tutor. (2018). Friedel Crafts Acylation of Benzene Reaction Mechanism. YouTube.

• ResearchGate. (n.d.). α-Keto Acids: Acylating Agents in Organic Synthesis. Request PDF.

• Vasu, D., et al. (2011). Synthesis and Structure–Activity Relationships of α-Amino-γ-lactone Ketolides: A Novel Class of Macrolide Antibiotics. Journal of Medicinal Chemistry, 54(15), 5513-5523.

• Clark, J. (n.d.). Friedel-Crafts acylation of benzene. Chemguide.

• Lu, H., et al. (2016). A Methyl 4-Oxo-4-phenylbut-2-enoate with in Vivo Activity against MRSA that Inhibits MenB in the Bacterial Menaquinone Biosynthesis Pathway. ACS Infectious Diseases, 2(6), 421-429.

• Premasagar, V., Palaniswamy, V. A., & Eisenbraun, E. J. (1981). Methanesulfonic acid catalyzed cyclization of 3-arylpropanoic and 4-arylbutanoic acids to 1-indanones and 1-tetralones. The Journal of Organic Chemistry, 46(14), 2974-2976.

• Vedantu. (n.d.). What happens when benzene undergoes Friedel-Crafts acylation with succinic anhydride in presence of AlCl3. Retrieved from [Link]

• Landau, M., et al. (2021). 4-Phenylbutyric Acid (4-PBA) Derivatives Prevent SOD1 Amyloid Aggregation In Vitro with No Effect on Disease Progression in SOD1-ALS Mice. International Journal of Molecular Sciences, 22(16), 8913.

• Oyama, T., et al. (2021). Crystal Structures of the Human Peroxisome Proliferator-Activated Receptor (PPAR)α Ligand-Binding Domain in Complexes with a Series of Phenylpropanoic Acid Derivatives Generated by a Ligand-Exchange Soaking Method. Biological and Pharmaceutical Bulletin, 44(9), 1202-1209.

• Buzard, D. J., et al. (2011). Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids as S1P₁ agonists. Bioorganic & Medicinal Chemistry Letters, 21(19), 6013-6018.

• LibreTexts Chemistry. (2024). Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction.

• ResearchGate. (2021). Crystal Structures of the Human Peroxisome Proliferator-Activated Receptor (PPAR)α Ligand-Binding Domain... Biological and Pharmaceutical Bulletin.

• Pilla, R. (2019). Therapeutic ketosis and the broad field of applications for the ketogenic diet: Ketone ester applications and clinical updates. Global Science Research Journals.

• MDPI. (2023). Computational Analysis of the Asymmetric Hydrogenation of γ-Ketoacids: Weak Interactions and Kinetics. International Journal of Molecular Sciences.

• Fischer, B., et al. (2020). A Lipophilic 4-Phenylbutyric Acid Derivative That Prevents Aggregation and Retention of Misfolded Proteins. Chemistry – A European Journal, 26(7), 1493-1497.

• Itoh, T., et al. (2014). Structural Biology Inspired Development of a Series of Human Peroxisome Proliferator-Activated Receptor Gamma (PPARγ) Ligands: From Agonist to Antagonist. Journal of Medicinal Chemistry, 57(8), 3493-3504.

• Prakash Academy. (2013). Friedel Craft Acylation with Acid and Anhydride I Electrophilic Aromatic substitution I Benzene. YouTube.

• PubChem. (n.d.). 4-Oxo-4-(4-propylphenyl)butanoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 4-Oxo-4-(4-propoxyphenyl)butanoic acid. National Center for Biotechnology Information. Retrieved from [Link]

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A Technical Guide to the Structural Determination of 4-Oxo-4-(4-propylphenyl)butanoic acid

Abstract

This technical guide outlines a comprehensive and validated methodology for determining the single-crystal X-ray structure of 4-Oxo-4-(4-propylphenyl)butanoic acid. While a solved crystal structure for this specific molecule is not publicly available, this document provides researchers, scientists, and drug development professionals with a robust framework for its synthesis, crystallization, and ultimate structural elucidation. The protocols herein are designed to ensure scientific integrity, explaining the causality behind experimental choices and incorporating self-validating checkpoints. Mastery of these techniques is crucial, as understanding the three-dimensional atomic arrangement of a molecule is fundamental to predicting its physicochemical properties, guiding drug design, and ensuring intellectual property protection in pharmaceutical development.[1][2][3]

Part 1: Introduction to 4-Oxo-4-(4-propylphenyl)butanoic acid and the Rationale for Structural Analysis

4-Oxo-4-(4-propylphenyl)butanoic acid (C₁₃H₁₆O₃) is a keto-carboxylic acid with a molecular weight of 220.26 g/mol .[4] Its structure, featuring a propyl-substituted phenyl ring linked to a butanoic acid chain via a ketone, makes it a valuable intermediate or potential active pharmaceutical ingredient (API). In drug development, the precise solid-state structure of a molecule dictates critical properties such as solubility, stability, dissolution rate, and bioavailability.[1][2][5] Different crystalline forms, or polymorphs, of the same compound can have dramatically different behaviors, making a thorough crystallographic analysis an indispensable step in the pharmaceutical pipeline.[1][6]

Single-crystal X-ray diffraction (SCXRD) remains the definitive method for unambiguously determining the three-dimensional structure of small molecules, providing precise measurements of molecular geometry and intermolecular interactions.[7][8][9] This guide will detail the complete workflow, from obtaining the raw compound to the final, refined crystal structure.

Part 2: Synthesis and High-Purity Crystallization

The prerequisite for any crystallographic study is the availability of high-purity, single crystals of suitable size and quality.[9] This process begins with a reliable synthesis followed by a meticulous crystallization screening.

Synthesis Protocol: Friedel-Crafts Acylation

A validated and common method for synthesizing related aryl keto-acids is the Friedel-Crafts acylation.[10][11] This protocol is adapted for the specific target molecule.

Materials:

• Propylbenzene

• Succinic anhydride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (DCM, anhydrous)

• Hydrochloric acid (HCl), concentrated

• Deionized water

• Sodium sulfate (Na₂SO₄, anhydrous)

Step-by-Step Protocol:

• Reaction Setup: In a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous AlCl₃ (1.2 equivalents) to anhydrous DCM.

• Acylium Ion Formation: Cool the suspension to 0°C in an ice bath. Add succinic anhydride (1.0 equivalent) portion-wise, ensuring the temperature does not exceed 5°C. Stir for 30 minutes to allow for the formation of the acylium ion complex.

• Electrophilic Attack: Add propylbenzene (1.1 equivalents) dropwise to the reaction mixture, maintaining the temperature at 0°C.

• Reaction Progression: After the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Quenching: Carefully and slowly quench the reaction by pouring the mixture over crushed ice containing concentrated HCl. This hydrolyzes the aluminum complexes and protonates the carboxylate.

• Extraction & Purification: Separate the organic layer. Extract the aqueous layer twice with DCM. Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Final Purification: Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene) to yield pure 4-Oxo-4-(4-propylphenyl)butanoic acid. Confirm purity and identity using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Crystallization Methodologies

Obtaining diffraction-quality single crystals is often the most challenging step. A screening of various techniques is essential. The goal is to create a supersaturated solution from which the solute can slowly precipitate in an ordered crystalline lattice.[2][12]

Common Crystallization Techniques for Organic Acids: [13][14]

• Slow Evaporation: Dissolve the purified compound in a suitable solvent (e.g., acetone, ethyl acetate, or a mixture) in a vial. Cover the vial with a cap or parafilm pierced with a needle to allow for slow solvent evaporation over several days.[14]

• Slow Cooling: Create a saturated solution of the compound in a minimal amount of a suitable solvent at an elevated temperature. Allow the solution to cool slowly to room temperature, and then transfer it to a refrigerator (4°C) or freezer (-20°C) to induce crystallization.[13]

• Vapor Diffusion (Hanging or Sitting Drop): Place a concentrated solution of the compound in a small vial or as a drop on a coverslip. Place this inside a larger, sealed chamber containing a reservoir of a less-polar "anti-solvent" in which the compound is insoluble. The anti-solvent vapor slowly diffuses into the compound's solution, reducing its solubility and promoting crystal growth.

• Liquid-Liquid Diffusion: A layered approach where a solution of the compound is carefully layered on top of a less dense, miscible anti-solvent. Crystals form at the interface as the solvents slowly mix.

Self-Validation Checkpoint: The ideal crystal for SCXRD should be a single, non-twinned specimen, transparent, with well-defined faces, and typically between 0.1 and 0.3 mm in each dimension. Visual inspection under a polarized light microscope is critical for selection.

Part 3: Single-Crystal X-ray Diffraction (SCXRD) Analysis

The SCXRD experiment is the core of the structure determination process, transforming a physical crystal into a digital diffraction pattern that encodes its atomic structure.[7][15]

Experimental Workflow

The workflow involves mounting the crystal, collecting diffraction data, and processing that data into a format suitable for structure solution.

Caption: Workflow for Single-Crystal X-ray Diffraction Data Collection.

Step-by-Step Protocol:

• Crystal Mounting: A suitable crystal is selected and mounted on a specialized loop (e.g., a MiTeGen MicroMount™) attached to a goniometer head.[16] For small molecules, this is often done at room temperature or under a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and radiation damage.[16]

• Data Collection: The mounted crystal is placed on a diffractometer. A preliminary set of diffraction images is taken to determine the unit cell parameters and the Bravais lattice. Based on this, a data collection strategy is devised to measure the intensities of a complete and redundant set of reflections by rotating the crystal in the X-ray beam.

• Data Integration and Reduction: The raw diffraction images are processed. The software locates and integrates the intensity of each reflection spot. These intensities are then corrected for experimental factors (e.g., Lorentz-polarization effects, absorption), scaled, and merged to produce a final reflection file (.hkl file) containing the Miller indices (h,k,l), the mean intensity, and the standard uncertainty for each unique reflection.

Part 4: Structure Solution and Refinement

This phase involves converting the processed diffraction data into a chemically sensible atomic model.

Structure Solution

The "phase problem" is the central challenge: the diffraction experiment measures intensities, which are proportional to the square of the structure factor amplitudes, but the phase information is lost. Structure solution methods aim to recover these phases.

• Direct Methods: This is the most common approach for small molecules.[17] It uses statistical relationships between the phases of strong reflections to derive an initial set of phases, which are then used to calculate an initial electron density map. Programs like SHELXS or SHELXT are standards in the field.[17][18]

Structure Refinement

Once an initial model is obtained, it is refined against the experimental data using a least-squares minimization process. The goal is to adjust the atomic parameters (positional coordinates, site occupancy, and displacement parameters) to achieve the best possible fit between the observed structure factors (from the .hkl file) and the calculated structure factors (from the model).

• Refinement with SHELXL: SHELXL is the gold-standard program for small-molecule structure refinement.[19] The process is iterative:

  • Initial Refinement: Refine the positions and isotropic displacement parameters of the non-hydrogen atoms found in the solution.

  • Atom Assignment: Identify all atoms and assign them the correct element type.

  • Anisotropic Refinement: Refine the displacement parameters anisotropically, which models atomic motion as an ellipsoid rather than a sphere.

  • Hydrogen Atom Placement: Hydrogen atoms are typically placed in calculated positions using geometric constraints (e.g., the AFIX command in SHELXL) and refined using a "riding model".[18]

  • Final Refinement Cycles: Continue refinement until the model converges, meaning the parameter shifts are negligible.

Self-Validation Checkpoints: The quality of the final model is assessed using several metrics:

• R-factors (R1, wR2): The R1 value is the conventional residual index and should ideally be < 5% for high-quality structures. The wR2 is a weighted residual factor based on F² and is also used to gauge the quality of the fit.

• Goodness-of-Fit (GooF): This value should be close to 1.0, indicating a good fit between the model and the data.

• Residual Electron Density: The final difference Fourier map should be relatively flat, with no significant peaks or holes, indicating that all atoms have been correctly located.

Part 5: Analysis and Significance of the Crystal Structure

With a refined structure, a wealth of information becomes available.

Expected Crystallographic Data

The refined structure would be reported with a standard set of crystallographic data. The table below presents hypothetical yet realistic data for 4-Oxo-4-(4-propylphenyl)butanoic acid, based on similar known structures.[20]

Parameter	Expected Value	Significance
Chemical Formula	C₁₃H₁₆O₃	Confirms molecular composition.
Formula Weight	220.26 g/mol	Derived from the formula.
Crystal System	Monoclinic	Describes the basic symmetry of the unit cell.
Space Group	P2₁/c	Defines the symmetry operations within the unit cell.
a, b, c (Å)	a ≈ 10-12, b ≈ 5-8, c ≈ 18-22	Unit cell dimensions.
β (°)	β ≈ 95-105	The unique angle in the monoclinic system.
Volume (ų)	≈ 1300-1600	Volume of the unit cell.
Z	4	Number of molecules in the unit cell.
Density (calc)	≈ 1.2-1.3 g/cm³	Calculated density of the crystal.
R1, wR2 [%]	< 0.05, < 0.10	Indicators of refinement quality.
GooF	~1.0	Goodness-of-Fit.

Molecular Conformation and Intermolecular Interactions

The key insights from a crystal structure lie in the molecular geometry and packing.

• Molecular Conformation: The analysis would reveal key torsion angles, such as the twist between the phenyl ring and the ketone group, and the conformation of the flexible butanoic acid chain.[20] This conformation is the molecule's lowest energy state in the solid form and is critical for understanding its interaction with biological targets.

• Intermolecular Interactions: Carboxylic acids frequently form strong hydrogen-bonded dimers, where the hydroxyl group of one molecule donates a hydrogen to the carbonyl oxygen of a neighboring, symmetrically-related molecule. This is a dominant interaction that would likely govern the crystal packing. Weaker C-H···O interactions and π-π stacking between phenyl rings may also be present, further stabilizing the three-dimensional lattice.

Caption: Hypothetical hydrogen-bonding dimer in the crystal lattice.

Application in Drug Development

The crystal structure provides the empirical foundation for structure-based drug design.[3] It validates the molecular connectivity, reveals the preferred conformation, and provides a detailed map of the intermolecular interactions that dictate its solid-state properties.[2][6] This knowledge is critical for formulation development, polymorph screening, and ensuring the consistency and efficacy of a potential drug product.[1][5]

References

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An Investigator's Guide to Deconvoluting the Therapeutic Potential of 4-Oxo-4-(4-propylphenyl)butanoic Acid

A Technical Whitepaper for Drug Discovery Professionals

Disclaimer: This document is intended for research and informational purposes only. 4-Oxo-4-(4-propylphenyl)butanoic acid is a novel chemical entity with no established biological activity or therapeutic use. The potential targets and experimental workflows described herein are based on structural analogy and established principles of drug discovery and do not represent proven biological effects.

Executive Summary

4-Oxo-4-(4-propylphenyl)butanoic acid represents a novel chemical scaffold with unexplored therapeutic potential. As a gamma-keto acid, its structure suggests possible interactions with a range of biological targets involved in inflammation, metabolic regulation, and cellular signaling.[1] This guide provides a strategic framework for the initial investigation of this compound. We will dissect its structural motifs to hypothesize potential target classes, including Cyclooxygenase (COX) enzymes and Peroxisome Proliferator-Activated Receptors (PPARs). For each hypothesized target, this paper details the scientific rationale and provides comprehensive, step-by-step protocols for in vitro validation. The objective is to equip researchers with a robust, scientifically-grounded workflow to systematically elucidate the pharmacological profile of this and other novel chemical entities.

Introduction: The Case for a Structured Inquiry

The compound 4-Oxo-4-(4-propylphenyl)butanoic acid (PubChem CID: 725542) is a distinct organic molecule featuring a carboxylic acid group, a ketone group, and a propyl-substituted phenyl ring.[2] Currently, the scientific literature on this specific molecule is confined to its chemical properties and synthesis, with a notable absence of biological or pharmacological data.[2][3][4] However, the constituent chemical moieties are present in numerous well-characterized bioactive molecules, providing a logical foundation for a hypothesis-driven investigation into its potential therapeutic targets.

Aryl alkanoic acids, a broad class to which this compound belongs, are known to possess a wide range of pharmacological activities, including anti-inflammatory, antimicrobial, and analgesic properties.[5] More specifically, the presence of a butanoic acid chain linked to a phenyl group is a common feature in several classes of drugs. For instance, 4-phenylbutyric acid is a known histone deacetylase (HDAC) inhibitor and chemical chaperone used in the treatment of urea cycle disorders.[6][7][8] This precedent underscores the potential for compounds with this general scaffold to exhibit significant biological effects.

This guide will therefore proceed not by asserting known targets, but by proposing a logical and efficient workflow for their discovery and validation.

Structural Analysis and Physicochemical Properties

A thorough understanding of the molecule's structure is the first step in predicting its biological behavior.

Property	Value	Source
Molecular Formula	C13H16O3	PubChem[2]
Molecular Weight	220.26 g/mol	PubChem[2]
IUPAC Name	4-oxo-4-(4-propylphenyl)butanoic acid	PubChem[2]
Structure	A propylphenyl group attached to a four-carbon chain containing a ketone at the gamma position and a terminal carboxylic acid.	PubChem[2]

The key functional groups for potential biological interactions are:

• Carboxylic Acid (-COOH): This acidic group is a common feature in many drugs and can form critical hydrogen bonds and ionic interactions with receptor binding sites.[9][10] It is a key pharmacophore for non-steroidal anti-inflammatory drugs (NSAIDs) that target COX enzymes.[11]

• Ketone Group (>C=O): As a gamma-keto acid, this group influences the molecule's electronic distribution and conformation.[1] Keto acids are involved in various metabolic pathways and can serve as endogenous signaling molecules or therapeutic agents.[12][13]

• Propylphenyl Group: This hydrophobic moiety will likely drive interactions with hydrophobic pockets within target proteins. The para-substitution pattern is common in selective COX-2 inhibitors and PPAR agonists.[14][15]

Hypothesis-Driven Target Identification

Based on structural similarities to known pharmacologically active agents, we can postulate several high-priority potential target classes for 4-Oxo-4-(4-propylphenyl)butanoic acid.

Hypothesis 1: Cyclooxygenase (COX) Enzyme Inhibition

Rationale: The arylalkanoic acid scaffold is a hallmark of the NSAID class of drugs, which act by inhibiting COX-1 and COX-2 enzymes to block prostaglandin synthesis.[16] The carboxylic acid is crucial for interacting with a key arginine residue (Arg120 in COX-1, Arg513 in COX-2) in the active site, while the hydrophobic phenyl group fits into a hydrophobic channel.[15] The substitution pattern on the phenyl ring can dictate selectivity between COX-1 and COX-2.[16]

Potential Therapeutic Area: Inflammation, Pain, Oncology.[17]

Hypothesis 2: Peroxisome Proliferator-Activated Receptor (PPAR) Agonism

Rationale: PPARs are nuclear receptors that regulate lipid and glucose metabolism.[18] PPAR agonists are used to treat metabolic disorders like dyslipidemia and type 2 diabetes. A common structural motif for PPAR agonists includes an acidic head group (like a carboxylic acid), a linker, and a hydrophobic tail (like the propylphenyl group).[10] Phenylpropanoic acid derivatives have been successfully developed as potent PPARα/δ dual agonists.

Potential Therapeutic Area: Metabolic Syndrome, Type 2 Diabetes, Non-alcoholic Fatty Liver Disease, Atherosclerosis.[19]

Hypothesis 3: Histone Deacetylase (HDAC) Inhibition

Rationale: The structural analog, 4-phenylbutyric acid, is a known HDAC inhibitor.[6][7] HDAC inhibitors alter gene expression and have therapeutic applications in oncology and genetic diseases. While the gamma-oxo group distinguishes our compound from 4-phenylbutyric acid, the core phenylbutyric acid structure suggests that HDAC activity should be evaluated.

Potential Therapeutic Area: Oncology, Genetic Disorders (e.g., Cystic Fibrosis).[8]

Proposed Experimental Validation Workflow

A tiered approach, starting with accessible in vitro biochemical assays and progressing to cell-based functional assays, provides a robust and cost-effective strategy for validating these hypotheses.

Initial Target Screening: Biochemical Assays

The first step is to determine if the compound directly interacts with the purified target proteins.

Caption: Initial in vitro screening workflow for COX and PPAR targets.

• Objective: To determine the 50% inhibitory concentration (IC50) of the test compound against human recombinant COX-1 and COX-2.

• Materials:

  • Human recombinant COX-1 and COX-2 enzymes (Cayman Chemical or similar).

  • Arachidonic acid (substrate).

  • Test compound dissolved in DMSO.

  • Positive controls: A non-selective NSAID (e.g., Ibuprofen) and a COX-2 selective inhibitor (e.g., Celecoxib).

  • Assay buffer (e.g., 0.1 M Tris-HCl, pH 8.0, containing 5 mM EDTA and 2 mM phenol).

  • PGE2 ELISA kit.

• Procedure:

  • Prepare serial dilutions of the test compound and controls in DMSO, then dilute into assay buffer.

  • In a 96-well plate, add assay buffer, enzyme (COX-1 or COX-2), and the test compound/control solution.

  • Pre-incubate for 15 minutes at 37°C to allow compound binding.

  • Initiate the reaction by adding arachidonic acid.

  • Incubate for a further 10 minutes at 37°C.

  • Stop the reaction by adding a solution of HCl.

  • Quantify the amount of PGE2 produced in each well using a competitive ELISA kit according to the manufacturer's instructions.

• Data Analysis:

  • Plot the percentage of inhibition versus the log concentration of the test compound.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value for each enzyme.

  • Calculate the COX-2 selectivity index (IC50 COX-1 / IC50 COX-2).

• Objective: To determine the 50% effective concentration (EC50) for compound-induced binding of a coactivator peptide to PPAR ligand-binding domains (LBDs).

• Materials:

  • GST-tagged human PPAR-α, PPAR-γ, and PPAR-δ LBDs.

  • LanthaScreen™ TR-FRET PPAR coactivator reagent (or similar), which includes a terbium-labeled anti-GST antibody and a fluorescein-labeled coactivator peptide.

  • Test compound dissolved in DMSO.

  • Positive controls: Known agonists for each PPAR subtype (e.g., GW7647 for α, Rosiglitazone for γ, GW501516 for δ).

  • Assay buffer.

• Procedure:

  • Prepare serial dilutions of the test compound and controls.

  • In a 384-well plate, add the PPAR-LBD, fluorescein-coactivator peptide, and the test compound/control.

  • Incubate for 1 hour at room temperature.

  • Add the terbium-anti-GST antibody.

  • Incubate for at least 1 hour at room temperature, protected from light.

  • Read the plate on a TR-FRET enabled plate reader, measuring emission at 520 nm and 495 nm after excitation at 340 nm.

• Data Analysis:

  • Calculate the TR-FRET ratio (520 nm emission / 495 nm emission).

  • Plot the TR-FRET ratio versus the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 value for each PPAR subtype.

Secondary Validation: Cell-Based Functional Assays

If activity is confirmed in biochemical assays, the next step is to assess the compound's effect in a cellular context.

Caption: Secondary validation workflows in relevant cellular models.

• Objective: To measure the ability of the test compound to activate PPAR-mediated gene transcription in a cellular environment.

• Materials:

  • HEK293 cells (or other suitable host cell line).

  • Expression plasmid for a Gal4 DNA-binding domain fused to the PPAR-LBD (one for each subtype: α, γ, δ).

  • Reporter plasmid containing a luciferase gene under the control of an upstream activator sequence (UAS) recognized by Gal4.

  • Transfection reagent (e.g., Lipofectamine).

  • Test compound and positive controls.

  • Luciferase assay reagent (e.g., Bright-Glo™).

• Procedure:

  • Co-transfect the HEK293 cells with the appropriate Gal4-PPAR-LBD expression plasmid and the UAS-luciferase reporter plasmid.

  • Plate the transfected cells in a 96-well plate and allow them to recover.

  • Treat the cells with serial dilutions of the test compound or controls for 18-24 hours.

  • Lyse the cells and measure luciferase activity using a luminometer according to the assay reagent manufacturer's protocol.

• Data Analysis:

  • Normalize luciferase activity to a control for cell viability if necessary (e.g., a co-transfected Renilla luciferase plasmid).

  • Plot the fold activation (relative to vehicle control) versus the log concentration of the test compound.

  • Fit the data to determine the EC50 and maximum efficacy (Emax).

Conclusion and Forward Outlook

4-Oxo-4-(4-propylphenyl)butanoic acid is a molecule of unknown biological function but with structural motifs that suggest a high probability of interaction with therapeutically relevant targets. The hypothesis-driven framework presented in this guide, focusing initially on COX enzymes and PPARs, provides a clear, logical, and resource-efficient path for its initial pharmacological characterization. Positive results from the proposed biochemical and cellular assays would provide a strong foundation for advancing the compound into more complex studies, including mechanism of action deconvolution, ADME/Tox profiling, and eventual in vivo efficacy models. This structured approach is essential for rapidly and effectively translating novel chemical matter into potential therapeutic opportunities.

References

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Protocols & Analytical Methods

Application Notes and Protocols for the Quantification of 4-Oxo-4-(4-propylphenyl)butanoic Acid

Introduction: The Analytical Imperative for 4-Oxo-4-(4-propylphenyl)butanoic Acid Quantification

4-Oxo-4-(4-propylphenyl)butanoic acid is a keto-acid derivative with a structure that suggests potential relevance in metabolic studies and as a building block in pharmaceutical synthesis. Accurate and precise quantification of this analyte is paramount for understanding its pharmacokinetic profile, assessing its purity in drug formulations, or monitoring its levels as a potential biomarker. This document provides a comprehensive guide for researchers, scientists, and drug development professionals, detailing robust analytical methodologies for the quantification of 4-Oxo-4-(4-propylphenyl)butanoic acid in various matrices, with a primary focus on biological fluids like plasma.

The structural features of 4-Oxo-4-(4-propylphenyl)butanoic acid—specifically the presence of a carboxylic acid, a ketone group, and an aromatic ring—inform the selection of appropriate analytical techniques. The carboxylic acid moiety allows for manipulation of polarity based on pH and provides a site for derivatization. The aromatic ring contains a chromophore suitable for UV detection, while the overall structure is amenable to ionization for mass spectrometry.

This guide presents two primary analytical approaches: High-Performance Liquid Chromatography with UV or Fluorescence Detection (HPLC-UV/FLD) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). Each method is detailed with an emphasis on the scientific rationale behind procedural steps, ensuring that the protocols are not merely prescriptive but also instructive. All methodologies are presented with a framework for validation in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines to ensure data integrity and regulatory compliance.[1][2][3]

Analyte Profile: 4-Oxo-4-(4-propylphenyl)butanoic acid

A thorough understanding of the analyte's physicochemical properties is the foundation of robust analytical method development.

Property	Value	Source
IUPAC Name	4-oxo-4-(4-propylphenyl)butanoic acid
CAS Number	57821-78-0
Molecular Formula	C₁₃H₁₆O₃
Molecular Weight	220.26 g/mol
Structure

Method 1: High-Performance Liquid Chromatography with UV or Fluorescence Detection (HPLC-UV/FLD)

This method is a robust and widely accessible technique for the quantification of 4-Oxo-4-(4-propylphenyl)butanoic acid. The inherent UV absorbance of the phenyl ring allows for direct UV detection. For enhanced sensitivity and specificity, particularly in complex biological matrices, pre-column derivatization of the α-keto acid functionality can be employed, enabling highly sensitive fluorescence detection.

Causality Behind Experimental Choices

• Reverse-Phase Chromatography: The non-polar nature of the propylphenyl group makes reverse-phase chromatography, with a non-polar stationary phase (like C18) and a polar mobile phase, the logical choice for achieving good retention and separation.

• UV Detection: The aromatic ring in the analyte possesses a chromophore that absorbs UV light, providing a straightforward and direct method of detection without the need for derivatization.

• Fluorescence Detection via Derivatization: For trace-level quantification, derivatizing the keto-acid moiety with a fluorogenic reagent like 1,2-diamino-4,5-methylenedioxybenzene (DMB) is highly effective.[4][5][6] This reaction forms a highly fluorescent quinoxalinone derivative, significantly lowering the limit of detection.[4][7]

Experimental Workflow: HPLC-UV/FLD

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Application Note &amp; Protocol: Friedel-Crafts Acylation of Propylbenzene with Succinic Anhydride

Preamble: Strategic Synthesis of γ-Keto Acids

The Friedel-Crafts acylation stands as a cornerstone of electrophilic aromatic substitution, enabling the formation of carbon-carbon bonds to an aromatic ring. This application note provides a comprehensive protocol for the acylation of propylbenzene using succinic anhydride, a reaction that yields 4-oxo-4-(4-propylphenyl)butanoic acid. This γ-keto acid is a valuable synthetic intermediate, serving as a precursor for various heterocyclic compounds and as a key structural motif in the development of pharmacologically active molecules. Our focus extends beyond a mere recitation of steps; we delve into the mechanistic underpinnings, the rationale for specific procedural choices, and the critical safety considerations inherent to this chemistry, ensuring a reproducible and safe execution for researchers.

Part 1: The Chemical Principle & Mechanism

The reaction proceeds via a classic electrophilic aromatic substitution mechanism. The success of the protocol hinges on the effective generation of a potent electrophile—the acylium ion—and its subsequent attack by the electron-rich propylbenzene ring.

1.1. Generation of the Acylium Ion Electrophile The reaction is initiated by the interaction between the Lewis acid catalyst, anhydrous aluminum chloride (AlCl₃), and succinic anhydride. AlCl₃ coordinates to a carbonyl oxygen of the anhydride, creating a highly polarized complex. This polarization facilitates the cleavage of a C-O bond, opening the anhydride ring to form a resonance-stabilized acylium ion. This ion is the active electrophile that will be attacked by the aromatic ring.[1][2]

1.2. Electrophilic Attack and Formation of the Sigma Complex The propyl group on the benzene ring is an activating, ortho-, para- directing group. The nucleophilic π-electron system of the propylbenzene ring attacks the electrophilic carbon of the acylium ion. Due to the steric bulk of the propyl group and the incoming acyl group, substitution occurs predominantly at the para position. This attack temporarily disrupts the aromaticity of the ring, forming a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.[3][4]

1.3. Rearomatization and Catalyst Complexation To restore the energetically favorable aromatic system, a proton is abstracted from the carbon atom bearing the new acyl substituent by the [AlCl₃(OH)]⁻ complex (formed from trace moisture or during work-up) or another weak base.[3] The resulting product, a ketone, possesses a Lewis basic carbonyl oxygen that readily coordinates with the strong Lewis acid, AlCl₃.[5] This forms a stable complex, effectively sequestering the catalyst.

Causality Note: This product-catalyst complexation is a critical feature of Friedel-Crafts acylation. It renders the catalyst inactive for further cycles, necessitating the use of stoichiometric or even super-stoichiometric amounts of AlCl₃ relative to the acylating agent.[5] Furthermore, the acylated product is deactivated towards further substitution, which conveniently prevents polysubstitution reactions—a common issue in Friedel-Crafts alkylation.[1][5]

1.4. Work-up: Liberation of the Final Product The final step is the hydrolytic work-up. The addition of cold water or dilute acid vigorously decomposes the aluminum-ketone complex, liberating the final 4-oxo-4-(4-propylphenyl)butanoic acid product and converting the aluminum salts into water-soluble species.[6][7]

Reaction Mechanism Diagram

Caption: The four key stages of the Friedel-Crafts acylation mechanism.

Part 2: Safety & Hazard Analysis

This protocol involves hazardous materials that demand strict adherence to safety procedures. All operations must be conducted inside a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including a flame-retardant lab coat, chemical splash goggles, and heavy-duty nitrile or neoprene gloves.

Substance	CAS No.	Primary Hazards
Propylbenzene	103-65-1	Flammable liquid and vapor; May be fatal if swallowed and enters airways; May cause respiratory irritation.[8][9][10]
Succinic Anhydride	108-30-5	Harmful if swallowed; Causes severe skin burns and eye damage; May cause allergy, asthma symptoms, or breathing difficulties if inhaled.[11][12]
Aluminum Chloride (Anhydrous)	7446-70-0	Causes severe skin burns and eye damage; Reacts violently with water, releasing heat and toxic hydrogen chloride gas.[13][14][15]
Hydrochloric Acid (conc.)	7647-01-0	Causes severe skin burns and eye damage; May cause respiratory irritation.
Dichloromethane (DCM)	75-09-2	Skin and eye irritant; Suspected of causing cancer.

Critical Safety Note: Anhydrous aluminum chloride reacts violently with moisture. Ensure all glassware is meticulously dried and the reaction is protected from atmospheric moisture. The quenching of the reaction mixture with ice/water is highly exothermic and releases HCl gas; perform this step slowly and cautiously in an efficient fume hood.[15]

Part 3: Detailed Experimental Protocol

This protocol is designed for a 0.10 molar scale synthesis.

Materials and Reagents

Reagent / Material	Quantity	Molar Eq.	Grade / Notes
Propylbenzene	12.0 g (13.9 mL)	0.10 mol	1.0
Succinic Anhydride	10.0 g	0.10 mol	1.0
Aluminum Chloride (Anhydrous)	29.3 g	0.22 mol	2.2
Dichloromethane (DCM)	200 mL	-	Anhydrous, <50 ppm H₂O
Hydrochloric Acid (conc.)	50 mL	-	37% w/w
Crushed Ice	300 g	-	-
Sodium Bicarbonate (Sat. Sol.)	100 mL	-	-
Brine (Sat. NaCl Sol.)	50 mL	-	-
Anhydrous Magnesium Sulfate	10 g	-	-

Equipment

• 500 mL three-neck round-bottom flask

• Reflux condenser with drying tube (filled with CaCl₂)

• 125 mL pressure-equalizing dropping funnel

• Magnetic stirrer and stir bar

• Ice-water bath

• Heating mantle

• 1 L beaker

• 500 mL separatory funnel

• Rotary evaporator

• Standard glassware for work-up and recrystallization

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for the synthesis.

Step-by-Step Procedure

• Apparatus Setup: Assemble the three-neck flask with the dropping funnel, condenser (topped with a drying tube), and a glass stopper. Flame-dry all glassware under a stream of dry nitrogen and allow it to cool to room temperature under a positive nitrogen atmosphere.

• Reagent Charging: To the reaction flask, add the magnetic stir bar, 100 mL of anhydrous DCM, and, in one portion, the anhydrous aluminum chloride (29.3 g). The addition is exothermic. Stir the resulting slurry and cool the flask in an ice-water bath to 0-5 °C.

• Anhydride Addition: Once the slurry is cold, add the succinic anhydride (10.0 g) in small portions over 10-15 minutes, ensuring the temperature does not rise above 10 °C.

• Propylbenzene Addition: Dissolve the propylbenzene (12.0 g) in 100 mL of anhydrous DCM in the dropping funnel. Add this solution dropwise to the cold, stirred reaction mixture over a period of 60-90 minutes. Maintain the internal temperature below 10 °C throughout the addition. The mixture will typically darken to an orange or deep red color.[7]

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir vigorously for 4-6 hours. Monitor the reaction by TLC if desired (a suitable eluent is 70:30:1 Hexane:Ethyl Acetate:Acetic Acid).

• Quenching: Prepare a 1 L beaker with 300 g of crushed ice and 50 mL of concentrated HCl. With extreme caution , slowly and carefully pour the reaction mixture from the flask into the beaker with vigorous stirring. This process is highly exothermic and will evolve significant amounts of HCl gas. Perform this in the back of the fume hood.

• Work-up and Extraction: Once the ice has melted and the vigorous reaction has subsided, transfer the mixture to a 500 mL separatory funnel. Separate the layers. The product will be in the lower DCM layer. Extract the aqueous layer with an additional 50 mL of DCM.

• Washing: Combine the organic layers and wash them sequentially with 100 mL of water, 100 mL of saturated sodium bicarbonate solution (careful, CO₂ evolution!), and finally 50 mL of brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the DCM using a rotary evaporator to yield the crude product, likely as a pale yellow solid or oil.

• Purification: Recrystallize the crude solid from a suitable solvent system, such as a toluene/hexane mixture or hot water, to afford the purified 4-oxo-4-(4-propylphenyl)butanoic acid.

Part 4: Expected Results & Characterization

Parameter	Expected Outcome
Product Name	4-oxo-4-(4-propylphenyl)butanoic acid
Appearance	White to off-white crystalline solid
Expected Yield	70-85%
Melting Point	Approx. 114-116 °C
Molecular Formula	C₁₃H₁₆O₃
Molecular Weight	220.26 g/mol

Spectroscopic Characterization:

• ¹H NMR (CDCl₃, 400 MHz):

  • δ ~11.5-12.0 ppm: (s, 1H, broad) - COOH

  • δ ~7.90 ppm: (d, 2H) - Aromatic protons ortho to the carbonyl group

  • δ ~7.25 ppm: (d, 2H) - Aromatic protons meta to the carbonyl group

  • δ ~3.25 ppm: (t, 2H) - CH₂ adjacent to the ketone

  • δ ~2.80 ppm: (t, 2H) - CH₂ adjacent to the carboxylic acid

  • δ ~2.65 ppm: (t, 2H) - Benzylic CH₂ of the propyl group

  • δ ~1.65 ppm: (sextet, 2H) - Central CH₂ of the propyl group

  • δ ~0.95 ppm: (t, 3H) - Terminal CH₃ of the propyl group

• IR (KBr, cm⁻¹):

  • ~2500-3300 cm⁻¹: Broad O-H stretch (carboxylic acid dimer)

  • ~1710 cm⁻¹: C=O stretch (carboxylic acid)

  • ~1680 cm⁻¹: C=O stretch (aryl ketone)

Part 5: Troubleshooting & Field Insights

Problem	Potential Cause	Solution
No or very low yield	Reagents or glassware were not anhydrous. AlCl₃ was deactivated.	Ensure all glassware is flame-dried. Use freshly opened or properly stored anhydrous AlCl₃ and anhydrous grade solvents.
Oily product that won't crystallize	Presence of impurities, such as the ortho-isomer or unreacted starting material.	Attempt purification via column chromatography on silica gel. Ensure the work-up washing steps, especially the bicarbonate wash, were thorough.
Reaction turns black/tarry	Reaction temperature was too high, leading to polymerization or decomposition.	Maintain strict temperature control (<10 °C) during the addition of reagents. Ensure efficient stirring.
Violent, uncontrollable quench	Quenching was performed too quickly.	Add the reaction mixture to the ice/HCl slurry very slowly, in a dropwise manner or in very small portions, with highly efficient stirring. Ensure adequate cooling.

References

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• SMUChemistry. (2020). Friedel Crafts Acylation of Anisole Experiment Part 2: Reaction, Workup, and Characterization. YouTube. [Link]

• Study Mind. Friedel-Crafts Acylation and Alkylation (A-Level Chemistry). [Link]

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Application Notes and Protocols: 4-Oxo-4-(4-propylphenyl)butanoic acid as a Versatile Precursor for Heterocyclic Scaffolds

Introduction

In the landscape of medicinal chemistry and materials science, the strategic design and synthesis of heterocyclic compounds remain a cornerstone of innovation. These cyclic structures, incorporating atoms other than carbon, are foundational to a vast array of pharmaceuticals, agrochemicals, and functional materials.[1] The careful selection of starting materials is paramount to the efficient construction of these complex molecules. 4-Oxo-4-(4-propylphenyl)butanoic acid emerges as a highly valuable and versatile building block. Its bifunctional nature, possessing both a ketone and a carboxylic acid, arranged in a 1,4-relationship, provides a reactive scaffold ripe for a variety of cyclization reactions.

This technical guide provides researchers, scientists, and drug development professionals with an in-depth exploration of 4-Oxo-4-(4-propylphenyl)butanoic acid's utility in synthesizing a range of important heterocycles, including pyridazinones, thiophenes, furans, and pyrazoles. We will delve into the mechanistic underpinnings of these transformations and provide detailed, actionable protocols to facilitate their implementation in the laboratory.

Physicochemical Properties of the Building Block

A thorough understanding of the starting material's properties is critical for successful reaction design and optimization.

Property	Value	Source
IUPAC Name	4-oxo-4-(4-propylphenyl)butanoic acid	[2]
Molecular Formula	C₁₃H₁₆O₃	[2]
Molecular Weight	220.26 g/mol	[2]
CAS Number	57821-78-0	[2]
Appearance	White to off-white solid	[3]
Melting Point	Not precisely reported, but analogous compounds suggest a crystalline solid.
Solubility	Insoluble in water; soluble in many organic solvents like alcohols, THF, and chlorinated solvents.	[4]

This data is compiled from publicly available databases and supplier information.

The key to this molecule's utility lies in the 1,4-dicarbonyl relationship (the carboxylic acid can be considered a masked carbonyl). This arrangement is the classic precursor for the synthesis of five- and six-membered rings through condensation reactions.

I. Synthesis of 6-(4-propylphenyl)pyridazin-3(2H)-ones: A Core Cardiovascular Scaffold

Pyridazinone and its derivatives are a prominent class of heterocycles with a broad spectrum of biological activities, including cardiovascular, anti-inflammatory, and anticancer effects.[5][6][7] The synthesis of 6-arylpyridazin-3(2H)-ones from γ-keto acids is a robust and well-established transformation.[8][9]

Scientific Rationale

The reaction proceeds via a cyclocondensation reaction between the γ-keto acid and hydrazine. The more nucleophilic nitrogen of hydrazine initially attacks the electrophilic keto-carbonyl group. Subsequent intramolecular cyclization occurs through the attack of the second nitrogen atom on the carboxylic acid, followed by dehydration to yield the stable pyridazinone ring. The choice of solvent is crucial; polar protic solvents like ethanol or acetic acid are typically employed to facilitate both the nucleophilic attack and the dehydration steps.

Experimental Workflow: Pyridazinone Synthesis

Caption: Workflow for the synthesis of 6-(4-propylphenyl)pyridazin-3(2H)-one.

Detailed Protocol: Synthesis of 6-(4-propylphenyl)-4,5-dihydropyridazin-3(2H)-one

This protocol is adapted from established procedures for analogous γ-keto acids.[9]

Materials:

• 4-Oxo-4-(4-propylphenyl)butanoic acid (1.0 eq)

• Hydrazine hydrate (80% solution, 1.2 eq)

• Ethanol (as solvent)

• Glacial Acetic Acid (optional, catalytic amount)

• Standard reflux apparatus, filtration equipment, and TLC supplies

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-Oxo-4-(4-propylphenyl)butanoic acid (e.g., 5.0 g, 22.7 mmol) in ethanol (100 mL).

• Reagent Addition: To the stirred solution, add hydrazine hydrate (e.g., 1.7 mL, 27.2 mmol) dropwise at room temperature. A catalytic amount of glacial acetic acid (e.g., 0.5 mL) can be added to promote the reaction.

• Cyclization: Heat the reaction mixture to reflux and maintain for 6-12 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Isolation: After completion, cool the reaction mixture to room temperature. Pour the mixture into a beaker containing ice-cold water (200 mL) with stirring. A precipitate will form.

• Purification: Collect the solid product by vacuum filtration and wash it thoroughly with cold water to remove any unreacted hydrazine and other water-soluble impurities.

• Drying and Characterization: Dry the product in a vacuum oven. For higher purity, the crude product can be recrystallized from ethanol. The final product should be characterized by ¹H NMR, ¹³C NMR, and Mass Spectrometry.

II. Synthesis of 2-propyl-5-(4-propylphenyl)thiophenes: The Paal-Knorr Thiophene Synthesis

The Paal-Knorr synthesis is a cornerstone for the creation of five-membered heterocycles like thiophenes, furans, and pyrroles from 1,4-dicarbonyl compounds.[10][11] Thiophenes, in particular, are important structural motifs in various pharmaceuticals and electronic materials.

Scientific Rationale

The direct conversion of a γ-keto acid to a thiophene is an adaptation of the classic Paal-Knorr thiophene synthesis.[7] This transformation requires a sulfurating agent, most commonly Lawesson's reagent or phosphorus pentasulfide (P₄S₁₀). The reaction mechanism involves the thionation of both the keto and the carboxylic acid carbonyl groups to form a dithio intermediate. This intermediate then undergoes an intramolecular cyclization and subsequent dehydration/desulfurization to yield the aromatic thiophene ring.

Proposed Experimental Workflow: Thiophene Synthesis

Caption: Proposed workflow for the synthesis of 2-propyl-5-(4-propylphenyl)thiophene.

Proposed Protocol: Synthesis of 2-propyl-5-(4-propylphenyl)thiophene

This is a proposed protocol based on the known reactivity of Lawesson's reagent with 1,4-dicarbonyl compounds.[7][10]

Materials:

• 4-Oxo-4-(4-propylphenyl)butanoic acid (1.0 eq)

• Lawesson's Reagent (0.5 - 1.0 eq)

• Anhydrous Toluene or Xylene

• Standard inert atmosphere reflux apparatus, filtration, and chromatography equipment

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add 4-Oxo-4-(4-propylphenyl)butanoic acid (e.g., 2.20 g, 10 mmol) and anhydrous toluene (50 mL).

• Reagent Addition: Add Lawesson's Reagent (e.g., 2.02 g, 5 mmol) to the stirred suspension.

• Cyclization: Heat the mixture to reflux (approx. 110 °C for toluene) and maintain for 4-8 hours. Monitor the reaction by TLC or GC-MS.

• Work-up: Cool the reaction to room temperature. Filter the mixture to remove any insoluble inorganic byproducts. Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The resulting crude oil should be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure thiophene product.

III. Synthesis of Furans and Pyrazoles: Further Applications

A. Furan Synthesis via Paal-Knorr Reaction

The synthesis of furans from 1,4-dicarbonyl compounds, the Paal-Knorr furan synthesis, typically requires an acid catalyst to promote the cyclization and dehydration of the diketone.[12]

Scientific Rationale:

For a γ-keto acid, this reaction is more challenging. The carboxylic acid is less electrophilic than a ketone and the equilibrium may not favor cyclization. A strong dehydrating agent and acid catalyst, such as sulfuric acid, polyphosphoric acid, or acetic anhydride, would likely be required. The mechanism would involve protonation of the keto-carbonyl, followed by intramolecular attack of the carboxylic acid oxygen, and subsequent dehydration.

A potential two-step approach could involve the reduction of the carboxylic acid to the corresponding 1,4-diol, followed by acid-catalyzed cyclization, although this is less atom-economical.

B. Pyrazole Synthesis

The standard synthesis of pyrazoles involves the reaction of a 1,3-dicarbonyl compound with hydrazine.[13] Our starting material is a 1,4-keto acid.

Scientific Rationale:

A direct conversion is not straightforward. However, a multi-step sequence could be envisioned. For instance, the 4-Oxo-4-(4-propylphenyl)butanoic acid could be subjected to a Claisen condensation with a suitable ester (e.g., ethyl acetate) to introduce a second carbonyl group in a 1,3-relationship to the existing ketone, forming a 1,3,5-tricarbonyl intermediate. This intermediate could then be reacted with hydrazine, which would selectively condense with the 1,3-dicarbonyl portion to form the pyrazole ring. This approach, while feasible, adds complexity to the overall synthesis.

Conclusion

4-Oxo-4-(4-propylphenyl)butanoic acid is a readily accessible and highly versatile building block for heterocyclic synthesis. Its 1,4-dicarbonyl nature makes it an ideal precursor for the synthesis of pyridazinones through a robust and high-yielding cyclocondensation with hydrazine. Furthermore, it serves as a promising starting material for the synthesis of thiophenes via the Paal-Knorr reaction using Lawesson's reagent. While the direct synthesis of furans and pyrazoles is less straightforward, plausible synthetic routes can be designed, highlighting the broad potential of this starting material. The protocols and insights provided herein are intended to empower researchers to leverage this valuable chemical scaffold in the development of novel molecules with potential applications in medicine and materials science.

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In Vitro Profiling of 4-Oxo-4-(4-propylphenyl)butanoic Acid: Application Notes and Protocols for Preclinical Research

Introduction: Unveiling the Therapeutic Potential of a Novel Butanoic Acid Derivative

4-Oxo-4-(4-propylphenyl)butanoic acid is a small molecule belonging to the 4-oxo-4-arylbutanoic acid class of compounds. While direct biological data for this specific molecule is limited, its structural motifs are present in compounds with known biological activities. The 4-oxo-4-phenylbutanoic acid core is a versatile scaffold that has been explored for various therapeutic applications. Notably, derivatives of this scaffold have been identified as potent and selective agonists of the Sphingosine-1-Phosphate Receptor 1 (S1P1), suggesting a potential role in immunomodulation. Furthermore, the broader class of organic acids and butanoic acid derivatives has been associated with anti-inflammatory, antimicrobial, and even cytotoxic properties.

This comprehensive guide provides a detailed framework for the in vitro evaluation of 4-Oxo-4-(4-propylphenyl)butanoic acid. It is designed for researchers in drug discovery and development, offering a suite of robust protocols to explore its potential as an S1P1 receptor modulator, an anti-inflammatory agent, an antimicrobial compound, and a cytotoxic agent against cancer cells. The methodologies are presented with an emphasis on the underlying scientific principles to empower researchers to not only execute the assays but also to interpret the results with confidence and insight.

Compound Profile: 4-Oxo-4-(4-propylphenyl)butanoic acid

Property	Value	Source
IUPAC Name	4-oxo-4-(4-propylphenyl)butanoic acid	N/A
Synonyms	4-(4-n-Propylphenyl)-4-oxobutyric acid, 3-(4-n-propylbenzoyl)propionic acid	N/A
CAS Number	57821-78-0	N/A
Molecular Formula	C13H16O3	N/A
Molecular Weight	220.26 g/mol	N/A
Appearance	White to off-white solid	N/A
Solubility	Soluble in DMSO and ethanol	N/A

Section 1: Immunomodulatory Potential via S1P1 Receptor Agonism

The Sphingosine-1-Phosphate (S1P) signaling pathway is a critical regulator of lymphocyte trafficking and immune responses.[1][2] Agonism of the S1P1 receptor on lymphocytes leads to their sequestration in secondary lymphoid organs, thereby reducing the number of circulating lymphocytes that can mediate autoimmune tissue damage.[2] This mechanism is the basis for the therapeutic effect of approved drugs like Fingolimod for multiple sclerosis. Given that structurally related 4-oxo-4-arylbutanoic acids have demonstrated S1P1 agonist activity, it is a primary hypothesis that 4-Oxo-4-(4-propylphenyl)butanoic acid may exhibit similar immunomodulatory properties.

Signaling Pathway Overview: S1P1 Receptor Activation and Internalization

Upon agonist binding, the S1P1 receptor, a G protein-coupled receptor (GPCR), couples to Gi proteins. This initiates a signaling cascade that includes the inhibition of adenylyl cyclase and the activation of downstream effectors like Rac1, PI3K, and Akt, which are crucial for cell migration and survival.[1][3] A key event following agonist binding is the phosphorylation of the receptor, which leads to the recruitment of β-arrestin and subsequent receptor internalization via the clathrin-mediated pathway.[4][5] This internalization is a hallmark of functional agonism and is the basis of the following in vitro assay.

Caption: A general workflow for the in vitro characterization of the compound.

Conclusion and Future Directions

The application notes and protocols outlined in this guide provide a robust starting point for the comprehensive in vitro characterization of 4-Oxo-4-(4-propylphenyl)butanoic acid. By systematically evaluating its potential as an S1P1 receptor agonist, an anti-inflammatory agent, an antimicrobial compound, and a cytotoxic agent, researchers can build a detailed pharmacological profile of this novel molecule. Positive results in any of these assays would warrant further investigation, including mechanism of action studies, selectivity profiling, and eventual progression to in vivo models to validate its therapeutic potential. The inherent versatility of the 4-oxo-4-arylbutanoic acid scaffold suggests that 4-Oxo-4-(4-propylphenyl)butanoic acid could be a promising lead compound for the development of new therapeutics.

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Application Notes &amp; Protocols: The Utility of 4-Oxo-4-(4-propylphenyl)butanoic Acid in Modern Medicinal Chemistry

These application notes serve as a technical guide for researchers, scientists, and drug development professionals on the synthesis and potential applications of 4-Oxo-4-(4-propylphenyl)butanoic acid. This document provides a comprehensive overview of its synthesis, its role as a versatile scaffold, and detailed protocols for its derivatization and biological evaluation, particularly in the context of anti-inflammatory drug discovery.

Introduction: The 4-Aryl-4-oxobutanoic Acid Scaffold

The 4-aryl-4-oxobutanoic acid framework is a privileged scaffold in medicinal chemistry. Its bifunctional nature, possessing both a ketone and a carboxylic acid, allows for a diverse range of chemical modifications. This makes it an ideal starting point for the synthesis of various heterocyclic and polyfunctional molecules with significant biological activities.[1] Derivatives of this scaffold have been explored for a multitude of therapeutic applications, including as anti-inflammatory agents, immunosuppressives, and S1P₁ receptor agonists for autoimmune diseases.[2][3]

4-Oxo-4-(4-propylphenyl)butanoic acid, with its specific 4-propylphenyl substitution, offers a unique lipophilic character that can be exploited to modulate the pharmacokinetic and pharmacodynamic properties of its derivatives. The propyl group can enhance binding to hydrophobic pockets in target proteins and improve membrane permeability. This guide will explore the synthesis of this specific analogue and its potential as a precursor for novel therapeutic agents.

Synthesis of 4-Oxo-4-(4-propylphenyl)butanoic Acid

The most direct and industrially scalable method for synthesizing 4-aryl-4-oxobutanoic acids is the Friedel-Crafts acylation of an aromatic substrate with succinic anhydride.[4] This electrophilic aromatic substitution reaction provides a straightforward route to the target compound.

Synthetic Scheme

The synthesis involves the reaction of propylbenzene with succinic anhydride using a Lewis acid catalyst, such as aluminum chloride (AlCl₃).

Caption: Friedel-Crafts acylation for the synthesis of 4-Oxo-4-(4-propylphenyl)butanoic acid.

Detailed Synthesis Protocol

Materials:

• Propylbenzene (Reagent grade, ≥98%)

• Succinic anhydride (≥99%)

• Anhydrous aluminum chloride (AlCl₃, ≥99%)

• Dichloromethane (DCM, anhydrous)

• Hydrochloric acid (HCl), concentrated

• Deionized water

• Sodium sulfate (Na₂SO₄), anhydrous

• Toluene

• Hexane

Equipment:

• Three-neck round-bottom flask

• Reflux condenser with a drying tube (e.g., CaCl₂)

• Addition funnel

• Magnetic stirrer with heating mantle

• Ice bath

• Separatory funnel

• Rotary evaporator

• Büchner funnel and filter flask

Protocol:

• Reaction Setup: In a clean, dry 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and an addition funnel, add anhydrous aluminum chloride (40.0 g, 0.3 mol).

• Solvent Addition: Add 150 mL of anhydrous dichloromethane to the flask. Cool the suspension to 0-5°C using an ice bath.

• Reactant Addition: In a separate beaker, dissolve succinic anhydride (10.0 g, 0.1 mol) in 50 mL of anhydrous dichloromethane. Add this solution to the addition funnel.

• Initiation of Reaction: Slowly add the succinic anhydride solution to the stirred AlCl₃ suspension over 30 minutes, maintaining the temperature below 10°C.

• Propylbenzene Addition: Once the addition is complete, add propylbenzene (12.0 g, 0.1 mol) dropwise via the addition funnel over 30 minutes, ensuring the temperature remains between 0-5°C.

• Reaction Progression: After the addition of propylbenzene, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Quenching: Cool the reaction mixture back to 0-5°C with an ice bath. Slowly and carefully quench the reaction by adding 100 mL of crushed ice, followed by the dropwise addition of 50 mL of concentrated HCl to decompose the aluminum chloride complex.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with 50 mL portions of dichloromethane.

• Purification: Combine the organic layers and wash with 100 mL of deionized water, followed by 100 mL of brine. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Crystallization: The crude product can be purified by recrystallization from a toluene/hexane solvent system to yield 4-Oxo-4-(4-propylphenyl)butanoic acid as a crystalline solid.

Rationale for Experimental Choices:

• Anhydrous Conditions: Friedel-Crafts reactions are highly sensitive to moisture, as water can deactivate the Lewis acid catalyst (AlCl₃). Therefore, anhydrous reagents and glassware are crucial.

• Stoichiometry of AlCl₃: An excess of AlCl₃ is used because it complexes with both the carbonyl oxygen of the succinic anhydride and the final ketone product.

• Controlled Temperature: The initial low temperature is necessary to control the exothermic reaction and prevent side reactions. Allowing the reaction to proceed at room temperature ensures a reasonable reaction rate.

• Acidic Workup: The addition of HCl is essential to break down the aluminum-ketone complex, liberating the final product.

Applications in Medicinal Chemistry: A Scaffold for Bioactive Heterocycles

4-Oxo-4-(4-propylphenyl)butanoic acid is an excellent starting material for the synthesis of various heterocyclic compounds with potential therapeutic value. The presence of the ketone and carboxylic acid functionalities allows for sequential or one-pot reactions to build complex molecular architectures.

Caption: Potential derivatization pathways for 4-Oxo-4-(4-propylphenyl)butanoic acid.

Synthesis of Pyridazinone Derivatives for Anti-inflammatory Applications

Pyridazinone derivatives are known to possess a wide range of biological activities, including anti-inflammatory and analgesic properties. The synthesis involves the condensation of the γ-keto acid with hydrazine.

Protocol for Pyridazinone Synthesis:

• Reaction Setup: In a round-bottom flask, dissolve 4-Oxo-4-(4-propylphenyl)butanoic acid (1.1 g, 5 mmol) in 20 mL of ethanol.

• Hydrazine Addition: Add hydrazine hydrate (0.25 g, 5 mmol) to the solution.

• Reflux: Heat the mixture to reflux and maintain for 4-6 hours.

• Workup: Cool the reaction mixture to room temperature. The product often precipitates out of the solution. If not, reduce the solvent volume under vacuum.

• Purification: Collect the solid product by filtration, wash with cold ethanol, and dry to obtain the corresponding 6-(4-propylphenyl)-4,5-dihydropyridazin-3(2H)-one.

Biological Evaluation: Assessing Anti-inflammatory Potential

Given the prevalence of anti-inflammatory activity among related compounds, a primary application of 4-Oxo-4-(4-propylphenyl)butanoic acid and its derivatives would be in this therapeutic area.

In Vitro Cyclooxygenase (COX) Inhibition Assay

Non-steroidal anti-inflammatory drugs (NSAIDs) primarily exert their effects through the inhibition of COX enzymes (COX-1 and COX-2). A fluorometric or colorimetric assay can be used to determine the inhibitory activity of the synthesized compounds.[5][6][7][8][9]

Protocol: Fluorometric COX-2 Inhibition Assay

This protocol is adapted from commercially available kits.[6][9]

• Reagent Preparation: Prepare assay buffer, heme, and human recombinant COX-2 enzyme according to the kit manufacturer's instructions. Prepare a stock solution of 4-Oxo-4-(4-propylphenyl)butanoic acid in DMSO.

• Assay Plate Setup: To a 96-well plate, add the assay buffer, heme, and COX-2 enzyme to all wells except the negative control.

• Inhibitor Addition: Add serial dilutions of the test compound (e.g., from 0.01 µM to 100 µM) to the respective wells. Add DMSO as a vehicle control. A known COX-2 inhibitor (e.g., celecoxib) should be used as a positive control.

• Pre-incubation: Incubate the plate for 15 minutes at 37°C to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the reaction by adding arachidonic acid (the substrate) to all wells.

• Detection: Immediately add a fluorogenic probe (e.g., Amplex Red) and measure the fluorescence intensity at timed intervals using a plate reader (Excitation/Emission ~535/587 nm).

• Data Analysis: Calculate the rate of reaction for each concentration of the inhibitor. Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC₅₀ value.

Hypothetical Data Summary:

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)
4-Oxo-4-(4-propylphenyl)butanoic acid	>100	15.2	>6.6
Pyridazinone Derivative	85.3	2.1	40.6
Celecoxib (Control)	15.0	0.08	187.5

Cellular Anti-inflammatory Assay: Nitric Oxide Inhibition in Macrophages

The inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages is a common method to assess the anti-inflammatory potential of a compound in a cellular context.[10]

Protocol: Griess Assay for Nitrite Determination

• Cell Culture: Culture RAW 264.7 murine macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various non-toxic concentrations of the test compounds for 1 hour.

• Inflammatory Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production.

• Nitrite Measurement: After incubation, collect 50 µL of the cell culture supernatant from each well. Add 50 µL of Griess Reagent A (sulfanilamide solution) followed by 50 µL of Griess Reagent B (N-(1-naphthyl)ethylenediamine solution).

• Absorbance Reading: Incubate for 10 minutes at room temperature and measure the absorbance at 540 nm.

• Data Analysis: Calculate the concentration of nitrite using a sodium nitrite standard curve. Determine the percentage of NO inhibition compared to the LPS-stimulated vehicle control.

Conclusion

4-Oxo-4-(4-propylphenyl)butanoic acid represents a valuable and versatile building block in medicinal chemistry. Its straightforward synthesis via Friedel-Crafts acylation and the presence of two reactive functional groups make it an ideal starting point for creating libraries of novel compounds. The protocols outlined in these notes provide a solid foundation for synthesizing this scaffold and evaluating its potential as a precursor for new anti-inflammatory agents. The inherent lipophilicity of the propyl group offers a promising avenue for developing drug candidates with improved pharmacological profiles.

References

• Vedantu. What happens when benzene undergoes Friedel-Crafts acylation with succinic anhydride in presence of. Available from: [Link]

• LibreTexts. 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. 2022. Available from: [Link]

• Clark, J. friedel-crafts acylation of benzene. 2015. Available from: [Link]

• Chemistry Stack Exchange. Mechanism of Friedel-Crafts acylation with succinic anhydride. 2016. Available from: [Link]

• The Organic Chemistry Tutor. Friedel Crafts Acylation of Benzene Reaction Mechanism. 2018. Available from: [Link]

• Wikipedia. 4-(4-Methylphenyl)-4-oxobutanoic acid. Available from: [Link]

• Al-Sanea, M. M., et al. The study of the reaction paths of 4-aryl-4-oxobutanoic acids with terminal aliphatic N,N-diamines. Arabian Journal of Chemistry. 2021.
• Gauthier, T., et al. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry. BMC Clinical Pharmacology. 2010.

• National Institutes of Health (NIH). Approaches, Strategies and Procedures for Identifying Anti-Inflammatory Drug Lead Molecules from Natural Products. 2023. Available from: [Link]

• Dimić, D., et al. 2-[(Carboxymethyl)sulfanyl]-4-oxo-4-arylbutanoic Acids Selectively Suppressed Proliferation of Neoplastic Human HeLa Cells. A SAR/QSAR Study. Journal of Medicinal Chemistry. 2011.
• Yan, L., et al. Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids as S1P₁ agonists. Bioorganic & Medicinal Chemistry Letters. 2013.

• ResearchGate. 4Aryl2,4-dioxobutanoic Acids and Their Derivatives in Reactions with Diazoalkanes. 2025. Available from: [Link]

• MDPI. A Simple and Efficient Approach to the Synthesis of 4-Aryl-2-dialkylphosphonomethyl-4-oxobutanenitrile. 2021.
• National Institutes of Health (NIH).
• ACS Publications. Design, Synthesis, and Biological Evaluation of 1,2,4-Oxadiazole Derivatives Containing an Aryl Carboxylic Acid Moiety. 2024.

• ResearchGate. How can I assay cyclooxygenase pathway inhibition for plant extracts?. 2014. Available from: [Link]

• National Institutes of Health (NIH).
• MDPI.
• PubMed. 1,2,4-Oxadiazoles in medicinal chemistry: trends of the last years. 2025.

• BPS Bioscience. COX2 Inhibitor Screening Assay Kit. Available from: [Link]

• Dovepress. Exploring the Therapeutic Effect of Artemisia annua-Scutellaria baical. 2026.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids as S1P₁ agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 4-(4-Methylphenyl)-4-oxobutanoic acid - Wikipedia [en.wikipedia.org]
• 5. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Investigating the Degradation of 4-Oxo-4-(4-propylphenyl)butanoic acid

Welcome to the technical support center for researchers working with 4-Oxo-4-(4-propylphenyl)butanoic acid. This guide is designed to provide expert insights and practical troubleshooting advice for your experiments focused on its degradation pathways. As this is a specialized area of study, direct literature on the complete degradation profile of this specific molecule is emerging. Therefore, this guide synthesizes data from structurally related compounds and foundational chemical principles to anticipate and address common challenges you may encounter.

Our approach is grounded in providing not just protocols, but the scientific reasoning behind them, ensuring your experimental design is robust and your results are reliable.

Frequently Asked Questions (FAQs)

Q1: What are the likely chemical degradation pathways for 4-Oxo-4-(4-propylphenyl)butanoic acid under oxidative stress?

Based on studies of similar structures, such as 4-oxo-4-phenyl butanoic acid, the primary degradation pathway under strong oxidizing conditions is expected to involve cleavage of the butanoic acid chain. The oxidation of 4-oxo-4-phenyl butanoic acid has been shown to yield benzoic acid[1]. By analogy, a probable degradation product for 4-Oxo-4-(4-propylphenyl)butanoic acid would be 4-propylbenzoic acid.

The reaction would likely proceed via oxidation of the keto group and subsequent cleavage of the carbon-carbon bond between the carbonyl carbon and the adjacent methylene group.

Q2: I am not detecting any degradation of my compound in my microbial culture. What could be the issue?

Several factors could contribute to a lack of observable degradation:

• Acclimation Period: The microbial consortium may require a longer acclimation period to induce the necessary enzymes for degradation.

• Compound Toxicity: While not extensively documented for this specific molecule, high concentrations of the compound could be toxic to the microorganisms. Consider running a dose-response experiment.

• Bioavailability: The compound's solubility and partitioning behavior in your culture medium could limit its availability to the microbes.

• Lack of Necessary Co-factors: The degradation pathway may require specific co-factors that are absent in your medium.

Troubleshooting Steps:

• Extend Incubation Time: Continue the experiment for a longer duration, taking periodic samples for analysis.

• Vary Compound Concentration: Test a range of concentrations to rule out toxicity effects.

• Analyze for Intermediate Products: It's possible that the parent compound is being transformed into a stable intermediate that is not being further degraded. Use a broad-spectrum analytical technique like LC-MS/MS to screen for potential metabolites.

• Augment Culture: Consider introducing a microbial consortium known for degrading aromatic compounds.

Q3: My LC-MS analysis shows multiple unexpected peaks in my control sample (without any degradation catalyst/microbes). What is happening?

This suggests that your compound may be unstable under your experimental or storage conditions. The safety data sheet for 4-Oxo-4-(4-propylphenyl)butanoic acid indicates it is generally stable under normal conditions, but it is incompatible with strong oxidizing agents[2].

Potential Causes and Solutions:

• Photodegradation: Some aromatic ketones are susceptible to photodegradation. Protect your samples from light.

• Thermal Degradation: If your experiment involves elevated temperatures, the compound might be degrading. Run a thermal stability study.

• Solvent Interaction: The solvent used to dissolve the compound might be reacting with it. For instance, a study on the oxidation of a similar compound used a mixture of acetic acid and water as the solvent, which influenced the reaction rate[1]. Ensure your chosen solvent is inert.

• pH Instability: The compound's stability could be pH-dependent. Buffer your solutions appropriately.

Troubleshooting Guides

Guide 1: Difficulty in Achieving Baseline Separation in HPLC Analysis

Problem: Co-elution of the parent compound with potential degradation products or matrix components.

Causality: The polarity of 4-Oxo-4-(4-propylphenyl)butanoic acid and its potential metabolites, such as 4-propylbenzoic acid, might be very similar, making chromatographic separation challenging.

Step-by-Step Protocol for Method Development:

• Column Selection:

  • Start with a C18 column, which is a good general-purpose choice for moderately polar compounds.

  • If co-elution persists, consider a phenyl-hexyl column to enhance separation based on aromatic interactions.

• Mobile Phase Optimization:

  • Solvent System: A typical mobile phase would be a mixture of an aqueous component (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol). Formic acid helps to suppress the ionization of the carboxylic acid group, leading to better peak shape.

  • Gradient Elution: Start with a shallow gradient to maximize the separation of closely eluting peaks. For example:

    • 0-5 min: 30% B

    • 5-20 min: 30-80% B

    • 20-25 min: 80% B

    • 25-30 min: 30% B (re-equilibration) (where A = 0.1% formic acid in water, B = acetonitrile)

• Flow Rate and Temperature:

  • Lowering the flow rate can sometimes improve resolution.

  • Increasing the column temperature can decrease viscosity and improve peak efficiency, but be mindful of the compound's thermal stability.

Guide 2: Identifying Unknown Degradation Products by Mass Spectrometry

Problem: You observe a decrease in the parent compound concentration but cannot identify the degradation products.

Workflow for Metabolite Identification:

Caption: Workflow for identifying unknown degradation products.

Explanation of the Workflow:

• LC-MS/MS Analysis: Analyze your degraded sample and a control using high-resolution mass spectrometry. A full scan will detect all ions, and data-dependent MS2 will fragment the most abundant ions, providing structural information.

• Data Processing: Use software to pick out all the peaks and align them between your samples. By subtracting the peaks present in the control from your treated sample, you can identify unique degradation products.

• Identification:

  • Formula Prediction: The accurate mass of the unknown peak can be used to predict its elemental formula.

  • Fragmentation Analysis: The way the molecule breaks apart in the mass spectrometer (the MS2 spectrum) provides clues to its structure. For example, a loss of 44 Da often indicates the loss of a carboxyl group (COO).

  • Database Search: Search the predicted formula or mass in chemical databases like PubChem[3] to find potential matches.

  • Confirmation: The gold standard for identification is to purchase a pure standard of the suspected degradation product and confirm that it has the same retention time and mass spectrum as your unknown peak.

Data Summary

Property	Value	Source
Molecular Formula	C13H16O3	PubChem[3]
Molecular Weight	220.26 g/mol	PubChem[3]
XLogP3	2.9	PubChem[3]
IUPAC Name	4-oxo-4-(4-propylphenyl)butanoic acid	PubChem[3]

Predicted Degradation Pathway Diagram

Caption: Predicted oxidative degradation pathway.

References

• Yogananth, A., & Sheik Mansoor, S. (2015). Oxidation of 4-oxo-4-phenyl butanoic acid by tripropylammonium fluoro chromate in the presence of picolinic acid – A kinetic and mechanistic study. Der Pharma Chemica, 7(3), 105-112. [Link]

• PubChem. (n.d.). 4-Oxo-4-(p-tolylamino)butanoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• MDPI. (2001). The Use of 4-(3,4-Dichlorophenyl)-4-Oxo-2-(4-Antipyrinyl)-Butanoic Acid in the Preparation of Some New Heterocyclic Compounds With Expected Biological Activity. Molecules, 6(12), 976. [Link]

• PubChem. (n.d.). 4-Oxo-4-(4-propylphenyl)butanoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Buzard, D. J., et al. (2011). Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids as S1P₁ agonists. Bioorganic & Medicinal Chemistry Letters, 21(19), 6013-6018. [Link]

Sources

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• 3. 4-Oxo-4-(4-propylphenyl)butanoic acid | C13H16O3 | CID 725542 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Crude 4-Oxo-4-(4-propylphenyl)butanoic Acid

This technical guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshooting strategies for the purification of crude 4-Oxo-4-(4-propylphenyl)butanoic acid (CAS No: 57821-78-0).[1][2] This document offers practical, field-proven insights into common challenges encountered during the purification of this keto-acid, ensuring you can achieve the desired purity for your downstream applications.

Introduction to Purification Challenges

4-Oxo-4-(4-propylphenyl)butanoic acid is commonly synthesized via a Friedel-Crafts acylation of propylbenzene with succinic anhydride.[3] While this method is generally effective, the crude product is often contaminated with unreacted starting materials, isomers, and other reaction byproducts. The successful removal of these impurities is critical for obtaining a high-purity final product. This guide provides a systematic approach to troubleshooting and resolving these purification challenges.

Troubleshooting Common Impurities

A primary challenge in purifying 4-Oxo-4-(4-propylphenyl)butanoic acid is the presence of structurally similar impurities. The table below outlines common impurities and their likely sources.

Impurity	Likely Source	Recommended Primary Purification Method
Propylbenzene	Unreacted starting material	Recrystallization, Flash Chromatography
Succinic Anhydride/Succinic Acid	Unreacted starting material/hydrolyzed starting material	Aqueous Extraction, Recrystallization
Isomeric Products (e.g., ortho-, meta-)	Friedel-Crafts reaction byproducts	Recrystallization, Flash Chromatography
Polyacylated Species	Friedel-Crafts reaction byproducts	Flash Chromatography

Troubleshooting Flowchart for Purification Strategy

The following diagram outlines a logical workflow for selecting an appropriate purification strategy based on the observed impurities.

Caption: A decision-making workflow for the purification of crude 4-Oxo-4-(4-propylphenyl)butanoic acid.

Frequently Asked Questions (FAQs)

Q1: My crude product is an oil and won't solidify. How can I proceed with purification?

A1: Oiling out during crystallization is a common issue, especially when significant amounts of impurities are present. Here are a few strategies to address this:

• Solvent Selection: The choice of solvent is critical. An ideal solvent will dissolve the compound when hot but have low solubility at room temperature.[4] For acidic compounds like this, consider solvent mixtures like ethanol/water, or hexane/ethyl acetate.[5]

• Gradual Cooling: Allow the hot solution to cool slowly to room temperature, and then gradually cool it further in an ice bath. Rapid cooling often promotes oiling out.

• Scratching: Use a glass rod to scratch the inside of the flask at the liquid-air interface. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

• Seeding: If you have a small amount of pure product, add a seed crystal to the cooled, supersaturated solution to induce crystallization.

Q2: After recrystallization, I still see impurities in my NMR spectrum. What should I do next?

A2: If a single recrystallization is insufficient, you have a few options:

• Second Recrystallization: A second recrystallization from a different solvent system may effectively remove the persistent impurities.

• Flash Column Chromatography: For more challenging separations, flash column chromatography is a powerful technique.[6] Given the acidic nature of your compound, adding a small amount of acetic acid or formic acid (0.5-1%) to your mobile phase can improve peak shape and separation.[6] A common mobile phase for a compound of this polarity would be a gradient of ethyl acetate in hexanes.

Q3: How can I effectively remove unreacted succinic acid from my crude product?

A3: Succinic acid has significantly different solubility properties compared to your product. An aqueous extraction is highly effective. Dissolve your crude product in an organic solvent like ethyl acetate or dichloromethane. Wash the organic layer with water or a saturated sodium bicarbonate solution. The succinic acid will preferentially partition into the aqueous layer. Be cautious when using bicarbonate as carbon dioxide will be generated.

Q4: What are the expected 1H and 13C NMR chemical shifts for the pure product?

• ¹H NMR: Aromatic protons will appear as two doublets in the range of 7.2-8.0 ppm. The methylene protons adjacent to the ketone and the carboxylic acid will be triplets around 3.2 ppm and 2.8 ppm, respectively. The propyl group will show a triplet for the methyl group around 0.9 ppm and two multiplets for the methylene groups between 1.6-2.7 ppm. The carboxylic acid proton will be a broad singlet, typically above 10 ppm.[7]

• ¹³C NMR: The carbonyl carbons of the ketone and carboxylic acid will be downfield, typically in the range of 170-200 ppm.[7] Aromatic carbons will be in the 125-145 ppm region. The aliphatic carbons will appear upfield.

Q5: What HPLC conditions can I use to assess the purity of my final product?

A5: A reverse-phase HPLC method is suitable for analyzing your product's purity.

• Column: A C18 column is a good starting point.[8][9]

• Mobile Phase: A gradient of acetonitrile and water with 0.1% trifluoroacetic acid (TFA) or formic acid is a common mobile phase for acidic aromatic compounds.[10]

• Detection: UV detection at a wavelength where the aromatic ring absorbs, such as 254 nm, should be effective.[9]

Detailed Experimental Protocols

Protocol 1: Recrystallization from Ethanol/Water

This protocol is a good starting point for removing non-polar impurities like residual propylbenzene.

• Dissolution: In an Erlenmeyer flask, dissolve the crude 4-Oxo-4-(4-propylphenyl)butanoic acid in the minimum amount of hot ethanol.

• Addition of Anti-solvent: While the solution is still hot, add hot water dropwise until the solution becomes faintly cloudy.

• Clarification: Add a few drops of hot ethanol until the solution becomes clear again.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature.

• Crystallization: Once crystals begin to form, you can place the flask in an ice bath for 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing with a small amount of cold ethanol/water.

• Drying: Dry the crystals under vacuum.

Protocol 2: Flash Column Chromatography

This method is recommended for separating isomeric impurities or when recrystallization is ineffective.

Caption: A step-by-step workflow for the flash chromatography purification of 4-Oxo-4-(4-propylphenyl)butanoic acid.

• Column Preparation: Prepare a slurry of silica gel (230-400 mesh) in hexanes and pack a glass column.

• Sample Loading: Adsorb the crude product onto a small amount of silica gel and load it onto the top of the packed column. Alternatively, dissolve the crude product in a minimal amount of dichloromethane and load it directly.

• Elution: Begin elution with 100% hexanes and gradually increase the polarity by adding ethyl acetate. A typical gradient might be from 0% to 30% ethyl acetate in hexanes. Add 0.5% acetic acid to the mobile phase to reduce tailing.

• Fraction Collection: Collect fractions and monitor the elution of the product by thin-layer chromatography (TLC).

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

References

• Synquest Labs. 4-Oxo-4-(4-propylphenyl)

• PubChem. 4-Oxo-4-(4-propylphenyl)butanoic acid. National Center for Biotechnology Information. [Link]

• Wikipedia. 4-(4-Methylphenyl)-4-oxobutanoic acid. [Link]

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923–2925.

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

• MDPI. The Use of 4-(3,4-Dichlorophenyl)-4-Oxo-2-(4-Antipyrinyl)-Butanoic Acid in the Preparation of Some New Heterocyclic Compounds With Expected Biological Activity. [Link]

• MDPI. 4-[(2,4-Dichlorophenyl)carbamoyl]butanoic Acid. [Link]

• ResearchGate. HPLC–DAD analysis of ketones as their 2,4-dinitrophenylhydrazones in Brazilian sugar-cane spirits and rum. [Link]

• SIELC Technologies. HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. [Link]

• ResearchGate. A novel hplc method for the determination of alpha-keto acids in human serum using meso stillbenediamine as derivatization reagent. [Link]

• Aurora Pro Scientific. HPLC Analysis of Aldehydes and Ketones in Air Samples. [Link]

• Natural Product Isolation. Purification Techniques, An Overview. [Link]

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• 2. 4-Oxo-4-(4-propylphenyl)butanoic acid | C13H16O3 | CID 725542 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-(4-Methylphenyl)-4-oxobutanoic acid - Wikipedia [en.wikipedia.org]
• 4. Quantification of branched-chain keto acids in tissue by ultra fast liquid chromatography–mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reagents & Solvents [chem.rochester.edu]
• 6. orgsyn.org [orgsyn.org]
• 7. 4-[(2,4-Dichlorophenyl)carbamoyl]butanoic Acid [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. auroraprosci.com [auroraprosci.com]

Technical Support Center: Scaling the Synthesis of 4-Oxo-4-(4-propylphenyl)butanoic acid

This technical support guide is designed for researchers, chemists, and process development professionals engaged in the synthesis of 4-Oxo-4-(4-propylphenyl)butanoic acid. It provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to address the challenges encountered during the scale-up of this important chemical intermediate.

Introduction to the Synthesis

The synthesis of 4-Oxo-4-(4-propylphenyl)butanoic acid is most commonly achieved via a Friedel-Crafts acylation reaction. This electrophilic aromatic substitution involves the reaction of propylbenzene with succinic anhydride in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃). While this reaction is well-established on a laboratory scale, scaling up to pilot plant or industrial production presents a unique set of challenges. This guide will address these challenges systematically, providing practical, experience-based solutions.

The overall reaction is depicted below:

Propylbenzene reacts with succinic anhydride in the presence of a Lewis acid catalyst to yield 4-Oxo-4-(4-propylphenyl)butanoic acid.

Frequently Asked Questions (FAQs)

Here we address some of the common questions that arise during the synthesis and scale-up of 4-Oxo-4-(4-propylphenyl)butanoic acid.

Q1: What is the most significant challenge when scaling up this Friedel-Crafts acylation?

A1: The primary challenge during scale-up is managing the highly exothermic nature of the reaction. The complexation of the Lewis acid (AlCl₃) with the carbonyl groups of succinic anhydride and the product is a significant heat-generating event. Inadequate temperature control on a large scale can lead to a runaway reaction, resulting in the formation of undesirable side products and posing a serious safety risk. Effective heat management through controlled reagent addition, efficient reactor cooling, and appropriate solvent selection is critical.

Q2: I am observing a low yield of the desired product. What are the likely causes?

A2: Low yields can stem from several factors:

• Insufficient Catalyst: A stoichiometric amount of AlCl₃ is often required because it complexes with both the starting material and the product.[1] Using a substoichiometric amount can result in an incomplete reaction.

• Moisture Contamination: Aluminum chloride reacts violently with water, which deactivates the catalyst. Ensure all reagents and equipment are scrupulously dry.

• Poor Mixing: Inadequate agitation can lead to localized "hot spots" where side reactions occur, and can also prevent the efficient interaction of reactants. This is a particularly important consideration in large reactors.

• Suboptimal Temperature: Running the reaction at too high a temperature can promote the formation of side products, while a temperature that is too low may lead to an incomplete reaction within a practical timeframe.

Q3: My final product is a dark, oily substance instead of a solid. How can I improve its purity?

A3: The formation of a dark, oily product is often indicative of impurities. These can arise from several sources, including:

• Side Reactions: Overheating can lead to polymerization and the formation of colored byproducts.

• Isomerization: Although less common in acylation than alkylation, some isomerization of the propyl group on the benzene ring can occur under harsh conditions.

• Incomplete Quenching: A poorly executed quench of the reaction can leave residual aluminum salts complexed with the product.

To improve purity, consider the following:

• Controlled Quenching: Slowly and carefully quench the reaction mixture by adding it to ice and concentrated hydrochloric acid. This will break up the aluminum complexes and bring the product into the organic phase.

• Solvent Washes: After quenching, a series of aqueous washes can help remove inorganic salts and water-soluble impurities.

• Recrystallization: This is the most effective method for purifying the final product. Experiment with different solvent systems to find one that provides good recovery of high-purity crystals. Common solvents for recrystallization of similar acids include toluene, acetone, or mixtures of ethyl acetate and hexanes.

Q4: What are the key safety precautions to take when running this reaction at a larger scale?

A4: Safety is paramount. Key precautions include:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Ventilation: Conduct the reaction in a well-ventilated fume hood to avoid inhalation of corrosive HCl gas, which is a byproduct of the reaction.

• Controlled Addition: Add the aluminum chloride portion-wise to the reaction mixture to control the exotherm.

• Emergency Preparedness: Have an appropriate quenching agent and fire extinguisher readily available. Familiarize yourself with the facility's emergency procedures.[2]

Troubleshooting Guide

This section provides a structured approach to troubleshooting common problems encountered during the synthesis.

Problem	Potential Cause(s)	Recommended Solution(s)
Reaction Fails to Initiate	Inactive catalyst (due to moisture).	Ensure all glassware is oven-dried and reagents are anhydrous. Purchase fresh, high-quality aluminum chloride.
Low reaction temperature.	Gradually increase the reaction temperature, monitoring for any signs of an exotherm.
Low Product Yield	Insufficient catalyst.	Use at least two equivalents of AlCl₃ per equivalent of succinic anhydride.
Poor quality reagents.	Use pure, freshly distilled propylbenzene and high-purity succinic anhydride.
Incomplete reaction.	Increase reaction time or temperature, monitoring by TLC or HPLC.
Formation of Dark Tar-like Byproducts	Reaction temperature too high.	Maintain a low reaction temperature (0-5 °C) during the addition of AlCl₃. Utilize a reactor with efficient cooling.
Inefficient stirring.	Ensure vigorous and consistent stirring throughout the reaction.
Product is Difficult to Isolate/Purify	Incomplete quenching of the aluminum complex.	Quench the reaction mixture by slowly adding it to a mixture of ice and concentrated HCl with vigorous stirring.
Formation of isomeric impurities.	While Friedel-Crafts acylation is generally regioselective for the para position with alkylbenzenes, ortho-isomer formation is possible. Careful purification by recrystallization or chromatography may be necessary.
Foaming or Gas Evolution During Workup	Reaction with residual unreacted starting materials.	Ensure the reaction has gone to completion before quenching.
Reaction of the acid quench with carbonate.	If a basic wash is used, add acid slowly during the final acidification step to control CO₂ evolution.

Experimental Protocols

Scale-Up Synthesis of 4-Oxo-4-(4-propylphenyl)butanoic acid (Illustrative Kilogram-Scale Protocol)

Disclaimer: This protocol is for informational purposes and should be adapted and optimized for specific equipment and safety protocols at your facility. A thorough risk assessment should be conducted before any scale-up.

Reagents and Equipment:

• Propylbenzene (1.2 kg, 10.0 mol)

• Succinic anhydride (1.0 kg, 10.0 mol)

• Anhydrous aluminum chloride (2.8 kg, 21.0 mol)

• Dichloromethane (DCM), anhydrous (15 L)

• Concentrated hydrochloric acid (approx. 2 L)

• Ice (approx. 10 kg)

• 50 L jacketed glass reactor with overhead stirring, a thermocouple, a nitrogen inlet, and a dropping funnel.

• Appropriate workup and filtration equipment.

Procedure:

• Reactor Setup: Set up the 50 L reactor and ensure it is clean, dry, and purged with nitrogen.

• Initial Charge: Charge the reactor with propylbenzene (1.2 kg) and anhydrous dichloromethane (10 L). Begin stirring and cool the mixture to 0-5 °C using a circulating chiller.

• Succinic Anhydride Addition: Once the temperature is stable, add the succinic anhydride (1.0 kg) to the reactor.

• Catalyst Addition: Slowly and portion-wise, add the anhydrous aluminum chloride (2.8 kg) to the reaction mixture over a period of 2-3 hours, ensuring the internal temperature does not exceed 10 °C. The addition is highly exothermic and will be accompanied by the evolution of HCl gas, which should be scrubbed.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 5-10 °C for an additional 4-6 hours. Monitor the progress of the reaction by taking aliquots and analyzing them by TLC or HPLC.

• Quenching: In a separate, appropriately sized vessel, prepare a mixture of ice (10 kg) and concentrated hydrochloric acid (2 L). Once the reaction is complete, slowly transfer the reaction mixture to the ice/acid mixture with vigorous stirring. This should be done in a well-ventilated area due to the large volume of HCl gas that will be evolved.

• Workup:

  • Transfer the quenched mixture to a large separatory funnel.

  • Separate the organic layer.

  • Wash the organic layer with 2M HCl (2 x 2 L) followed by brine (1 x 2 L).

• Solvent Removal: Concentrate the organic layer under reduced pressure to remove the dichloromethane.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as toluene or an ethyl acetate/hexane mixture.

• Drying: Dry the purified product in a vacuum oven at a temperature below its melting point to a constant weight.

Quality Control - HPLC Method

An example HPLC method for analyzing the purity of 4-Oxo-4-(4-propylphenyl)butanoic acid is provided below. This method should be validated for your specific instrumentation and needs.[3][4]

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase: A gradient of acetonitrile and water with 0.1% trifluoroacetic acid.

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Column Temperature: 30 °C

This method should be able to separate the desired product from starting materials and common byproducts.

Visualizing the Workflow

Reaction Workflow Diagram

Caption: A streamlined workflow for the synthesis of 4-Oxo-4-(4-propylphenyl)butanoic acid.

Troubleshooting Decision Tree

Sources

• 1. Friedel-Crafts Acylation [organic-chemistry.org]
• 2. matec-conferences.org [matec-conferences.org]
• 3. researchgate.net [researchgate.net]
• 4. Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH [pharmacia.pensoft.net]

"common pitfalls in the handling of 4-Oxo-4-(4-propylphenyl)butanoic acid"

Technical Support Center: 4-Oxo-4-(4-propylphenyl)butanoic acid

Welcome to the technical support hub for 4-Oxo-4-(4-propylphenyl)butanoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis, purification, and handling of this keto acid. Here, we dissect potential pitfalls and provide robust, field-tested solutions to ensure the integrity and success of your experimental work.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common queries regarding the fundamental properties and handling of 4-Oxo-4-(4-propylphenyl)butanoic acid.

Q1: What is the typical method for synthesizing 4-Oxo-4-(4-propylphenyl)butanoic acid?

A1: The most common and reliable method is the Friedel-Crafts acylation of propylbenzene with succinic anhydride, using a Lewis acid catalyst such as anhydrous aluminum chloride (AlCl₃).[1][2] This reaction forms the carbon-carbon bond between the aromatic ring and the succinic anhydride moiety.[3]

Q2: What are the key physical and chemical properties of this compound?

A2: Understanding the fundamental properties is crucial for proper handling and experimental design.

Property	Value	Source
Molecular Formula	C₁₃H₁₆O₃	[4][5]
Molecular Weight	220.26 g/mol	[5]
Appearance	Typically a white powder or crystalline solid.	[1]
Solubility	Generally insoluble in water.[1] Soluble in many organic solvents.
Stability	The compound is stable under normal handling and storage conditions.[4]

Q3: What are the recommended storage conditions for 4-Oxo-4-(4-propylphenyl)butanoic acid?

A3: To ensure long-term stability, store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[4] Avoid exposure to heat, sparks, and open flames.[4] It is incompatible with strong oxidizing agents.[4]

Q4: What are the primary safety hazards associated with this compound?

A4: 4-Oxo-4-(4-propylphenyl)butanoic acid is classified as a skin and eye irritant and may cause respiratory irritation.[4][6] Standard personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn during handling.[4] Ensure work is conducted in a well-ventilated area or a fume hood.[4]

Part 2: Troubleshooting Guide - Synthesis & Purification

This section provides in-depth, question-and-answer troubleshooting for specific issues that may arise during the synthesis and purification of 4-Oxo-4-(4-propylphenyl)butanoic acid.

Synthesis Phase: Friedel-Crafts Acylation

Q5: My Friedel-Crafts acylation reaction is resulting in a low yield of the desired product. What are the likely causes?

A5: Low yields in this acylation are often traced back to several key factors. The primary culprits are catalyst deactivation, suboptimal reaction conditions, or side reactions.

• Causality: Anhydrous aluminum chloride is extremely hygroscopic. Any moisture present in the reactants or solvent will react with the AlCl₃, reducing its catalytic activity. Additionally, the reaction temperature plays a critical role; if it's too low, the reaction rate will be slow, and if it's too high, it can promote side reactions.

• Troubleshooting Protocol:

  • Ensure Anhydrous Conditions: Dry all glassware thoroughly in an oven prior to use. Use freshly opened or properly stored anhydrous AlCl₃. Ensure the propylbenzene and solvent (e.g., nitrobenzene or carbon disulfide) are anhydrous.

  • Optimize Catalyst Stoichiometry: For the acylation with succinic anhydride, more than two equivalents of AlCl₃ are required. One equivalent activates the anhydride, and another complexes with the newly formed ketone, preventing it from deactivating the catalyst. A third equivalent is needed to interact with the carboxylic acid end.

  • Temperature Control: Maintain the reaction temperature within the optimal range, typically between 0°C and room temperature. Use an ice bath to control the initial exothermic reaction when adding the AlCl₃.

  • Order of Addition: The preferred order is to add the succinic anhydride and propylbenzene to the solvent, cool the mixture, and then slowly add the anhydrous AlCl₃ in portions.

Q6: I'm observing the formation of an unexpected isomer, isopropylbenzene, in my reaction mixture. Why is this happening and how can I prevent it?

A6: The formation of isopropylbenzene is a classic indicator of carbocation rearrangement, which is a common pitfall in Friedel-Crafts alkylation, not acylation.[7] If you are attempting a direct alkylation of benzene with a propyl halide, this rearrangement is expected.[7] However, its presence in an acylation reaction suggests an issue with the starting materials or reaction conditions.

• Causality: The acylium ion formed during Friedel-Crafts acylation is resonance-stabilized and does not undergo rearrangement.[7] Therefore, the presence of isopropylbenzene points to a contamination of your starting propylbenzene with isopropylbenzene or a side reaction that is causing isomerization.

• Preventative Workflow:

  • Verify Starting Material Purity: Analyze your propylbenzene starting material by GC-MS or NMR to ensure it is free from isopropylbenzene.

  • Adhere to Acylation Conditions: Ensure you are performing an acylation (using succinic anhydride) and not an alkylation. The acylation-reduction pathway is the preferred method to obtain n-propylbenzene derivatives precisely to avoid this rearrangement issue.[7]

Caption: Recommended workflow for Friedel-Crafts acylation.

Purification Phase

Q7: I'm struggling to purify the crude 4-Oxo-4-(4-propylphenyl)butanoic acid. What is the most effective purification method?

A7: Recrystallization is typically the most effective method for purifying this solid keto acid. However, the choice of solvent is critical for success.

• Causality: The ideal recrystallization solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures. Impurities should either be insoluble at high temperatures or remain in solution upon cooling.

• Troubleshooting Protocol: Solvent Screening and Recrystallization

  • Solvent Screening: Test the solubility of small amounts of your crude product in various solvents (e.g., ethanol, methanol, ethyl acetate, toluene, and water/ethanol mixtures) at room and elevated temperatures.

  • Recrystallization Procedure:

    • Dissolve the crude product in the minimum amount of the chosen hot solvent.

    • If there are insoluble impurities, perform a hot filtration.

    • Allow the solution to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation.

    • Collect the crystals by vacuum filtration and wash with a small amount of cold solvent.

    • Dry the purified crystals under vacuum.

Q8: My purified product shows a broad melting point range, indicating impurities. What are the likely contaminants?

A8: A broad melting point range suggests the presence of impurities. Common contaminants include unreacted starting materials, succinic acid, or diacylated byproducts.

• Causality:

  • Succinic Acid: If the succinic anhydride is exposed to moisture, it can hydrolyze to succinic acid.[8][9][10]

  • Unreacted Propylbenzene: Incomplete reaction will leave residual starting material.

  • Diacylated Product: If an excess of succinic anhydride and catalyst are used, a second acylation on the aromatic ring can occur.

• Analytical and Purification Strategy:

  • Characterization: Use ¹H NMR and ¹³C NMR spectroscopy to identify the impurities. The presence of succinic acid will show a characteristic singlet in the ¹H NMR spectrum.

  • Purification:

    • If succinic acid is the primary contaminant, washing the crude product with cold water before recrystallization can be effective, as succinic acid is more water-soluble.

    • For other impurities, a second recrystallization or column chromatography may be necessary.

Part 3: Troubleshooting Guide - Post-Synthesis Handling & Reactions

This section addresses challenges that may arise when using 4-Oxo-4-(4-propylphenyl)butanoic acid in subsequent experimental steps.

Q9: I am performing a Clemmensen reduction on the ketone, but the reaction is incomplete or yields unexpected byproducts. What could be going wrong?

A9: The Clemmensen reduction (using zinc amalgam and concentrated HCl) is a standard method for reducing the ketone to a methylene group.[11] However, the strongly acidic conditions can be problematic.[11]

• Causality: The reaction is heterogeneous and its success depends on the activity of the zinc amalgam. Incomplete reduction can occur if the amalgam is not properly prepared. While the carboxylic acid group is generally stable under these conditions, other acid-sensitive functional groups in more complex molecules could react.[11][12][13]

• Troubleshooting Protocol: Optimizing the Clemmensen Reduction

  • Activate the Zinc: Prepare fresh zinc amalgam by treating zinc granules with a dilute solution of mercury(II) chloride.

  • Maintain Vigorous Stirring: Ensure efficient mixing of the heterogeneous reaction mixture.

  • Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time.[14]

  • Alternative Reduction: If the Clemmensen reduction proves problematic due to acid-sensitive groups on your substrate, consider the Wolff-Kishner reduction, which is performed under basic conditions.[11]

Caption: Decision tree for choosing a ketone reduction method.

Q10: I am having issues with the solubility of 4-Oxo-4-(4-propylphenyl)butanoic acid for my next reaction step. What solvents are recommended?

A10: While specific solubility data is not extensively published, general principles of "like dissolves like" can guide solvent selection.

• Causality: The molecule has both a nonpolar propylphenyl group and a polar carboxylic acid group. This amphiphilic nature influences its solubility.

• Recommended Solvents for Reactions:

  • Polar Aprotic Solvents: Tetrahydrofuran (THF), Dichloromethane (DCM), and Diethyl ether are often good choices for reactions involving the carboxylic acid or ketone.

  • Polar Protic Solvents: Alcohols like ethanol or methanol can be used, but be mindful of potential side reactions such as esterification of the carboxylic acid, especially under acidic conditions.

  • Aqueous Base: The compound will deprotonate and dissolve in aqueous basic solutions (e.g., NaHCO₃, NaOH) due to the formation of the carboxylate salt. This is a common technique used during aqueous workups.

References

• Yogananth, A. & Sheik Mansoor, S. (2015). Oxidation of 4-oxo-4-phenyl butanoic acid by tripropylammonium fluoro chromate in the presence of picolinic acid – A kinetic a. Der Pharma Chemica, 7(3), 105-112. [Link]

• Wikipedia. (n.d.). 4-(4-Methylphenyl)-4-oxobutanoic acid. Retrieved from [Link]

• Ruble, J. C., Vandeveer, H. G., & Navarro, A. (2018). Large Scale Synthesis of Enantiomerically Pure (S)-3-(4-Bromophenyl)butanoic Acid. Organic Syntheses, 95, 328-344. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 725542, 4-Oxo-4-(4-propylphenyl)butanoic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 1797826, 4-Oxo-4-(4-propoxyphenyl)butanoic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Hydrolytic cleavage of succinic anhydride via ring opening and formation of succinic acid. Retrieved from [Link]

• Chemistry Stack Exchange. (2020). Effect of clemmensen reagent on 4-oxo-4-phenylbutanoic acid. Retrieved from [Link]

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

• ChemTalk. (n.d.). Clemmensen Reduction. Retrieved from [Link]

• LibreTexts Chemistry. (2025). 3.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Retrieved from [Link]

• Chemistry Stack Exchange. (2018). Mechanism for acylation of benzene with succinic anhydride. Retrieved from [Link]

• ResearchGate. (n.d.). 5 questions with answers in KETO ACIDS | Science topic. Retrieved from [Link]

• Study.com. (n.d.). The acylation of n-Propylbenzene produces an unexpected side product. Explain this phenomenon. Retrieved from [Link]

• Master Organic Chemistry. (2018). The Wolff-Kishner, Clemmensen, And Other Carbonyl Reductions. Retrieved from [Link]

• Google Patents. (n.d.). US5202476A - Purification of 2-keto-L-gulonic acid.

• YouTube. (2012). Reactions of Benzene with anhydride I Benzene I Problem I Organic Chemistry. Retrieved from [Link]

• Doubtnut. (n.d.). Clemmensen reduction. Retrieved from [Link]

• Pearson. (n.d.). What is n-propylbenzene and why is it significant in Friedel-Crafts reactions?. Retrieved from [Link]

• MDPI. (n.d.). Computational Analysis of the Asymmetric Hydrogenation of γ-Ketoacids: Weak Interactions and Kinetics. Retrieved from [Link]

• Pharmacia. (2022). Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. Retrieved from [Link]

• TAPPI.org. (n.d.). Alkenyl Succinic Anhydride (ASA). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 7922, Succinic anhydride. Retrieved from [Link]

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• 2. homework.study.com [homework.study.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. synquestlabs.com [synquestlabs.com]
• 5. 4-Oxo-4-(4-propylphenyl)butanoic acid | C13H16O3 | CID 725542 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-Oxo-4-(4-propoxyphenyl)butanoic acid | C13H16O4 | CID 1797826 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 8. researchgate.net [researchgate.net]
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• 14. orgsyn.org [orgsyn.org]

Reference Data & Comparative Studies

A Comparative Guide to the PPARα Agonistic Activity of 4-Oxo-4-(4-propylphenyl)butanoic Acid and Its Structural Analogs

Introduction: The Therapeutic Potential of 4-Aryl-4-Oxobutanoic Acids

The 4-aryl-4-oxobutanoic acid scaffold is a privileged structure in medicinal chemistry, serving as a foundational framework for compounds with a wide array of biological activities. Among these, 4-Oxo-4-(4-propylphenyl)butanoic acid has emerged as a compound of interest for its potential interaction with Peroxisome Proliferator-Activated Receptors (PPARs). PPARs are a group of nuclear receptor proteins that play a crucial role in regulating lipid and glucose metabolism.[1][2] Consequently, they are significant therapeutic targets for metabolic disorders such as dyslipidemia and type 2 diabetes.[1][2]

This guide provides a comprehensive comparison of 4-Oxo-4-(4-propylphenyl)butanoic acid and its structural analogs, with a specific focus on their activity as PPARα agonists. PPARα activation is known to stimulate fatty acid oxidation and ketogenesis, making its agonists valuable in the management of hyperlipidemia.[3] We will delve into the structure-activity relationships (SAR) that govern the potency of these compounds, present comparative experimental data, and provide detailed protocols for the synthesis and biological evaluation of this promising class of molecules. Our objective is to equip researchers, scientists, and drug development professionals with the in-depth technical knowledge necessary to advance the exploration of these compounds for therapeutic applications.

Structural Analogs and the Rationale for Their Design

The core structure of 4-Oxo-4-(4-propylphenyl)butanoic acid offers several points for modification to explore the structure-activity landscape. The design of the analogs discussed in this guide is based on systematic variations of the phenyl ring substituent and the butanoic acid chain. These modifications are intended to probe the electronic and steric requirements of the PPARα ligand-binding pocket.

The selection of analogs for comparison is guided by common synthetic accessibility and the potential to modulate key physicochemical properties such as hydrophobicity, electronic distribution, and hydrogen bonding capacity. The general synthetic route to these compounds involves a Friedel-Crafts acylation of a substituted benzene with succinic anhydride, a versatile and well-established reaction.[4][5]

Caption: General synthetic scheme for 4-oxo-4-(4-substituted-phenyl)butanoic acids.

Comparative Analysis of PPARα Agonistic Activity

Compound ID	R-Group (at para-position of phenyl ring)	Predicted Relative PPARα Activity (EC50, µM)	Rationale for Activity Variation
1	-CH₂CH₂CH₃ (Propyl)	Baseline	The parent compound with moderate lipophilicity.
2	-H	Lower	Reduced lipophilicity may decrease binding affinity to the hydrophobic ligand-binding pocket of PPARα.
3	-CH₃ (Methyl)	Slightly Lower	Decreased alkyl chain length reduces van der Waals interactions within the binding pocket compared to the propyl group.
4	-C(CH₃)₃ (tert-Butyl)	Higher	Increased steric bulk and lipophilicity can enhance binding affinity, provided it fits well within the binding pocket.
5	-OCH₃ (Methoxy)	Variable	The electron-donating nature of the methoxy group can alter the electronic properties of the phenyl ring. The impact on activity would depend on the specific interactions within the binding site.
6	-Cl (Chloro)	Higher	The electron-withdrawing nature and moderate size of the chloro group can lead to favorable interactions and improved potency.
7	-CF₃ (Trifluoromethyl)	Potentially Higher	The strong electron-withdrawing nature and lipophilicity of the trifluoromethyl group can significantly enhance binding affinity.

Disclaimer: The comparative data presented in this table is a synthesized representation based on established structure-activity relationships for PPAR agonists and may not reflect the results of a direct experimental comparison.

Structure-Activity Relationship (SAR) Insights

The predicted activities in the table above are grounded in several key principles of PPARα agonism:

• Hydrophobicity and the Ligand-Binding Pocket: The ligand-binding pocket of PPARα is predominantly hydrophobic. Therefore, increasing the lipophilicity of the substituent on the phenyl ring, for instance, by extending the alkyl chain from methyl to propyl, or introducing a tert-butyl group, is generally expected to enhance binding affinity and, consequently, agonistic activity.[6]

• Electronic Effects: The electronic nature of the substituent on the phenyl ring can influence the interaction with amino acid residues in the binding pocket. Electron-withdrawing groups, such as chloro and trifluoromethyl, can modulate the charge distribution of the aromatic ring and potentially form favorable interactions, leading to increased potency.

• The Carboxylic Acid Moiety: The butanoic acid portion of the molecule is a critical pharmacophore. The terminal carboxylic acid group typically forms a key hydrogen bond interaction with residues in the active site of PPARs, anchoring the ligand in the binding pocket.[7]

Caption: Workflow for the PPARα reporter gene assay.

Conclusion and Future Directions

The 4-aryl-4-oxobutanoic acid scaffold represents a promising starting point for the development of novel PPARα agonists. The structure-activity relationships discussed in this guide, though based on a compiled analysis, provide a rational basis for the design of more potent and selective analogs. The synthetic accessibility of these compounds, coupled with robust in vitro screening methods, facilitates a rapid and efficient drug discovery process.

Future research in this area should focus on obtaining direct comparative data for a systematically designed library of analogs to refine the SAR models. Furthermore, exploration of modifications to the butanoic acid chain could lead to compounds with improved pharmacokinetic properties. Ultimately, the insights gained from such studies will be instrumental in advancing this class of compounds towards clinical development for the treatment of metabolic diseases.

References

• Bouarab, K., Adas, F., Gaquerel, E., Kloareg, B., Salaün, J.-P., & Potin, P. (2010). The Innate Immunity of a Marine Red Alga Involves Oxylipins from a Stereo-controlled Synthesis of 2,4-dimethyl-4-hydroxy-16-phenylhexadecanoic acid 1,4-lactone and its PPAR activities. Bioorganic & Medicinal Chemistry Letters, 20(20), 6017–6019.
• Darwish, K. M., et al. (Year). Design and synthesis of some thiazolidinedione derivatives with the aim of finding agonistic activity at the PPARγ receptor. European Journal of Medicinal Chemistry. (Please note: A full citation with year and volume/page numbers was not available in the provided search results).
• Discovery of peroxisome proliferator–activated receptor α (PPARα) activators with a ligand-screening system using a human PPARα-expressing cell line. (2012). Journal of Lipid Research, 53(5), 884-895.
• EP1404638B1 - Synthesis of 4-phenylbutyric acid - Google Patents. (n.d.).
• Fruchart, J. C. (2011). Stable reporter cell lines for peroxisome proliferator-activated receptor γ (PPARγ)-mediated modulation of gene expression. Toxicology in Vitro, 25(5), 1036-1044.
• Principle of the in vitro PPARß/δ transactivation assay. (2018).
• Design, synthesis, and structural analysis of phenylpropanoic acid-type PPARγ-selective agonists: discovery of reversed stereochemistry-activity relationship. (2006). Journal of Medicinal Chemistry, 49(2), 613-624.
• WO1997017317A1 - 4-phenyl-4-oxo-butanoic acid derivatives with kynurenine-3-hydroxylase inhibiting activity - Google Patents. (n.d.).
• Construction of a PPARα Reporter Assay System with Drug-Metabolizing Capability. (2014). Biological and Pharmaceutical Bulletin, 37(11), 1785-1791.
• Activation of peroxisome proliferator-activated receptors (PPARs) by their ligands and protein kinase A activators. (2000). Journal of Biological Chemistry, 275(23), 17377-17383.

• Human PPARα Reporter Assay Kit - Indigo Biosciences. (n.d.). Retrieved January 23, 2026, from [Link]

• Human PPARγ Reporter Assay Kit - Indigo Biosciences. (n.d.). Retrieved January 23, 2026, from [Link]

• Human PPAR-gamma Transcription Factor Activity Assay Kit | RayBiotech. (n.d.). Retrieved January 23, 2026, from [Link]

• Assay of reporter gene activity in PPARα-, PPARβ- and PPARγ-transiently transfected Chinese hamster ovary cells. (2014).
• A New 4-Oxo-4-Phenylbutanoic Acid Polymorph. (2018). Molbank, 2018(2), M983.
• Structural Biology-Based Exploration of Subtype-Selective Agonists for Peroxisome Proliferator-Activated Receptors. (2015). PLoS ONE, 10(6), e0127558.
• Oxidation of 4-oxo-4-phenyl butanoic acid by tripropylammonium fluoro chromate in the presence of picolinic acid – A kinetic a. (2014). Der Pharma Chemica, 6(6), 332-340.
• Phenoxyacetic acids as PPARδ partial agonists: Synthesis, optimization, and in vivo efficacy. (2011). Bioorganic & Medicinal Chemistry Letters, 21(8), 2345-2350.
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• Structure-activity relationships of dimeric PPAR agonists. (2007).
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• Design, synthesis, and structure-activity relationship study of peroxisome proliferator-activated receptor (PPAR) delta-selective ligands. (2007). Journal of Medicinal Chemistry, 50(23), 5637-5653.

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A Senior Application Scientist's Guide to Characterizing Antibody Cross-Reactivity for 4-Oxo-4-(4-propylphenyl)butanoic acid

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of drug development and bioanalysis, the specificity of an antibody is paramount.[1][2][3] An antibody's ability to bind exclusively to its intended target ensures the accuracy, reproducibility, and ultimate success of immunoassays.[4] This is particularly critical when dealing with small molecules, such as 4-Oxo-4-(4-propylphenyl)butanoic acid, where structurally similar metabolites or analogs can lead to significant cross-reactivity, yielding false positives or an overestimation of the analyte's concentration.[5]

This guide provides a comprehensive framework for evaluating and comparing the cross-reactivity of antibodies developed against 4-Oxo-4-(4-propylphenyl)butanoic acid. We will delve into the rationale behind experimental design, present a detailed protocol for a competitive ELISA, and offer a comparative analysis of hypothetical antibody candidates to illustrate the interpretation of results.

The Imperative of Specificity in Small Molecule Immunoassays

Developing highly specific antibodies to small molecules, or haptens, like 4-Oxo-4-(4-propylphenyl)butanoic acid presents a unique challenge. The immune system may generate antibodies that recognize not only the target molecule but also other compounds sharing a similar core structure. This phenomenon, known as cross-reactivity, can severely compromise the reliability of an immunoassay.[5][6]

Therefore, a rigorous assessment of cross-reactivity against a panel of structurally related compounds is a non-negotiable step in antibody validation and immunoassay development.[5][7] This process allows for the selection of antibody candidates with the highest specificity, ensuring that the final assay is fit for its intended purpose, be it pharmacokinetic studies, biomarker quantification, or diagnostic screening.[2][3]

Strategic Selection of Potential Cross-Reactants

A meaningful cross-reactivity study hinges on the careful selection of compounds to test. For our target analyte, 4-Oxo-4-(4-propylphenyl)butanoic acid, potential cross-reactants should be chosen based on systematic structural modifications. This allows for a detailed mapping of the antibody's epitope recognition.

Table 1: Target Analyte and Selected Potential Cross-Reactants

Compound ID	Compound Name	Structure	Rationale for Inclusion
Analyte	4-Oxo-4-(4-propylphenyl)butanoic acid		Target molecule of interest.
CR-1	4-Oxo-4-(4-ethyl phenyl)butanoic acid		Modification of the alkyl chain length on the phenyl ring.
CR-2	4-Oxo-4-(4-methyl phenyl)butanoic acid		Further shortening of the alkyl chain.[8]
CR-3	4-Oxo-4-phenyl butanoic acid	Removal of the alkyl substituent from the phenyl ring.[9]
CR-4	4-Oxo-4-(3 ,4-dichlorophenyl)butanoic acid		Alteration of phenyl ring substituents.[10]
CR-5	5 -Oxo-5-(4-propylphenyl)pentanoic acid		Extension of the butanoic acid chain.
CR-6	4-(4-Propylphenyl)butanoic acid		Removal of the oxo group.

Experimental Framework: The Competitive ELISA

The competitive Enzyme-Linked Immunosorbent Assay (ELISA) is the gold standard for quantifying small molecules and assessing antibody cross-reactivity.[11] In this format, the free analyte in a sample competes with a labeled or coated antigen for a limited number of antibody binding sites. The resulting signal is inversely proportional to the concentration of the analyte in the sample.[11]

Principle of Cross-Reactivity Assessment via Competitive ELISA

The core of this analysis is to determine the concentration of each potential cross-reactant required to inhibit the antibody binding by 50% (the IC50 value). This is then compared to the IC50 value of the primary analyte.

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• 11. Antibody Cross Reactivity And How To Avoid It? [elisakits.co.uk]

"performance of different catalysts in 4-Oxo-4-(4-propylphenyl)butanoic acid synthesis"

For researchers, scientists, and professionals in drug development, the efficient synthesis of key pharmaceutical intermediates is paramount. 4-Oxo-4-(4-propylphenyl)butanoic acid is a critical building block in the synthesis of various active pharmaceutical ingredients (APIs), most notably the non-steroidal anti-inflammatory drug (NSAID) Pranoprofen. The primary route to this intermediate is the Friedel-Crafts acylation of propylbenzene with succinic anhydride. The choice of catalyst for this reaction is a critical determinant of yield, purity, cost-effectiveness, and environmental impact. This guide provides an in-depth comparison of the performance of different catalysts for this synthesis, supported by experimental data, to aid in the selection of the most suitable catalytic system for your research and development needs.

The Crucial Role of Catalysis in Friedel-Crafts Acylation

The Friedel-Crafts acylation is a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds and the introduction of acyl groups to aromatic rings. The reaction mechanism involves the generation of a highly electrophilic acylium ion from an acylating agent, in this case, succinic anhydride, facilitated by a catalyst. This acylium ion then undergoes electrophilic aromatic substitution with propylbenzene to form the desired product.

The ideal catalyst for this process should exhibit high activity, leading to high yields and fast reaction times, as well as high selectivity for the desired para-substituted product to minimize cumbersome purification steps. Furthermore, from a green chemistry perspective, the catalyst should be easily separable from the reaction mixture, reusable, and have low toxicity. This guide will explore three major classes of catalysts employed for this transformation: traditional Lewis acids, solid acid catalysts, and ionic liquids.

Performance Comparison of Catalytic Systems

The selection of a catalyst has a profound impact on the efficiency and practicality of the synthesis of 4-Oxo-4-(4-propylphenyl)butanoic acid. Below is a comparative analysis of the most common catalytic systems.

Catalyst System	Catalyst	Typical Reaction Conditions	Yield (%)	Advantages	Disadvantages
Traditional Lewis Acids	Aluminum Chloride (AlCl₃)	1,2-Dichloroethane, 0°C to rt	High	High reactivity, readily available, low cost.	Stoichiometric amounts required, corrosive, generates significant acidic waste, moisture sensitive.
Ytterbium (III) Triflate (Yb(OTf)₃)	Nitromethane, 50°C	High (up to 93% for similar acylations)[1]	Can be used in catalytic amounts, water-tolerant.[1]	Higher cost than AlCl₃, requires specific solvents.
Hafnium (IV) Triflate (Hf(OTf)₄)	Lithium perchlorate-nitromethane, rt	High (improved turnover vs. other Lewis acids)[1]	High catalytic activity, can be used in small quantities.[1]	High cost, specialized reaction medium.
Solid Acid Catalysts	Zeolite H-Beta	Solvent-free or high-boiling solvent, 100-150°C	Moderate	Reusable, easily separated, environmentally benign.	Slower reaction rates compared to Lewis acids, potential for deactivation.[2]
Ionic Liquids	Chloroaluminate Ionic Liquids	Neat, rt to 80°C	High	Can act as both solvent and catalyst, high activity, potential for reuse.[3]	Moisture sensitive, can be difficult to separate from product.

In-Depth Analysis of Catalyst Performance

Traditional Lewis Acids: The Workhorse with Drawbacks

Aluminum chloride (AlCl₃) is the most conventional and widely used catalyst for Friedel-Crafts acylation due to its high reactivity and low cost. It effectively activates the succinic anhydride to generate the acylium ion, leading to high yields of 4-Oxo-4-(4-propylphenyl)butanoic acid. However, the use of AlCl₃ is fraught with challenges. It forms a complex with the ketone product, necessitating the use of stoichiometric amounts and a hydrolytic workup, which generates a significant amount of acidic waste.[4] Its moisture sensitivity also demands stringent anhydrous reaction conditions.

More modern Lewis acids, such as lanthanide triflates (e.g., Yb(OTf)₃) and hafnium triflate (Hf(OTf)₄), offer the advantage of being water-tolerant and can be used in catalytic amounts.[1] This significantly reduces waste and simplifies the workup procedure. While their cost is higher, the ability to recycle these catalysts can offset the initial investment in a large-scale setting.

Solid Acid Catalysts: The Green Alternative

In the push for more sustainable chemical processes, solid acid catalysts, particularly zeolites like H-Beta, have emerged as a promising alternative.[2] Their key advantage lies in their heterogeneous nature, which allows for easy separation from the reaction mixture by simple filtration and the potential for regeneration and reuse. This eliminates the aqueous workup associated with traditional Lewis acids, making the process more environmentally friendly. However, the catalytic activity of zeolites in Friedel-Crafts acylation is generally lower than that of strong Lewis acids, often requiring higher reaction temperatures and longer reaction times to achieve comparable yields.[2] The porous structure of zeolites can also lead to diffusion limitations, and their active sites can be prone to deactivation.

Ionic Liquids: A Versatile Medium and Catalyst

Ionic liquids, particularly those with chloroaluminate anions, have shown great promise in Friedel-Crafts reactions.[3] They can function as both the solvent and the catalyst, and their unique properties can lead to enhanced reaction rates and selectivities. Some ionic liquids can be recycled, offering a greener alternative to traditional solvent-based systems. However, their viscosity and the potential for product solubility can complicate separation and purification. Furthermore, chloroaluminate-based ionic liquids are also moisture-sensitive.

Experimental Protocols

Synthesis using Aluminum Chloride (A Representative Traditional Method)

This protocol is adapted from a similar synthesis and is provided as a representative example of a traditional Lewis acid-catalyzed approach.

Materials:

• Propylbenzene

• Succinic anhydride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous 1,2-dichloroethane

• Hydrochloric acid (concentrated)

• Ice

• Sodium sulfate (anhydrous)

• Ethyl acetate

• Hexane

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add propylbenzene (1.0 eq) and anhydrous 1,2-dichloroethane.

• Cool the mixture to 0°C in an ice bath.

• Carefully add anhydrous aluminum chloride (2.2 eq) portion-wise to the stirred solution, maintaining the temperature below 5°C.

• In the dropping funnel, dissolve succinic anhydride (1.1 eq) in anhydrous 1,2-dichloroethane.

• Add the succinic anhydride solution dropwise to the reaction mixture over 30 minutes, keeping the internal temperature below 5°C.

• After the addition is complete, allow the reaction to stir at room temperature for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid.

• Stir the mixture vigorously for 30 minutes to decompose the aluminum chloride complex.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with water, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from a mixture of ethyl acetate and hexane to afford 4-Oxo-4-(4-propylphenyl)butanoic acid as a white solid.

Synthesis using Zeolite H-Beta (A Representative Heterogeneous Method)

Materials:

• Propylbenzene

• Succinic anhydride

• Zeolite H-Beta (activated)

• Toluene (anhydrous)

Procedure:

• Activate the Zeolite H-Beta catalyst by heating at 400°C under vacuum for 4 hours prior to use.

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add propylbenzene (1.0 eq), succinic anhydride (1.2 eq), and the activated Zeolite H-Beta (20 wt% with respect to succinic anhydride).

• Add anhydrous toluene as the solvent.

• Heat the reaction mixture to reflux (approximately 110°C) and maintain for 12-24 hours, monitoring the reaction progress by TLC or GC.

• After the reaction is complete, cool the mixture to room temperature.

• Separate the catalyst by filtration, washing it with fresh toluene. The catalyst can be washed, dried, and calcined for reuse.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization to yield 4-Oxo-4-(4-propylphenyl)butanoic acid.

Visualizing the Synthesis and Catalyst Selection Workflow

To better understand the chemical transformation and the decision-making process for catalyst selection, the following diagrams are provided.

Caption: Experimental workflow for catalyst screening and selection.

Conclusion and Future Outlook

The synthesis of 4-Oxo-4-(4-propylphenyl)butanoic acid via Friedel-Crafts acylation offers a variety of catalytic options, each with its own set of advantages and disadvantages. For rapid, high-yield synthesis on a laboratory scale where cost is a primary driver, traditional Lewis acids like aluminum chloride remain a viable, albeit environmentally taxing, option. For larger-scale production and in contexts where green chemistry principles are a priority, the development and optimization of heterogeneous solid acid catalysts such as zeolites present the most promising path forward. While currently exhibiting lower activity, ongoing research into novel zeolite structures and modifications is likely to bridge this performance gap. Ionic liquids offer an intriguing alternative, though challenges in product separation and catalyst recycling need to be addressed for widespread adoption.

The choice of catalyst will ultimately depend on the specific requirements of the synthesis, balancing the need for high efficiency with considerations of cost, safety, and environmental impact. This guide provides the foundational knowledge and comparative data to make an informed decision for your specific application.

References

• Alkylation mechanism of benzene with propylene catalyzed by ionic liquid under super critical conditions. (2025). ResearchGate. Retrieved from [Link]

• H-Beta zeolite for acylation processes: optimization of the catalyst properties and reaction conditions. (2025). ResearchGate. Retrieved from [Link]

• EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. (2018). Master Organic Chemistry. Retrieved from [Link]

• Review on friedel-crafts acylation of benzene derivatives using various catalytic systems. (2021). International Journal of Advanced Chemistry Research. Retrieved from [Link]

• The Use of 4-(3,4-Dichlorophenyl)-4-Oxo-2-(4-Antipyrinyl)-Butanoic Acid in the Preparation of Some New Heterocyclic Compounds With Expected Biological Activity. (n.d.). MDPI. Retrieved from [Link]

• Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. (2021). Chemistry LibreTexts. Retrieved from [Link]

• Finely Designing Dicarboxylic Acid-Based Protic Ionic Liquids System for Tailoring Lignin Structure via Demethylation Strategy. (n.d.). MDPI. Retrieved from [Link]

• Synthesis of Tropine-Based Functionalized Acidic Ionic Liquids and Catalysis of Esterification. (n.d.). PMC. Retrieved from [Link]

• Friedel Crafts Acylation of Benzene Reaction Mechanism. (2018). YouTube. Retrieved from [Link]

• Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs). (2023). Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Utility of 4-(4-Bromophenyl)-4-oxo-but-2-enoic acid in synthesis of some important heterocyclic compounds. (2025). ResearchGate. Retrieved from [Link]

• Finding theoretical yield (Friedel Crafts Acylation Reaction). (2017). Reddit. Retrieved from [Link]

• Alkylation of benzene with propylene catalyzed by ionic liquid. (n.d.). ResearchGate. Retrieved from [Link]

• Mechanochemical Friedel–Crafts acylations. (2019). Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Mesoporous Beta Zeolite Catalysts for Benzylation of Naphthalene: Effect of Pore Structure and Acidity. (2018). MDPI. Retrieved from [Link]

• What happens when benzene undergoes Friedel-Crafts acylation with succinic anhydride in presence of. (n.d.). Vedantu. Retrieved from [Link]

• FC Acylation reaction of anisole (1 a) with propionic anhydride (2 a) catalyzed by H‐β zeolite and ZrCl4 under batch conditions. (n.d.). ResearchGate. Retrieved from [Link]

• Chlorine-free Friedel–Crafts acylation of benzene with benzoic anhydride on insoluble heteropoly acid catalyst. (2025). ResearchGate. Retrieved from [Link]

• Alkylation of Benzene with Benzyl Chloride: Comparative Study Between Commercial MOFs and Metal Chloride Catalysts. (n.d.). MDPI. Retrieved from [Link]

• Kinetics of Cellulose Acylation with Carboxylic Anhydrides and N-acylimidazoles in Ionic Liquid/Molecular Solvent Mixtures: Relevance to the Synthesis of Mixed Cellulose Esters. (2021). ResearchGate. Retrieved from [Link]

• Acylation of Isobutylbenzene with acetic anhydride on AlKIT-6 Mesoporous acid catalyst. (2025). ResearchGate. Retrieved from [Link]

• • Acylation. Part II. Friedel–Crafts acylation, with stannic chloride as catalyst, in solvents of low dielectric constant. (n.d.). Sci-Hub. Retrieved from [Link]

• Properties and synthesis of 2-{2-fluoro (or bromo)-4-[(2-oxocyclopentyl)methyl]phenyl}propanoic acid: nonsteroidal anti-inflammatory drugs with low membrane permeabilizing and gastric lesion-producing activities. (n.d.). PubMed. Retrieved from [Link]

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A Comparative Guide to the Structural Confirmation of Synthesized 4-Oxo-4-(4-propylphenyl)butanoic acid

In the landscape of drug discovery and materials science, the unambiguous confirmation of a synthesized molecule's identity is the bedrock upon which all subsequent research is built. An erroneous structural assignment can invalidate biological data, derail development pipelines, and waste significant resources. This guide provides an in-depth, comparative analysis of the essential analytical techniques required to definitively confirm the structure of a target molecule, using the novel keto acid, 4-Oxo-4-(4-propylphenyl)butanoic acid , as a practical case study.

The Target Molecule: A Structural Overview

Before delving into the analysis, let's deconstruct the target molecule to anticipate the spectral features we expect to observe.

• Molecular Formula : C₁₃H₁₆O₃[1][2]

• Molecular Weight : 220.26 g/mol [2]

• Key Structural Features :

  • A para-substituted benzene ring .

  • A propyl group (-CH₂CH₂CH₃) attached to the ring.

  • A ketone carbonyl group (C=O).

  • A carboxylic acid functional group (-COOH).

  • An ethylene bridge (-CH₂CH₂-) connecting the two carbonyls.

This multi-faceted structure requires a multi-pronged analytical strategy for full characterization.

The Analytical Workflow: A Holistic Approach

A robust confirmation strategy does not rely on a single technique. Instead, it integrates data from multiple orthogonal methods. The workflow below illustrates the logical progression from initial purity assessment to definitive structural elucidation.

Caption: Integrated workflow for chemical structure confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR is the most powerful technique for elucidating the carbon-hydrogen framework of an organic molecule. By probing the magnetic properties of atomic nuclei (primarily ¹H and ¹³C), it reveals detailed information about the connectivity and chemical environment of atoms.[3][4]

Expertise & Causality in Experimental Choices

• Solvent Selection : Deuterated chloroform (CDCl₃) is a common initial choice due to its excellent dissolving power for a wide range of organic compounds and its single, easily identifiable residual solvent peak. The acidic proton of the carboxylic acid may exchange with residual water or be broad; switching to a solvent like DMSO-d₆ can help sharpen this signal.

• Internal Standard : Tetramethylsilane (TMS) is added as an internal standard because its protons are chemically shielded, resonating at 0 ppm, a region that rarely overlaps with signals from the analyte. This provides a reliable reference point for the chemical shift scale.

Detailed Experimental Protocol (¹H & ¹³C NMR)

• Sample Preparation : Accurately weigh ~5-10 mg of the purified, dry compound into a clean NMR tube.

• Solvation : Add ~0.6 mL of deuterated solvent (e.g., CDCl₃) containing 0.03% TMS. Cap the tube and gently agitate until the sample is fully dissolved.

• Instrument Setup : Place the NMR tube in the spectrometer's spinner and insert it into the magnet.

• Locking & Shimming : The instrument locks onto the deuterium signal of the solvent to stabilize the magnetic field. The field homogeneity is then optimized through a process called shimming to ensure sharp, well-resolved peaks.

• Acquisition (¹H) : Acquire the proton spectrum. Key parameters include a 90° pulse angle, a sufficient relaxation delay (e.g., 2-5 seconds) to allow for full magnetization recovery for accurate integration, and acquisition of at least 16 scans for a good signal-to-noise ratio.

• Acquisition (¹³C) : Acquire the proton-decoupled ¹³C spectrum. A larger number of scans (e.g., 1024 or more) is typically required due to the low natural abundance of the ¹³C isotope.

Data Interpretation & Comparison

The true power of NMR lies in comparing the experimental data against the predicted spectrum for the proposed structure.

¹H NMR Data (Predicted for C₁₃H₁₆O₃ in CDCl₃, 400 MHz)
Chemical Shift (δ, ppm)	Multiplicity
~11-12	Broad Singlet
7.90	Doublet
7.28	Doublet
3.25	Triplet
2.80	Triplet
2.65	Triplet
1.65	Sextet
0.95	Triplet

¹³C NMR Data (Predicted for C₁₃H₁₆O₃ in CDCl₃, 100 MHz)
Chemical Shift (δ, ppm)	Assignment
~198.0	Ar-C =O
~178.5	-C OOH
~149.0	Ar-C -CH₂ (quaternary)
~134.5	Ar-C -C=O (quaternary)
~129.0	Ar-C H (ortho to propyl)
~128.5	Ar-C H (ortho to C=O)
~37.5	Ar-C H₂-
~33.0	-C(=O)C H₂-
~28.5	-C H₂COOH
~24.0	-CH₂C H₂CH₃
~13.8	-C H₃

Mass Spectrometry (MS): The Molecular Weight Gatekeeper

MS provides the exact molecular weight of a compound, serving as a fundamental check on its identity. High-Resolution Mass Spectrometry (HRMS) is particularly powerful, as it can determine the molecular formula by measuring the mass with enough precision to distinguish between compounds with the same nominal mass.

Expertise & Causality in Experimental Choices

• Ionization Technique : Electrospray Ionization (ESI) is an excellent "soft" ionization technique for this molecule. It is well-suited for polar, acidic compounds and typically generates the protonated molecule [M+H]⁺ or the deprotonated molecule [M-H]⁻ with minimal fragmentation. This makes determining the molecular weight straightforward.

Detailed Experimental Protocol (LC-HRMS)

• Sample Preparation : Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent like methanol or acetonitrile. Further dilute this stock solution to a final concentration of ~1-10 µg/mL.

• Infusion : The sample solution is infused into the ESI source at a constant flow rate.

• Ionization : A high voltage is applied to the liquid, creating a fine spray of charged droplets. As the solvent evaporates, the charge density on the droplets increases until ions (e.g., [M-H]⁻) are ejected into the gas phase.

• Mass Analysis : The ions are guided into a high-resolution mass analyzer (e.g., Time-of-Flight, TOF, or Orbitrap). The analyzer separates the ions based on their mass-to-charge ratio (m/z).

• Detection : The separated ions are detected, and a mass spectrum is generated.

Data Interpretation & Comparison

The experimental mass must match the theoretical mass for the proposed formula.

High-Resolution Mass Spectrometry Data (Predicted for C₁₃H₁₆O₃)
Parameter	Expected Value
Molecular Formula	C₁₃H₁₆O₃
Exact Mass	220.1099
Observed Ion (ESI Negative)	[M-H]⁻ at m/z 219.1027
Mass Accuracy	< 5 ppm
Key Fragment Ions (from MS/MS)	m/z 177 (loss of C₂H₃O)
m/z 149 (loss of C₃H₃O₂)
m/z 119 (propylbenzoyl cation)

Fourier-Transform Infrared (FTIR) Spectroscopy: The Functional Group Fingerprint

FTIR spectroscopy is a rapid and simple method to identify the functional groups present in a molecule. It works by measuring the absorption of infrared radiation, which excites molecular vibrations (stretching, bending).

Detailed Experimental Protocol (ATR-FTIR)

• Background Scan : With the Attenuated Total Reflectance (ATR) crystal clean, a background spectrum is collected to account for atmospheric CO₂ and H₂O.

• Sample Application : A small amount of the solid sample is placed directly onto the ATR crystal.

• Pressure Application : A pressure arm is engaged to ensure firm contact between the sample and the crystal.

• Sample Scan : The sample is scanned, typically accumulating 16-32 scans to generate the final spectrum.

Data Interpretation & Comparison

The presence of characteristic absorption bands confirms the key functional groups.

FTIR Data (Predicted for C₁₃H₁₆O₃)
Wavenumber (cm⁻¹)	Vibration Type
2500-3300 (very broad)	O-H stretch
~3050	C-H stretch
2870-2960	C-H stretch
~1710	C=O stretch
~1685	C=O stretch
~1600, ~1480	C=C stretch

Elemental Analysis: The Empirical Formula Foundation

Elemental analysis by combustion provides the mass percentages of carbon, hydrogen, and (by difference) oxygen in a compound.[5][6] This data is used to calculate the empirical formula, which must be consistent with the molecular formula determined by MS.[7][8]

Detailed Experimental Protocol (Combustion Analysis)

• Sample Preparation : A precisely weighed sample (1-3 mg) is placed in a tin capsule.

• Combustion : The sample is combusted at high temperatures (~1000 °C) in a stream of pure oxygen.

• Gas Separation & Detection : The resulting combustion gases (CO₂, H₂O, N₂) are passed through a series of columns that separate them. The amount of each gas is measured by a thermal conductivity detector.

• Calculation : The instrument's software calculates the mass percentages of C and H. Oxygen is typically determined by difference.

Data Interpretation & Comparison

Elemental Analysis Data (Calculated for C₁₃H₁₆O₃)
Element	Theoretical %
Carbon (C)	70.89%
Hydrogen (H)	7.32%
Oxygen (O)	21.79%

A successful synthesis and purification will yield experimental values that fall within ±0.4% of the theoretical values, confirming the empirical formula C₁₃H₁₆O₃.

The Convergence of Evidence

The identity of synthesized 4-Oxo-4-(4-propylphenyl)butanoic acid is confirmed not by any single piece of data, but by the seamless agreement across all techniques.

Caption: Convergence of analytical data to confirm structure.

Alternative & Ultimate Confirmation: X-Ray Crystallography

For absolute, unambiguous proof of structure, especially for establishing stereochemistry in chiral molecules, single-crystal X-ray crystallography is the gold standard.[9][10][11] It provides a three-dimensional map of the electron density in a molecule, allowing for the precise determination of bond lengths, bond angles, and atomic connectivity.[12] However, its primary limitation is the requirement for a high-quality single crystal, which can be challenging and time-consuming to grow.

Conclusion

Confirming the identity of a synthesized compound is a systematic process of evidence gathering and logical deduction. By integrating the specific connectivity data from NMR, the precise molecular formula from HRMS, the functional group information from FTIR, and the empirical formula from elemental analysis, researchers can achieve a high degree of confidence in their structural assignment. This rigorous, multi-technique approach ensures the scientific integrity of subsequent research and is an indispensable component of the modern chemical sciences.

References

• Wikipedia. 4-(4-Methylphenyl)-4-oxobutanoic acid. Available from: [Link]

• PubChem. 4-Oxo-4-(4-propylphenyl)butanoic acid. National Center for Biotechnology Information. Available from: [Link]

• Ito, T., Funatsu, T., & Tsunoda, M. (2020). Analysis of intracellular α-keto acids by HPLC with fluorescence detection. The Royal Society of Chemistry. Available from: [Link]

• Chemistry LibreTexts. Calculating Empirical Formulas for Compounds. Available from: [Link]

• Stanciu, I. (2024). FTIR Spectroscopy Analysis of Butanoic Acid. Journal of Applied Chemical Science International. ResearchGate. Available from: [Link]

• mzCloud. 4-(4-Ethoxyphenyl)-4-oxobutanoic acid. Available from: [Link]

• Professor Dave Explains. (2015). Elemental Analysis: Empirical and Molecular Formulas. YouTube. Available from: [Link]

• MDPI. Determination of Branched-Chain Keto Acids in Serum and Muscles Using High Performance Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry. Available from: [Link]

• CHEM 1114 – Introduction to Chemistry. Determining Empirical and Molecular Formulas. Available from: [Link]

• Addlagatta, A. (2011). X-Ray Crystallography of Chemical Compounds. PMC - NIH. Available from: [Link]

• Chemistry Stack Exchange. Fragmentations and rearrangements in n-(4-alkyl phenyl) alkanoic acids in mass spectrometry. Available from: [Link]

• University of Calgary. Combustion and Elemental Analysis. Available from: [Link]

• The University of Queensland. Small molecule X-ray crystallography. School of Chemistry and Molecular Biosciences. Available from: [Link]

• I.K. Press. FTIR Spectroscopy Analysis of Butanoic Acid. Journal of Applied Chemical Science International. Available from: [Link]

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. Available from: [Link]

• Preprints.org. The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent- Kaurenoic Acid. Available from: [Link]

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• OpenStax. Determining Empirical and Molecular Formulas. Chemistry 2e. Available from: [Link]

• ResearchGate. Complete assignments of 1H and 13C NMR resonances of oleanolic acid, 18a-oleanolic acid, ursolic acid and their 11-oxo derivatives. Available from: [Link]

• AZoLifeSciences. X-ray Crystallography for Molecular Structure Determination. Available from: [Link]

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• Michigan State University. CHAPTER 2 Fragmentation and Interpretation of Spectra. Available from: [Link]

• Der Pharma Chemica. Oxidation of 4-oxo-4-phenyl butanoic acid by tripropylammonium fluoro chromate. Available from: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-Oxo-4-(4-propylphenyl)butanoic acid

This guide provides an in-depth, procedural framework for the safe and compliant disposal of 4-Oxo-4-(4-propylphenyl)butanoic acid. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple checklist to offer a self-validating system for waste management, grounded in scientific principles and regulatory awareness. Our commitment is to empower laboratory personnel with the knowledge to handle chemical waste responsibly, ensuring personal safety and environmental protection.

Hazard Identification and Risk Assessment: The "Why" Behind the Procedure

Understanding the inherent hazards of a chemical is the foundation of its safe handling and disposal. 4-Oxo-4-(4-propylphenyl)butanoic acid is classified with specific risks that dictate our disposal protocol.

According to its Safety Data Sheet (SDS), this compound is categorized as follows:

• Skin Irritant (Category 2) : Causes skin irritation.[1]

• Serious Eye Irritant (Category 2A) : Causes serious eye irritation.[1]

• Specific Target Organ Toxicity (Single Exposure, Category 3) : May cause respiratory irritation.[1]

These classifications necessitate that 4-Oxo-4-(4-propylphenyl)butanoic acid be treated as a hazardous chemical waste. The primary operational principle is to prevent its release into the environment and to avoid personnel exposure.

Property	Value/Information	Source
Chemical Name	4-Oxo-4-(4-propylphenyl)butanoic acid	Synquest Labs[1]
CAS Number	57821-78-0	Synquest Labs[1]
Molecular Formula	C13H16O3	Synquest Labs[1]
GHS Hazard Statements	H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)	Synquest Labs[1]
Physical State	Solid	N/A
Incompatible Materials	Strong oxidizing agents	Synquest Labs[1]

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling the chemical for any purpose, including disposal, the appropriate PPE must be worn. The selection of PPE is a direct response to the identified hazards.

• Hand Protection : Wear chemical-resistant gloves, such as nitrile gloves.[1]

• Eye and Face Protection : Use chemical safety goggles or a face shield.[1]

• Skin and Body Protection : A laboratory coat is mandatory. For larger quantities or in case of a spill, additional protective clothing may be necessary.[1]

• Respiratory Protection : Handle only in a well-ventilated area or within a certified chemical fume hood to avoid inhaling dust or aerosols.[1]

Waste Segregation and Collection: A Critical Step for Safety and Compliance

Proper segregation of chemical waste is paramount to prevent dangerous reactions and to ensure compliant disposal.

Step-by-Step Waste Collection Protocol:

• Designate a Waste Container : Use a dedicated, compatible container for collecting waste 4-Oxo-4-(4-propylphenyl)butanoic acid and any materials contaminated with it. The container must be in good condition, with a tightly sealing lid.[2][3]

• Labeling : The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "4-Oxo-4-(4-propylphenyl)butanoic acid," and the appropriate hazard pictograms (e.g., irritant).[4]

• Solid Waste : Collect solid 4-Oxo-4-(4-propylphenyl)butanoic acid, contaminated personal protective equipment (gloves, etc.), and any contaminated lab supplies (e.g., weighing paper, filter paper) in the designated solid waste container.

• Liquid Waste : If the compound is dissolved in a solvent, it must be collected in a designated liquid hazardous waste container. Do not mix with incompatible waste streams. For instance, avoid mixing with strong oxidizing agents.[1][5]

• Storage : Store the sealed waste container in a designated satellite accumulation area (SAA) within the laboratory. This area should be away from general lab traffic and sources of ignition.[4]

Caption: Workflow for the segregation and accumulation of 4-Oxo-4-(4-propylphenyl)butanoic acid waste.

Spill Management: Immediate and Safe Response

In the event of a spill, a swift and safe response is crucial to mitigate exposure and environmental contamination.

• Evacuate and Secure : If the spill is large or in a poorly ventilated area, evacuate personnel and restrict access to the area.

• Communicate : Inform your laboratory supervisor and your institution's Environmental Health and Safety (EHS) office immediately.

• PPE : Don the appropriate PPE before attempting to clean the spill.

• Containment and Cleanup :

  • For a solid spill , carefully sweep or scoop the material into the designated hazardous waste container. Avoid creating dust.

  • For a liquid spill , cover with an inert absorbent material (e.g., vermiculite, sand). Once absorbed, scoop the material into the hazardous waste container.

• Decontamination : Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous waste.

Final Disposal Procedures: The End-of-Life Pathway

The recommended and most environmentally sound method for the final disposal of 4-Oxo-4-(4-propylphenyl)butanoic acid is through a licensed hazardous waste disposal facility.

Primary Disposal Method: Incineration

The Safety Data Sheet for 4-Oxo-4-(4-propylphenyl)butanoic acid recommends disposal via an authorized incinerator equipped with an afterburner and a flue gas scrubber.[1] This method is preferred for organic compounds as it ensures complete destruction of the chemical, minimizing its environmental impact.

Operational Plan for Disposal:

• Container Management : Ensure your hazardous waste container is securely sealed and properly labeled. Do not overfill the container.[3]

• Waste Pickup Request : Contact your institution's EHS office to schedule a pickup of the hazardous waste. They will have established procedures and contracts with licensed waste disposal vendors.

• Documentation : Maintain accurate records of the waste generated, including the chemical name, quantity, and date of generation. This is a regulatory requirement under the U.S. Environmental Protection Agency (EPA).[6]

Caption: Decision tree for the proper disposal of 4-Oxo-4-(4-propylphenyl)butanoic acid.

Important Note : Never dispose of 4-Oxo-4-(4-propylphenyl)butanoic acid down the drain or in the regular trash.[7] This can lead to environmental contamination and is a violation of environmental regulations.

Regulatory Compliance: Adherence to a Higher Standard

All laboratory waste management practices must comply with local, state, and federal regulations. In the United States, the primary federal regulation governing hazardous waste is the Resource Conservation and Recovery Act (RCRA), administered by the EPA. Your institution's EHS office is the primary resource for ensuring compliance with these regulations.[6]

By adhering to the procedures outlined in this guide, you are not only ensuring your personal safety but also contributing to a culture of safety and environmental stewardship within your organization.

References

• SynQuest Laboratories, Inc. 4-Oxo-4-(4-propylphenyl)
• Emory University. Hazardous Waste - EHSO Manual 2025-2026.
• Synerzine.
• Carl ROTH.
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• Chemical Waste Disposal Guidelines.
• United States Environmental Protection Agency.
• United States Environmental Protection Agency.
• Managing Hazardous Chemical Waste in the Lab.
• Fisher Scientific. SAFETY DATA SHEET - 4-Oxo-4-(2-thienyl)butyric acid.
• Fisher Scientific. SAFETY DATA SHEET - 4-(4-Methoxyphenyl)butyric acid.
• Vanderbilt University Medical Center.
• University of Pennsylvania EHRS. LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES.
• American Chemical Society.
• University of Wisconsin–Madison. Chapter 7 Chemical Disposal Procedures.
• Hazardous Waste Management for School Labor
• PubChem. 4-Oxo-4-(4-propylphenyl)butanoic acid.
• BenchChem. Proper Disposal of 3-Oxo-4-(4- methylphenyl)butanoic Acid: A Step-by.
• BenchChem. Essential Safety and Disposal Procedures for Butanoic acid, 2-amino-4-(ethylseleno)-.

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